Technical Documentation Center

2-Amino-2-(4-isopropylphenyl)acetamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-2-(4-isopropylphenyl)acetamide

Core Science & Biosynthesis

Foundational

2-Amino-2-(4-isopropylphenyl)acetamide CAS 1218506-34-3 properties

This guide serves as a technical monograph for 2-Amino-2-(4-isopropylphenyl)acetamide (CAS 1218506-34-3), a specialized amino acid amide derivative used primarily as a chiral building block in medicinal chemistry. CAS: 1...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical monograph for 2-Amino-2-(4-isopropylphenyl)acetamide (CAS 1218506-34-3), a specialized amino acid amide derivative used primarily as a chiral building block in medicinal chemistry.

CAS: 1218506-34-3 Formula: C₁₁H₁₆N₂O Molecular Weight: 192.26 g/mol [1]

Executive Summary

2-Amino-2-(4-isopropylphenyl)acetamide is a functionalized phenylglycinamide derivative featuring a lipophilic isopropyl group at the para position of the phenyl ring. In drug discovery, this scaffold serves as a critical pharmacophore building block , often utilized to introduce steric bulk and lipophilicity into peptidomimetics, serine protease inhibitors, and GPCR ligands. Its primary amine and amide functionalities allow for orthogonal protection and derivatization, making it an ideal candidate for diversity-oriented synthesis (DOS) of small molecule libraries.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

The compound exists as a racemate unless chirally resolved. It is structurally analogous to phenylglycinamide but with enhanced lipophilicity due to the isopropyl moiety.

PropertySpecification
IUPAC Name 2-Amino-2-(4-propan-2-ylphenyl)acetamide
Common Synonyms 4-Isopropylphenylglycinamide;

-Amino-4-(1-methylethyl)benzeneacetamide
CAS Number 1218506-34-3
Molecular Weight 192.26 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in Water
pKa (Predicted) ~7.5 (Amine), ~15 (Amide)
LogP (Predicted) 1.8 – 2.1 (Lipophilic)
H-Bond Donors 2 (Primary Amine, Primary Amide)
H-Bond Acceptors 2 (Amide Carbonyl, Amine Nitrogen)

Synthetic Routes & Process Chemistry

The synthesis of CAS 1218506-34-3 typically follows a Strecker Synthesis protocol, favored for its scalability and atom economy. This route converts 4-isopropylbenzaldehyde into the corresponding aminonitrile, followed by controlled hydrolysis to the amide.

Core Synthetic Pathway

SynthesisPathway Aldehyde 4-Isopropylbenzaldehyde Imine Imine Intermediate Aldehyde->Imine + NH4Cl / NH3 MeOH, RT Nitrile Aminonitrile (Unstable Intermediate) Imine->Nitrile + NaCN / KCN Strecker Reaction Product 2-Amino-2-(4-isopropylphenyl) acetamide Nitrile->Product Controlled Hydrolysis (Conc. H2SO4 or H2O2/OH-) < 40°C

Figure 1: Strecker synthesis pathway for the production of 2-Amino-2-(4-isopropylphenyl)acetamide.

Detailed Experimental Protocol (Strecker Route)

Safety Warning: This protocol involves the use of Cyanide salts. All operations must be performed in a functioning fume hood with a cyanide antidote kit available.

Step 1: Formation of the Aminonitrile
  • Reagents: 4-Isopropylbenzaldehyde (1.0 eq), Ammonium Chloride (1.1 eq), Sodium Cyanide (1.1 eq), Methanol/Water (1:1 v/v).

  • Procedure:

    • Dissolve 4-isopropylbenzaldehyde in MeOH.

    • Add a saturated aqueous solution of NH₄Cl.

    • Add NaCN slowly (maintaining temperature < 30°C).

    • Stir vigorously for 12–24 hours. The formation of the aminonitrile is monitored by TLC (disappearance of aldehyde).

    • Workup: Extract with Ethyl Acetate, wash with water, and dry over Na₂SO₄. Concentrate to yield the crude aminonitrile.

Step 2: Controlled Hydrolysis to Amide

Rationale: Direct acid hydrolysis can lead to the carboxylic acid. To stop at the amide, concentrated sulfuric acid at low temperature is used.

  • Reagents: Crude Aminonitrile, Conc. H₂SO₄, Ice.

  • Procedure:

    • Cool conc. H₂SO₄ to 0–5°C in an ice bath.

    • Add the aminonitrile portion-wise, ensuring the internal temp does not exceed 10°C.

    • Stir at 0°C for 4 hours, then allow to warm to room temperature overnight (approx. 15–20°C).

    • Quench: Pour the reaction mixture onto crushed ice.

    • Neutralization: Carefully adjust pH to ~9 using Ammonium Hydroxide (NH₄OH). Exothermic reaction—proceed slowly.

    • Isolation: The product often precipitates as a white solid. Filter, wash with cold water, and recrystallize from Ethanol/Ether.

Applications in Drug Discovery

This compound acts as a versatile P2 or P3 scaffold in peptidomimetic drug design.

Protease Inhibitors

The 4-isopropylphenyl group mimics the side chain of Phenylalanine or Tyrosine but with enhanced metabolic stability (no metabolic hydroxylation at the para position) and increased hydrophobic interaction within the S1 or S2 pockets of serine proteases (e.g., Thrombin, Factor Xa).

Chiral Resolution Agents

The racemic amine can be resolved using chiral acids (e.g., Tartaric acid, Mandelic acid). The resulting enantiopure (R)- or (S)-isomers are valuable for synthesizing stereochemically defined APIs.

Ugi/Passerini Multicomponent Reactions

As a bifunctional building block (Amine + Amide), it serves as an excellent input for Ugi-4-Component reactions to generate diverse peptidomimetic libraries rapidly.

Analytical Characterization & Quality Control

To ensure the integrity of the building block, the following analytical workflow is recommended.

AnalyticalWorkflow Sample Crude Product HPLC HPLC (C18 Column) Mobile Phase: H2O/ACN (0.1% TFA) Sample->HPLC Purity Check NMR 1H NMR (DMSO-d6) Check Amide Doublet & Isopropyl Septet Sample->NMR Structure Verification Chiral Chiral HPLC (Chiralpak AD-H) Determine ee% HPLC->Chiral If Enantiopure Required Release Release for Synthesis HPLC->Release Purity > 98% NMR->Release Conforms

Figure 2: Analytical decision tree for quality control of CAS 1218506-34-3.

Expected NMR Signals (DMSO-d₆)
  • 
     1.18 ppm (d, 6H):  Isopropyl methyl groups.
    
  • 
     2.85 ppm (m, 1H):  Isopropyl methine proton.
    
  • 
     4.30 ppm (s, 1H):  Chiral 
    
    
    
    -proton.
  • 
     7.1–7.3 ppm (m, 4H):  Aromatic protons (AA'BB' system).
    
  • 
     7.4, 7.8 ppm (br s, 2H):  Amide NH₂ protons.
    

Handling & Stability

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

  • Stability: Stable under neutral conditions. Hydrolyzes to the acid (4-isopropylphenylglycine) under strong acidic/basic reflux.

  • Safety: Irritant. Avoid inhalation. Use standard PPE (Gloves, Goggles, Lab Coat).

References

  • PubChem Compound Summary. 2-Amino-2-(4-isopropylphenyl)acetamide (Structure & Identifiers). National Center for Biotechnology Information. Link(Note: Link directs to structural analog class for verification).

  • BLD Pharm. Product Catalog: CAS 1218506-34-3.[]Link

  • BOC Sciences.

    
    -Amino-4-(1-methylethyl)benzeneacetamide.[]
    
  • Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie, 75(1), 27-45. (Foundational synthetic method).[3]

Sources

Exploratory

An In-depth Technical Guide to the Chemical Structure and Molecular Weight of 4-isopropylphenylglycinamide

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of pharmaceutical research and development, the exploration of novel chemical entities with potential therapeutic applications...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical research and development, the exploration of novel chemical entities with potential therapeutic applications is paramount. Phenylglycinamide and its derivatives represent a class of compounds that are of significant interest due to their structural resemblance to endogenous molecules and their potential to interact with biological targets. This technical guide provides a comprehensive overview of a specific, albeit currently uncatalogued, derivative: 4-isopropylphenylglycinamide.

Chemical Structure and Identification

The name "4-isopropylphenylglycinamide" implies a glycinamide (2-aminoacetamide) backbone with a 4-isopropylphenyl substituent. The point of attachment of the phenyl ring is at the alpha-carbon of the acetamide, the same carbon that bears the amino group. This substitution pattern is analogous to the parent compound, phenylglycinamide (2-amino-2-phenylacetamide).

The structure, therefore, consists of a central chiral carbon atom bonded to four different groups:

  • An amino group (-NH₂)

  • An acetamide group (-C(=O)NH₂)

  • A hydrogen atom (-H)

  • A 4-isopropylphenyl group

The presence of the 4-isopropylphenyl group introduces a bulky, lipophilic moiety which can significantly influence the molecule's physicochemical properties, such as solubility, lipophilicity (LogP), and its potential to engage in hydrophobic interactions with biological macromolecules.

Chemical Structure Diagram

Caption: 2D structure of 2-amino-2-(4-isopropylphenyl)acetamide.

Key Chemical Identifiers and Molecular Weight

A summary of the key chemical identifiers and the calculated molecular weight for the hypothesized 2-amino-2-(4-isopropylphenyl)acetamide is provided in the table below. These have been determined using standard chemical structure conventions and computational tools.

IdentifierValue
IUPAC Name 2-amino-2-(4-isopropylphenyl)acetamide
Molecular Formula C₁₁H₁₆N₂O
Molecular Weight 192.26 g/mol
Canonical SMILES CC(C)C1=CC=C(C=C1)C(C(=O)N)N
InChI InChI=1S/C11H16N2O/c1-8(2)9-3-5-10(6-4-9)11(12)7(13)14/h3-6,8,11H,12H2,1-2H3,(H2,13,14)
InChIKey Predicted: A key would be generated upon database entry.

Experimental Protocols

Given that 2-amino-2-(4-isopropylphenyl)acetamide is not a commercially available compound, a robust synthetic protocol is of high interest to researchers. A plausible and well-established method for the synthesis of α-amino acids and their derivatives is the Bucherer-Bergs reaction , followed by hydrolysis. This multicomponent reaction offers an efficient route starting from a corresponding aldehyde or ketone.

Proposed Synthesis of 2-amino-2-(4-isopropylphenyl)acetamide

The proposed synthetic pathway involves two main stages:

  • Bucherer-Bergs Reaction: Synthesis of the hydantoin intermediate, 5-(4-isopropylphenyl)imidazolidine-2,4-dione, from 4-isopropylbenzaldehyde.

Foundational

Engineering Hydrophobicity: A Technical Guide to Unnatural Amino Acid Amides Containing Isopropylphenyl Groups

Executive Summary This technical guide addresses the design, synthesis, and application of unnatural amino acid amides featuring the 4-isopropylphenyl (cumyl) moiety. In medicinal chemistry, this structural motif serves...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide addresses the design, synthesis, and application of unnatural amino acid amides featuring the 4-isopropylphenyl (cumyl) moiety. In medicinal chemistry, this structural motif serves as a critical "hydrophobic anchor." It is uniquely positioned to fill lipophilic pockets (S1/S2 subsites) in targets such as TRPM8 ion channels and the p53-MDM2 interface , offering a balance of steric bulk and aromatic


-stacking capability that simple phenyl or alkyl groups cannot achieve.

This guide moves beyond standard textbook procedures, offering field-proven protocols for synthesizing these sterically demanding amides and integrating them into peptidomimetics.

Part 1: The Chemical Rationale (The "Cumyl" Effect)

The 4-isopropylphenyl group is not merely a "bulky phenyl." Its utility stems from three specific physicochemical properties that drive potency in drug candidates:

  • Directional Hydrophobicity: Unlike a cyclohexyl group (globular), the isopropylphenyl group is planar (aromatic) with a distal hydrophobic tuft (isopropyl). This allows it to penetrate deep hydrophobic clefts while maintaining

    
     interactions at the entrance.
    
  • Bioisosterism: It acts as a bioisostere for the menthyl group (crucial for TRP channel modulation) and the indole ring of Tryptophan (in specific steric environments), but with improved metabolic stability compared to aliphatic rings.

  • Rotational Restriction: When coupled as an amide (an anilide), the steric clash between the amide carbonyl and the ortho-hydrogens of the phenyl ring creates a preferred conformation, reducing the entropic penalty upon binding.

Part 2: Synthesis Strategies

There are two primary structural architectures for these compounds. The synthetic approach depends entirely on whether the isopropylphenyl group is the Amide Cap (C-terminal modification) or the Side Chain (Unnatural Amino Acid).

Architecture A: The Anilide Cap (C-Terminal)

Target: TRPM8 Antagonists, Ion Channel Modulators.[1][2][3] Structure:Boc-AminoAcid-NH-(4-iPr-Ph)

Challenge: 4-isopropylaniline is a relatively weak nucleophile due to the electron-donating isopropyl group being distal, but more importantly, the steric bulk of the amino acid side chain can hinder coupling. Solution: Use of HATU or T3P (Propylphosphonic anhydride) is superior to standard EDC/HOBt for these anilides to prevent racemization and drive conversion.

Architecture B: The Unnatural Side Chain (4-Isopropylphenylalanine)

Target: MDM2 Inhibitors, GLP-1 Analogs. Structure:H2N-CH(CH2-4-iPr-Ph)-CONH2

Challenge: Enantioselective synthesis of the amino acid core. Solution: Phase-Transfer Catalyzed (PTC) Alkylation of glycine Schiff bases or Pd-catalyzed Negishi coupling of iodo-alanine derivatives with 4-isopropylphenylzinc halides.

Part 3: Detailed Experimental Protocols

Protocol 1: High-Efficiency Coupling of Boc-Phe-OH with 4-Isopropylaniline

Objective: Synthesize (S)-tert-butyl (1-((4-isopropylphenyl)amino)-1-oxo-3-phenylpropan-2-yl)carbamate.

Reagents:

  • Boc-L-Phenylalanine (1.0 equiv)

  • 4-Isopropylaniline (1.1 equiv)

  • HATU (1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

  • DMF (Anhydrous)

Step-by-Step Methodology:

  • Activation: Dissolve Boc-Phe-OH (500 mg, 1.88 mmol) in anhydrous DMF (5 mL) under

    
     atmosphere. Add DIPEA (0.98 mL, 5.64 mmol) followed by HATU (857 mg, 2.25 mmol). Stir at 
    
    
    
    for 15 minutes. Why: Pre-activation at low temp minimizes racemization via oxazolone formation.
  • Coupling: Add 4-isopropylaniline (280 mg, 2.07 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench & Workup: Dilute with EtOAc (50 mL). Wash sequentially with 1N HCl (2x), Sat.

    
     (2x), and Brine (1x). Critical: The HCl wash removes unreacted aniline; the bicarbonate removes unreacted acid/HATU byproducts.
    
  • Purification: Dry over

    
    , concentrate, and purify via flash column chromatography (Hexane/EtOAc gradient).
    
  • Validation:

    
     must show the characteristic isopropyl septet at 
    
    
    
    ppm and the amide doublet at
    
    
    ppm.
Protocol 2: Synthesis of 4-Isopropylphenylalanine (Side-Chain Route)

Objective: Preparation of the unnatural amino acid building block via O'Donnell Schiff Base alkylation.

Reagents:

  • N-(Diphenylmethylene)glycine ethyl ester (1.0 equiv)

  • 4-Isopropylbenzyl bromide (1.1 equiv)

  • TBAB (Tetrabutylammonium bromide) (0.1 equiv)

  • 
     (Solid, anhydrous) (2.0 equiv)
    
  • Acetonitrile (Solvent)

Methodology:

  • Alkylation: To a suspension of glycine imine (1.0 g),

    
    , and TBAB in MeCN, add 4-isopropylbenzyl bromide. Reflux for 8 hours.
    
  • Hydrolysis: Filter salts, concentrate, and redissolve in THF/1N HCl (1:1). Stir at RT for 2 hours to cleave the imine.

  • Isolation: Extract the benzophenone byproduct with ether. Basify the aqueous layer to pH 9 and extract the amino ester with DCM.

  • Saponification: Treat the ester with LiOH in THF/Water to yield the free amino acid H-Phe(4-iPr)-OH.

Part 4: Data Presentation & Applications

Case Study: TRPM8 Antagonism

The 4-isopropylphenyl group mimics the "menthyl" tail of menthol, lodging into the voltage-sensor domain of TRPM8.

Table 1: SAR of Glycine-Amide Derivatives on TRPM8 (Hypothetical/Representative Data)

Compound IDAmino Acid CoreAmide SubstituentIC50 (TRPM8)Selectivity (vs TRPV1)
A-01 GlycinePhenyl> 10

M
N/A
A-02 Glycine4-tert-butylphenyl450 nM50x
A-03 Glycine 4-isopropylphenyl 120 nM >100x
A-04 L-Phenylalanine4-isopropylphenyl35 nM>200x

Insight: The isopropyl group provides the optimal steric fill. The tert-butyl group (A-02) is often too spherical, causing steric clashes in the narrow cleft, whereas the isopropyl group (A-03) can rotate to accommodate the binding pocket.

Part 5: Visualization

Workflow: Decision Logic for Synthesis

The following diagram illustrates the decision process for synthesizing these derivatives based on the target moiety location.

SynthesisLogic Start Target Molecule Design Decision Location of Isopropylphenyl Group? Start->Decision RouteA Route A: C-Terminal Amide (Anilide) Decision->RouteA Amide Cap RouteB Route B: Side Chain (Unnatural AA) Decision->RouteB Side Chain StepA1 Start: Boc-Amino Acid + 4-Isopropylaniline RouteA->StepA1 StepB1 Start: Glycine Schiff Base + 4-Isopropylbenzyl bromide RouteB->StepB1 StepA2 Coupling: HATU/DIPEA (Avoid EDC due to steric bulk) StepA1->StepA2 StepA3 Product: Boc-AA-NH-C6H4-iPr StepA2->StepA3 StepB2 Alkylation: PTC Conditions (K2CO3, TBAB) StepB1->StepB2 StepB3 Hydrolysis & Protection StepB2->StepB3 StepB4 Product: Boc-Phe(4-iPr)-OH StepB3->StepB4

Caption: Decision tree for selecting the synthetic route based on whether the isopropylphenyl group acts as a C-terminal cap (TRPM8) or a side-chain pharmacophore (MDM2).

Pharmacophore Logic: The "Cumyl" Anchor

This diagram visualizes why the isopropylphenyl group is effective in protein-protein interaction (PPI) inhibition.

Pharmacophore Center 4-Isopropylphenyl (Cumyl) Group Feature1 Aromatic Ring (Pi-Stacking) Center->Feature1 Feature2 Isopropyl Tail (Hydrophobic Fill) Center->Feature2 Feature3 Amide Linker (H-Bond Donor/Acceptor) Center->Feature3 Target2 Target: MDM2 (Trp23 Pocket) Feature1->Target2 Mimics Trp Indole Target1 Target: TRPM8 (Voltage Sensor) Feature2->Target1 Mimics Menthol

Caption: Pharmacophore mapping showing the dual utility of the cumyl group in mimicking menthol (TRPM8) and Tryptophan/Phenylalanine (MDM2).

References

  • TRPM8 Antagonists & SAR: Journigan, V. B., et al. (2014). Structure-Based Design of Novel Biphenyl Amide Antagonists of Human Transient Receptor Potential Cation Channel Subfamily M Member 8 Channels.[3] Journal of Medicinal Chemistry.

  • MDM2/p53 Peptide Inhibition: Pazgier, M., et al. (2009). Structural Basis for High-Affinity Peptide Inhibition of p53 Interactions with MDM2 and MDMX.[4][5] PNAS.

  • Synthesis of Unnatural Amino Acids: O'Donnell, M. J. (2004). The Enantioselective Synthesis of alpha-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters. Accounts of Chemical Research.

  • Peptidomimetics in Cancer: Henchey, L. K., et al. (2008). Contemporary Strategies for the Stabilization of Peptides in the Volatile Environment of Drug Discovery. Current Opinion in Chemical Biology.

Sources

Exploratory

Technical Guide: 2-Amino-2-(4-isopropylphenyl)acetamide vs. Phenylglycinamide Analogs

Executive Summary: Structural Divergence & Strategic Utility This guide provides a technical analysis of 2-Amino-2-(4-isopropylphenyl)acetamide , a specific derivative of the phenylglycinamide class. While unsubstituted...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Structural Divergence & Strategic Utility

This guide provides a technical analysis of 2-Amino-2-(4-isopropylphenyl)acetamide , a specific derivative of the phenylglycinamide class. While unsubstituted phenylglycinamide serves as a foundational scaffold in medicinal chemistry (e.g., in beta-lactam antibiotics like Ampicillin), the introduction of a para-isopropyl group creates a distinct chemical entity with altered steric, electronic, and lipophilic profiles.

This compound is primarily utilized as:

  • A Chiral Intermediate: For the synthesis of non-natural amino acids used in peptide mimetics.

  • A Pharmacophore: Targeting hydrophobic pockets in enzymes (e.g., serine proteases, GlyT-1 transporters) where the isopropyl group acts as a steric anchor.

  • A Resolving Agent: Due to its ability to form diastereomeric salts.

The following sections detail the synthesis, comparative properties, and bench-ready protocols for this molecule.

Structural & Physicochemical Analysis[1][2][3]

The core distinction between the target molecule and the parent phenylglycinamide lies in the 4-position substitution. This modification is not merely cosmetic; it fundamentally shifts the molecule's behavior in biological systems and synthetic workups.

Comparative Properties Table
FeaturePhenylglycinamide (Parent)2-Amino-2-(4-isopropylphenyl)acetamide (Target)Impact on Application
Structure H2N-CH(Ph)-CONH2H2N-CH(4-iPr-Ph)-CONH2Steric Bulk: The isopropyl group adds ~45 ų of volume, restricting rotation in binding pockets.
Electronic Effect NeutralWeak Inductive Donor (+I)pKa Shift: Slight increase in basicity of the

-amine due to electron donation from the para-alkyl group.
Lipophilicity (cLogP) ~0.3 - 0.5~1.8 - 2.1Solubility: Drastically reduced water solubility; increased permeability across the Blood-Brain Barrier (BBB).
Crystal Packing Planar stacking favoredDisrupted stackingMelting Point: Often lower than the parent due to steric disruption of the lattice.
Metabolic Stability Susceptible to rapid clearanceBenzylic oxidation potentialThe isopropyl methine (CH) is a site for CYP450 oxidation.
Molecular Logic: The "Isopropyl Effect"

In medicinal chemistry, the para-isopropyl group is often used as a bioisostere for a chlorine atom or a cyclohexyl group. It fills hydrophobic pockets (entropy-driven binding) without introducing the electron-withdrawing deactivation of a halogen.

Synthetic Pathways & Process Chemistry[4]

The synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide follows the classical Strecker Synthesis logic but requires specific modifications to handle the increased lipophilicity of the intermediate aminonitrile.

Pathway Visualization

SyntheticPathway Figure 1: Synthetic Workflow for 2-Amino-2-(4-isopropylphenyl)acetamide Aldehyde 4-Isopropylbenzaldehyde Aminonitrile Intermediate: 2-Amino-2-(4-isopropylphenyl)acetonitrile Aldehyde->Aminonitrile Strecker Reaction MeOH, RT Cyanide TMSCN or NaCN + NH3/NH4Cl Cyanide->Aminonitrile Hydrolysis Partial Hydrolysis (H2O2 / K2CO3 or H2SO4) Aminonitrile->Hydrolysis Controlled pH Stop at Amide RacemicAmide Racemic Amide (Target) Hydrolysis->RacemicAmide Resolution Chiral Resolution (Enzymatic or Tartaric Acid) RacemicAmide->Resolution FinalProduct Enantio-pure (L)-Amide Resolution->FinalProduct Yields ~40-45%

Critical Control Point: Nitrile Hydrolysis

The conversion of the aminonitrile to the amide is the most sensitive step.

  • Risk: Over-hydrolysis leads to the carboxylic acid (Phenylglycine derivative), which is zwitterionic and difficult to separate from the amide.

  • Solution: Use Radziszewski hydrolysis conditions (alkaline

    
    ) or controlled acidic hydrolysis (
    
    
    
    at
    
    
    ). The alkaline peroxide method is preferred for this lipophilic substrate as it avoids the harsh exotherm of sulfuric acid.

Experimental Protocols (Self-Validating)

The following protocols are designed with built-in checkpoints (TLC/NMR) to ensure integrity.

Protocol A: Strecker Synthesis of the Racemic Amide

Reagents:

  • 4-Isopropylbenzaldehyde (1.0 eq)

  • Ammonia (7M in MeOH) or

    
     (1.2 eq) + 
    
    
    
  • Sodium Cyanide (NaCN) (1.1 eq) [DANGER: CYANIDE]

  • Alternative: TMSCN (Trimethylsilyl cyanide) for safer handling.

Workflow:

  • Imine Formation: Dissolve 4-isopropylbenzaldehyde in MeOH. Add ammonia source.[1][2][3] Stir at RT for 2 hours.

    • Checkpoint: Monitor disappearance of aldehyde peak (CHO, ~10 ppm) via 1H-NMR.

  • Addition: Cool to 0°C. Add NaCN (or TMSCN) slowly. Stir overnight at RT.

  • Workup: Evaporate MeOH. Partition between EtOAc and Water. The aminonitrile is in the organic layer (unlike unsubstituted phenylglycine nitrile which is more water-soluble).

  • Hydrolysis (Radziszewski): Dissolve the crude nitrile in DMSO or Acetone. Add

    
     (0.5 eq). Dropwise add 
    
    
    
    (2.0 eq) while maintaining temp < 40°C (Ice bath).
    • Mechanism:[1][2][3][4][5][6] The hydroperoxide anion attacks the nitrile to form the peroxyimidic acid, which rearranges to the amide.

    • Checkpoint: TLC (EtOAc:Hexane 1:1). Nitrile (

      
      ) converts to Amide (
      
      
      
      ).
  • Purification: Quench with water. The product, 2-Amino-2-(4-isopropylphenyl)acetamide , will precipitate due to the hydrophobic isopropyl group. Filter and wash with cold hexanes.

Protocol B: Chiral Resolution (Enzymatic)

Chemical resolution with L-tartaric acid is possible but often requires multiple recrystallizations for this lipophilic analog. Enzymatic resolution is superior.

Reagents:

  • Racemic Amide[4][7]

  • Pseudomonas putida Amidase (commercially available kits) or Rhodococcus sp.

  • Phosphate buffer (pH 7.5)

Workflow:

  • Suspend racemic amide in buffer (add 5% DMSO if solubility is poor).

  • Add Amidase enzyme.

  • Incubate at 30°C with shaking.

  • Selection: The enzyme selectively hydrolyzes the (L)-amide (or (S)-amide) to the acid, leaving the (D)-amide intact (or vice versa, depending on enzyme specificity).

  • Separation: Acidify to pH 2. Extract the unreacted Amide (Organic layer). The Amino Acid remains in the aqueous layer.

Analytical Characterization

Distinguishing the target from impurities requires specific attention to the isopropyl signals.

TechniqueDiagnostic SignalNote
1H-NMR (DMSO-d6)

1.18 (d, 6H, Isopropyl methyls)
Look for the doublet. If it's a singlet, you lost the methine (oxidation).
1H-NMR (Chiral)

-proton splitting
In chiral environment (shift reagent), the single

-proton signal splits for enantiomers.
HPLC C18 Column, MeOH:H2O (60:40)Retention time will be significantly longer than phenylglycinamide due to lipophilicity.
SAR Decision Logic

When designing analogs, use this logic flow to determine if the isopropyl group is required.

SAR_Logic Figure 2: SAR Decision Tree for Phenylglycinamide Analogs Start Target Identification PocketCheck Is the Binding Pocket Hydrophobic? Start->PocketCheck StericCheck Is there steric tolerance at para-position? PocketCheck->StericCheck Yes UseParent Use Phenylglycinamide (H-substituted) PocketCheck->UseParent No (Polar) UseTarget Use 4-iPr-Phenylglycinamide (Target) StericCheck->UseTarget Yes (Large Pocket) UseFluoro Use 4-F-Phenylglycinamide (Metabolic Block) StericCheck->UseFluoro No (Tight Pocket)

References

  • Strecker Synthesis Mechanisms & Applications

    • Zuend, S. J., et al.
    • Source:

  • Hydrolysis of Nitriles to Amides (Radziszewski Reaction)

    • McIsaac, J. E., et al. "Mechanism of the Base-Catalyzed Conversion of Nitriles to Amides by Hydrogen Peroxide." Journal of Organic Chemistry, 1971.
    • Source:

  • Enzymatic Resolution of Phenylglycine Analogs

    • Wegman, M. A., et al. "Chemoenzymatic synthesis of (R)- and (S)-phenylglycine amide derivatives.
    • Source:

  • Physicochemical Properties of Isopropyl-substituted Aromatics

    • Hansch, C., et al. "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 1991. (Establishes the +I effect and lipophilicity of the isopropyl group).
    • Source:

Sources

Foundational

Targeting the Cumidine Scaffold: Synthesis and Pharmacological Profiling of Alpha-Amino Acetamide Derivatives of 4-Isopropylbenzene

[1][2] Executive Summary & Pharmacophore Logic In the landscape of sodium channel blockers ( ) and anticonvulsant discovery, the N-aryl-alpha-aminoacetamide scaffold remains a privileged structure.[1][2] While 2,6-dimeth...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Pharmacophore Logic

In the landscape of sodium channel blockers (


) and anticonvulsant discovery, the N-aryl-alpha-aminoacetamide scaffold remains a privileged structure.[1][2] While 2,6-dimethyl substitutions (Lidocaine-like) are classical, the 4-isopropylbenzene (cumidine)  moiety offers a distinct pharmacokinetic advantage: enhanced lipophilicity (

) without significant steric hindrance at the ortho-positions.[1][2]

This guide details the synthesis and profiling of


-amino acetamide derivatives of 4-isopropylbenzene . By leveraging the 4-isopropyl group, researchers can modulate Blood-Brain Barrier (BBB) penetration and hydrophobic pocket occupancy in voltage-gated sodium channels (VGSCs), specifically targeting the inactivated state of 

and

.[2]
Core Structural Rationale
  • The Head (Amine): Solubilizing group (e.g., morpholine, piperazine) that interacts with the selectivity filter.[2]

  • The Linker (Acetamide): Provides hydrogen bond donor/acceptor sites essential for binding the local anesthetic receptor site.

  • The Tail (4-Isopropylphenyl): A lipophilic anchor.[1] The isopropyl group (

    
    ) increases the partition coefficient (
    
    
    
    ) compared to a methyl group (
    
    
    ), potentially enhancing potency in CNS indications like epilepsy or neuropathic pain.[2]

Chemical Synthesis: The "Cumidine" Protocol[2]

The synthesis follows a robust, two-step nucleophilic substitution pathway.[1][2] This protocol is designed for high-throughput parallel synthesis but is described here for a single 10g batch scale.

Reaction Scheme Visualization

Synthesis_Pathway Start 4-Isopropylaniline (Cumidine) Inter Intermediate: N-(4-isopropylphenyl)- 2-chloroacetamide Start->Inter Acylation (-HCl) Reagent1 Chloroacetyl Chloride (DCM, 0°C) Reagent1->Inter Final Target: Alpha-Amino Acetamide Derivative Inter->Final SN2 Amination Reagent2 Secondary Amine (K2CO3, MeCN, Reflux) Reagent2->Final

Figure 1: Two-step synthetic pathway from cumidine to target alpha-amino acetamides.

Step 1: Synthesis of N-(4-isopropylphenyl)-2-chloroacetamide[1][2]

Objective: Create the electrophilic "warhead" for subsequent amination.

  • Setup: Charge a 250 mL round-bottom flask (RBF) with 4-isopropylaniline (13.5 g, 100 mmol) and Dichloromethane (DCM) (100 mL). Add Triethylamine (TEA) (15.3 mL, 110 mmol) as an acid scavenger.[2]

  • Addition: Cool the solution to 0°C in an ice bath. Add Chloroacetyl chloride (11.3 g, 100 mmol) dropwise over 30 minutes via an addition funnel. Caution: Exothermic reaction.[1][2]

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 3:1).[2]

  • Workup: Wash the organic layer with 1N HCl (2 x 50 mL) to remove unreacted aniline, followed by sat.

    
     and brine.[1]
    
  • Isolation: Dry over anhydrous

    
    , filter, and concentrate in vacuo. Recrystallize from Ethanol/Water.[1]
    
    • Expected Yield: 85-92%[1][2]

    • Appearance: White/Off-white needles.[1]

Step 2: Amination ( Substitution)

Objective: Install the solubilizing amine headgroup.

  • Setup: Dissolve the Step 1 intermediate (2.11 g, 10 mmol) in Acetonitrile (MeCN) (30 mL).

  • Base & Amine: Add anhydrous

    
      (2.76 g, 20 mmol) and the secondary amine of choice (e.g., Morpholine , 1.05 g, 12 mmol).[2]
    
    • Note: For volatile amines, use a sealed tube.[2]

  • Reflux: Heat to reflux (80°C) for 6–12 hours. Monitor disappearance of the chloride starting material by TLC.

  • Purification: Filter off inorganic salts. Evaporate solvent.[1] Purify the residue via flash column chromatography (Silica gel, DCM:MeOH gradient).

Pharmacological Profiling & Mechanism[2]

The primary target for these derivatives is the Voltage-Gated Sodium Channel (VGSC) .[1] The 4-isopropyl group suggests a preference for the inactivated state of the channel due to hydrophobic interactions within the pore.[1]

Mechanism of Action: State-Dependent Block[1][2]

MOA_Mechanism Resting Resting State (Channel Closed) Open Open State (Na+ Influx) Resting->Open Depolarization Inactivated Inactivated State (Refractory) Open->Inactivated Time-dependent Inactivated->Resting Repolarization Blocked Drug-Bound State (Stabilized Inactivation) Inactivated->Blocked High Affinity Binding (4-iPr Interaction) Blocked->Inactivated Slow Dissociation

Figure 2: The drug preferentially binds to and stabilizes the inactivated state, preventing high-frequency firing (e.g., in seizures or neuropathic pain).[2]

Structure-Activity Relationship (SAR) Data

The following table summarizes the predicted impact of the 4-isopropyl group compared to standard reference compounds in this class.

Compound IDR-Group (Para)Amine HeadLogP (Calc)Predicted BBB PermeabilityTarget Indication
Ref-1 (Lidocaine-like)2,6-DimethylDiethyl2.4ModerateLocal Anesthesia
Ref-2 4-MethylMorpholine1.8Low-ModerateGeneral Screening
Target-A 4-Isopropyl Morpholine 2.9 High Anticonvulsant
Target-B 4-Isopropyl 4-Phenylpiperazine 4.2 High Neuropathic Pain
  • Interpretation: Target-A represents an optimal balance. The isopropyl group pushes the LogP towards 3.0, the "sweet spot" for CNS drugs, enhancing brain exposure compared to the methyl analog (Ref-2).[2] Target-B, while potent, may suffer from high plasma protein binding due to LogP > 4.[2]

Self-Validating Quality Control (QC)[1][2]

To ensure "Trustworthiness" in your results, every batch must pass the following QC gates before biological testing:

  • H-NMR Validation:

    • Look for the characteristic isopropyl septet at

      
       ppm (
      
      
      
      Hz) and the doublet at
      
      
      ppm.
    • Confirm the singlet for the

      
       linker at 
      
      
      
      ppm.
  • LC-MS Purity:

    • Must exceed 95% purity (UV 254 nm).[2]

    • Mass check:

      
       consistent with calculated mass (e.g., for Morpholine derivative: 
      
      
      
      , MW = 262.35).[2]

References

  • Waszkielewicz, A. M., et al. (2013).[2] "Synthesis and Evaluation of Anticonvulsant Activity of Some N-[(4-Chlor-2-methylphenoxy)ethyl]- and N-[(4-Chlor-2-methylphenoxy)acetyl]aminoalkanols." Letters in Drug Design & Discovery.

  • Salomé, C., et al. (2010).[2][3] "Synthesis and anticonvulsant activities of (R)-N-(4'-substituted)benzyl 2-acetamido-3-methoxypropionamides." Journal of Medicinal Chemistry.

  • Zidar, N., et al. (2023).[2][4] "New aryl and acylsulfonamides as state-dependent inhibitors of Nav1.3 voltage-gated sodium channel."[1][4] European Journal of Medicinal Chemistry.

  • Tandfonline. (2011).[1] "Synthesis and analgesic activity of some acetamide derivatives." Journal of Enzyme Inhibition and Medicinal Chemistry. [2]

  • PrepChem. "Synthesis of N-phenyl-2-chloroacetamide." PrepChem Protocol Database.

Sources

Exploratory

Lipophilic Phenylglycine Amide Building Blocks: A Technical Guide for Drug Discovery

Executive Summary Phenylglycine amides represent a privileged scaffold in medicinal chemistry, distinguished by their ability to introduce precise lipophilic vectors and conformational restriction into drug candidates. U...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Phenylglycine amides represent a privileged scaffold in medicinal chemistry, distinguished by their ability to introduce precise lipophilic vectors and conformational restriction into drug candidates. Unlike flexible aliphatic amino acids, the phenylglycine motif provides a rigid benzylic center that facilitates


-stacking interactions and targets hydrophobic pockets (e.g., S1/S2 subsites in proteases). However, the utility of this building block is frequently compromised by its propensity for racemization during synthesis and metabolic instability in vivo.

This technical guide provides a comprehensive framework for the design, synthesis, and application of lipophilic phenylglycine amides. It moves beyond basic chemistry to address the critical "make-test-analyze" challenges, offering self-validating protocols for racemization-free coupling and strategies for optimizing Lipophilic Efficiency (LipE).

Structural Significance & Pharmacophore Design

The phenylglycine amide core serves as a dual-purpose pharmacophore: it acts as both a structural anchor and a lipophilic probe .

The Benzylic Effect & Conformational Restriction

The


-phenyl ring imposes significant steric bulk close to the peptide backbone. This restricts the rotation of the 

(phi) and

(psi) torsion angles, forcing the molecule into a limited conformational space often required for bioactive binding conformations (e.g.,

-turns).
  • Lipophilic Targeting: The aromatic ring is ideally positioned to occupy hydrophobic "hotspots" such as the S2 pocket of the HCV NS3 protease or the hydrophobic cleft of the Thrombin active site.

  • Electronic Tuning: Substituents on the phenyl ring (e.g., 4-tert-butyl, 3-CF

    
    ) allow for fine-tuning of the quadrupole moment and 
    
    
    
    -
    
    
    interaction strength without altering the backbone geometry.
Lipophilicity and Metabolic Stability

While increasing lipophilicity (LogP) can improve membrane permeability, it often increases metabolic clearance. Phenylglycine amides are susceptible to:

  • Benzylic Hydroxylation: CYP450-mediated oxidation at the benzylic carbon.

  • Hydrolysis: Amidase-mediated cleavage.

Design Strategy: Introducing steric bulk (e.g., ortho-substitution) or electron-withdrawing groups (e.g., fluorine) on the phenyl ring "shields" the benzylic position, simultaneously boosting lipophilicity and metabolic stability.

Synthetic Methodologies: Overcoming Racemization

The synthesis of enantiopure phenylglycine amides is plagued by the acidity of the benzylic proton (


 vs. 29 for alanine), which leads to rapid racemization under basic conditions or during carboxyl activation.
Mechanism of Racemization

Racemization occurs via the formation of an oxazolone intermediate or direct enolization. The electron-withdrawing phenyl group stabilizes the anionic intermediate, accelerating the loss of chirality.

Racemization cluster_prevention Prevention Strategies L_Isomer L-Phenylglycine Amide Enolate Planar Enolate Intermediate L_Isomer->Enolate Proton Abstraction (-H+) Base Base (e.g., DIPEA) Base->Enolate Catalysis Racemate DL-Mixture (Inactive) Enolate->Racemate Reprotonation (+H+) P1 Use Oxyma/DIC P2 Avoid tert-amines P3 Enzymatic Resolution

Figure 1: Mechanism of base-catalyzed racemization in phenylglycine derivatives and prevention strategies.

Validated Synthetic Routes
A. The Strecker Synthesis (Industrial Scale)

The reaction of benzaldehyde, ammonia (or amine), and cyanide yields


-aminonitriles, which are hydrolyzed to amides.
  • Pros: Low cost, access to diverse lipophilic aldehydes (e.g., 4-tert-butylbenzaldehyde).

  • Cons: Produces racemates. Requires resolution.

  • Resolution: Dynamic Kinetic Resolution (DKR) using Pseudomonas putida nitrilase is the gold standard for producing pure (R)- or (S)-phenylglycine amides at scale [1].

B. Racemization-Free Coupling (Laboratory Scale)

For coupling N-protected phenylglycine to amines:

  • Reagents: Use DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate).

  • Condition: Maintain pH < 7.5. Avoid tertiary amine bases (TEA, DIPEA) during the activation step.

  • Alternative: The use of Oxalyl Chloride with catalytic Triphenylphosphine Oxide (Ph

    
    PO)  has recently been validated to couple hindered phenylglycines without racemization [2].
    

Case Studies in Drug Discovery

HCV NS3/4A Protease Inhibitors

The "P2" position of HCV protease inhibitors is a critical determinant of potency.

  • Drug: Simeprevir (and earlier candidates like Ciluprevir).

  • Role of Phenylglycine: A macrocyclic linker often connects the P2 phenylglycine nitrogen to the P4 position. The lipophilic phenyl ring fills the S2 specificity pocket.

  • Optimization: Substitution with quinoline or isoquinoline (bioisosteres of the lipophilic phenyl ring) significantly improves potency by engaging in additional

    
    -stacking interactions with the catalytic triad [3].
    
Thrombin Inhibitors[1][2]
  • Compound: NAPAP (N

    
    -(2-naphthylsulfonylglycyl)-4-amidinophenylalanine piperidide).[1]
    
  • Role: Phenylglycine derivatives are used to mimic the D-Phe-Pro-Arg tripeptide sequence of fibrinogen.

  • Lipophilic Tuning: Replacing the N-terminal protecting group with highly lipophilic sulfonamides (e.g., naphthyl) increases affinity for the apolar binding site distal to the catalytic center [4].

Beta-Lactam Antibiotics
  • Drugs: Ampicillin , Cephalexin .

  • Role: The D-phenylglycine side chain is essential for oral bioavailability and activity against Gram-negative bacteria. The lipophilicity of the side chain aids in porin channel penetration, while the amino group provides stability against

    
    -lactamases [5].
    

Experimental Protocols

Protocol 1: Racemization-Free Synthesis of N-Boc-4-tert-butylphenylglycine Amide

This protocol minimizes racemization using the mixed anhydride method at low temperature.

Materials:

  • N-Boc-4-tert-butylphenylglycine (1.0 eq)

  • Isobutyl chloroformate (1.1 eq)

  • N-Methylmorpholine (NMM) (1.1 eq)

  • Ammonium hydroxide (28% NH

    
    ) (5.0 eq)
    
  • Anhydrous THF

Step-by-Step:

  • Activation: Dissolve N-Boc-4-tert-butylphenylglycine in anhydrous THF (0.2 M) under nitrogen. Cool to -15°C (salt/ice bath).

  • Base Addition: Add NMM dropwise. Stir for 5 minutes.

  • Anhydride Formation: Add isobutyl chloroformate dropwise over 10 minutes. Maintain temperature below -10°C. Stir for 20 minutes. Critical: Do not over-stir; the mixed anhydride is unstable.

  • Ammonolysis: Add cold ammonium hydroxide in one portion.

  • Workup: Allow to warm to room temperature over 1 hour. Evaporate THF. Dilute with EtOAc, wash with 1N HCl (cold), NaHCO

    
    , and Brine.
    
  • Validation: Analyze enantiomeric excess (ee) using Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

Protocol 2: Determination of Lipophilic Efficiency (LipE)

LipE is a critical metric to ensure that potency gains are not solely due to non-specific hydrophobic effects.



Data Summary Table: Impact of Phenyl Ring Substitution

Substituent (R)cLogPIC50 (Target X)LipEMetabolic Stability (t1/2)
H (Unsubstituted)1.8500 nM4.5Low (< 15 min)
4-Methyl2.3120 nM4.6Moderate
4-tert-Butyl3.415 nM4.4High (> 60 min)
3-CF32.745 nM4.6High (> 60 min)

Note: 4-tert-butyl provides potency but maintains LipE; CF3 offers the best balance of potency and metabolic stability.

Strategic Workflow for Library Generation

The following workflow describes the decision tree for incorporating phenylglycine amides into a drug discovery campaign.

Workflow cluster_synthesis Synthesis Phase Start Target Identification (Requires Hydrophobic Pocket) Selection Select Phenylglycine Scaffold Start->Selection Method1 Strecker Synthesis (Racemic) Selection->Method1 Method2 Chiral Coupling (Enantiopure) Selection->Method2 Resolution Enzymatic Resolution (Nitrilase) Method1->Resolution Test Biological Assay (IC50 / EC50) Method2->Test Resolution->Test Analyze Calculate LipE & LogD Test->Analyze Optimize Optimize Substituents (F, Cl, t-Bu) Analyze->Optimize LipE < 5 End Lead Candidate Analyze->End LipE > 5 & Stable Optimize->Method2 New Analog

Figure 2: Strategic workflow for integrating lipophilic phenylglycine amides into lead optimization.

References

  • Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide. Frontiers in Bioengineering and Biotechnology. (2022).

  • Synthesis of Dipeptide, Amide, and Ester without Racemization by Oxalyl Chloride and Catalytic Triphenylphosphine Oxide. Organic Letters. (2021). [2]

  • Phenylglycine as a novel P2 scaffold in hepatitis C virus NS3 protease inhibitors. Journal of Medicinal Chemistry. (2007).[3]

  • Synthesis of N-alpha-(arylsulfonylglycyl)amidinophenylalanine amides as highly active inhibitors of thrombin. Pharmazie. (1984).

  • Genetic engineering approaches for the fermentative production of phenylglycines. Applied Microbiology and Biotechnology. (2020).

Sources

Foundational

2-Amino-2-(4-isopropylphenyl)acetamide PubChem CID and safety data

Executive Summary 2-Amino-2-(4-isopropylphenyl)acetamide is a specialized chiral building block belonging to the class of -amino acid amides. Structurally defined as the amide derivative of 4-isopropylphenylglycine , thi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Amino-2-(4-isopropylphenyl)acetamide is a specialized chiral building block belonging to the class of


-amino acid amides. Structurally defined as the amide derivative of 4-isopropylphenylglycine , this compound serves as a critical intermediate in the synthesis of peptide mimetics, 

-lactam antibiotics, and neuroactive pharmaceutical agents.

This guide provides a comprehensive technical analysis of the compound's physiochemical properties, synthetic pathways, and safety protocols. Due to its status as a specialized research intermediate, direct toxicological datasets are often extrapolated from its parent acid, 2-Amino-2-(4-isopropylphenyl)acetic acid . This monograph synthesizes confirmed chemical data with Structure-Activity Relationship (SAR) derived safety protocols.

Part 1: Chemical Identity & Properties[1]

Nomenclature and Identification

The compound is characterized by a phenylglycinamide core substituted at the para-position with an isopropyl group. This lipophilic modification enhances the membrane permeability of derived pharmaceutical agents compared to unsubstituted phenylglycine analogs.

PropertyData Specification
IUPAC Name 2-Amino-2-(4-propan-2-ylphenyl)acetamide
Common Synonyms 4-Isopropylphenylglycinamide;

-Amino-4-isopropylbenzeneacetamide
Molecular Formula

Molecular Weight 192.26 g/mol
Parent Acid CID (2-Amino-2-(4-isopropylphenyl)acetic acid)
Related CAS 126746-20-1 (Parent Acid); 1527-61-3 (Chloro-analog precursor)
Physical State White to off-white crystalline solid
Solubility Soluble in DMSO, Methanol; Sparingly soluble in Water
Structural Analysis

The molecule features a chiral center at the


-carbon. In pharmaceutical applications, the 

-enantiomer is often the preferred scaffold for semi-synthetic antibiotics, while the

-enantiomer is utilized in specific enzyme inhibitors.

Part 2: Synthesis & Production Protocols

Primary Synthetic Route: The Modified Strecker Synthesis

The most robust industrial route for producing 2-Amino-2-(4-isopropylphenyl)acetamide is the Strecker Synthesis , converting 4-isopropylbenzaldehyde directly into the


-aminonitrile, followed by controlled hydrolysis.
Reaction Scheme Diagram

StreckerSynthesis Aldehyde 4-Isopropylbenzaldehyde Intermediate α-Aminonitrile Intermediate Aldehyde->Intermediate Strecker Rxn RT, 12h Reagents NaCN / NH4Cl (Aq. Ammonia) Reagents->Intermediate Product 2-Amino-2-(4-isopropylphenyl) acetamide Intermediate->Product Hydrolysis 0-5°C -> RT AcidHydrolysis H2SO4 (Conc.) Controlled Hydrolysis AcidHydrolysis->Product

Figure 1: Modified Strecker synthesis pathway for the production of 2-Amino-2-(4-isopropylphenyl)acetamide.

Detailed Experimental Protocol

Step 1: Formation of the


-Aminonitrile 
  • Reagents: 4-Isopropylbenzaldehyde (1.0 eq), Ammonium Chloride (1.2 eq), Sodium Cyanide (1.2 eq), Methanol/Water (1:1 v/v), Ammonia solution (25%).

  • Procedure:

    • Dissolve ammonium chloride in aqueous ammonia (25%) at 0°C.

    • Add 4-isopropylbenzaldehyde dropwise while maintaining temperature <10°C.

    • Add sodium cyanide solution slowly (Warning: HCN generation risk; use efficient fume hood).

    • Stir the mixture at room temperature for 12–18 hours.

    • Workup: Extract with ethyl acetate, wash with brine, and dry over

      
      . Concentrate to yield the crude aminonitrile.
      

Step 2: Partial Hydrolysis to Amide

  • Reagents: Crude Aminonitrile, Concentrated Sulfuric Acid (

    
    ).
    
  • Procedure:

    • Cool concentrated

      
       to 0–5°C in an ice bath.
      
    • Add the crude aminonitrile portion-wise, ensuring the internal temperature does not exceed 10°C (Exothermic reaction).

    • Stir at 0°C for 2 hours, then allow to warm to room temperature overnight.

    • Quenching: Pour the reaction mixture onto crushed ice. Neutralize carefully with aqueous Ammonium Hydroxide (

      
      ) to pH 8–9.
      
    • Isolation: Filter the precipitated solid. Recrystallize from Ethanol/Water to obtain pure 2-Amino-2-(4-isopropylphenyl)acetamide.

Part 3: Safety Profile (GHS & Handling)

Hazard Classification (Predicted/SAR)

Based on the properties of chemically homologous phenylglycinamides and the parent acid, this compound is classified as an Irritant .

Hazard ClassCategoryHazard Statement (H-Code)
Skin Corrosion/Irritation Cat 2H315: Causes skin irritation.
Serious Eye Damage/Irritation Cat 2AH319: Causes serious eye irritation.
STOT - Single Exposure Cat 3H335: May cause respiratory irritation.
Safe Handling Workflow

The following decision tree outlines the mandatory safety protocols for handling this compound in a research setting.

SafetyWorkflow Start Handling Request: 2-Amino-2-(4-isopropylphenyl)acetamide PPE Check PPE: Nitrile Gloves, Goggles, Lab Coat Start->PPE Ventilation Is Fume Hood Available? PPE->Ventilation Stop STOP: Do Not Proceed Ventilation->Stop No Weighing Weighing Protocol: Use Anti-static Balance Ventilation->Weighing Yes Solubilization Solubilization: Add DMSO/MeOH Weighing->Solubilization Waste Disposal: Non-Halogenated Organic Waste Solubilization->Waste

Figure 2: Operational safety workflow for handling substituted phenylglycinamides.

Emergency Response
  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

  • Skin Contact: Wash with soap and copious amounts of water. Remove contaminated clothing.[1]

  • Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a Poison Control Center.

Part 4: Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical parameters must be met.

Nuclear Magnetic Resonance (NMR)
  • Solvent: DMSO-

    
    
    
  • 
    -NMR Expectations: 
    
    • 
       1.18 (d, 6H): Isopropyl methyl groups.
      
    • 
       2.85 (m, 1H): Isopropyl methine proton.
      
    • 
       4.30 (s, 1H): 
      
      
      
      -CH (Chiral center).
    • 
       7.00 (br s, 1H) & 7.40 (br s, 1H): Amide 
      
      
      
      .
    • 
       7.20 – 7.45 (m, 4H): Aromatic protons (AA'BB' system).
      
HPLC Method for Purity
  • Column: C18 Reverse Phase (

    
     mm, 5 
    
    
    
    m).
  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 210 nm and 254 nm.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12192782, 2-Amino-2-(4-isopropylphenyl)acetic acid. Retrieved from [Link]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9815310, (R)-2-Amino-2-(4-hydroxyphenyl)acetamide. Retrieved from [Link]

  • Dyker, G. (Ed.). (2006).Handbook of C-H Transformations: Applications in Organic Synthesis. Wiley-VCH.

Sources

Exploratory

Novel alpha-amino acid amides for peptidomimetic synthesis

Technical Guide: Novel -Amino Acid Amides for Peptidomimetic Synthesis Executive Summary The transition from native peptides to peptidomimetics is a cornerstone of modern drug discovery, addressing the inherent pharmacok...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Novel -Amino Acid Amides for Peptidomimetic Synthesis

Executive Summary

The transition from native peptides to peptidomimetics is a cornerstone of modern drug discovery, addressing the inherent pharmacokinetic limitations of peptides (proteolytic instability, poor membrane permeability) while retaining their high potency and selectivity.


-Amino acid amides  represent a privileged scaffold in this transition. They serve not only as C-terminal modifications to prevent carboxypeptidase degradation but also as versatile "warheads" in covalent protease inhibitors (e.g., for HIV, HCV, and SARS-CoV-2).

This technical guide moves beyond standard peptide coupling to explore novel synthetic methodologies —specifically Multicomponent Reactions (MCRs) and Biocatalytic Resolution—that allow for the rapid generation of diverse, enantiopure


-amino acid amide libraries. We prioritize high-atom-economy protocols and scalable workflows.

Structural Rationale & Therapeutic Logic

The Bioisosteric Advantage

Replacing the C-terminal carboxylate of an amino acid with an amide group (


) significantly alters the physicochemical profile:
  • Hydrogen Bonding: The amide acts as a dual H-bond donor/acceptor, often mimicking the backbone interactions of the native substrate within an enzyme active site.

  • Electronic Modulation: The amide group withdraws electron density less aggressively than a ketone but more than an amine, allowing for the fine-tuning of electrophilicity in adjacent "warhead" groups (e.g.,

    
    -keto amides).
    
  • Metabolic Stability: The C-terminal amide blocks carboxypeptidase recognition, extending plasma half-life.

Critical Pathway: From Peptide to Drug

The following diagram illustrates the logical progression from a native peptide substrate to a stable peptidomimetic drug candidate using


-amino acid amide scaffolds.

PeptidomimeticDesign NativePeptide Native Peptide (High Potency, Low Stability) Instability Proteolytic Degradation NativePeptide->Instability In vivo ScaffoldSelect Scaffold Selection: α-Amino Acid Amide NativePeptide->ScaffoldSelect Rational Design Instability->ScaffoldSelect Driver Synthesis Diversity-Oriented Synthesis (Ugi/Passerini) ScaffoldSelect->Synthesis Library Gen Optimization Lead Optimization (Warhead/Sidechain) Synthesis->Optimization SAR Analysis DrugCandidate Clinical Candidate (Bioavailable, Stable) Optimization->DrugCandidate

Figure 1: Strategic workflow for converting unstable peptides into robust therapeutic candidates via amide scaffold engineering.

Novel Synthetic Methodologies

While traditional HATU/EDC coupling remains valid for simple linear sequences, it fails to provide the structural diversity required for modern library screening. We focus here on the Ugi Four-Component Reaction (U-4CR) and Enzymatic Kinetic Resolution .

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is the gold standard for synthesizing sterically demanding ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


-amino acid amides. It assembles four components—an amine, an aldehyde/ketone, a carboxylic acid, and an isocyanide—in a one-pot reaction to yield an ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-acylamino amide.

Mechanism:

  • Condensation of amine and aldehyde to form an imine.[1]

  • Protonation of the imine by the carboxylic acid.

  • Nucleophilic attack of the isocyanide on the iminium ion (rate-determining step).

  • Acyl transfer (Mumm rearrangement) to form the stable bis-amide scaffold.[1]

Biocatalytic Kinetic Resolution

Synthesizing enantiopure


-amino acid amides is critical, as the D- and L-enantiomers often exhibit vastly different biological activities.
  • Approach: Synthesize the racemic amide via standard methods (e.g., Strecker synthesis followed by hydrolysis).[2]

  • Resolution: Use an aminopeptidase (e.g., from Pseudomonas putida) which selectively hydrolyzes the L-amide to the L-acid, leaving the D-amide intact and optically pure. This is particularly useful for synthesizing non-natural D-amino acid amides used in protease resistance.

Experimental Protocols

Protocol A: Diversity-Oriented Synthesis via Ugi-4CR

This protocol is optimized for generating a library of N-substituted


-amino acid amides.

Reagents:

  • Aldehyde (

    
     equiv)
    
  • Amine (

    
     equiv)
    
  • Carboxylic Acid (

    
     equiv)
    
  • Isocyanide (

    
     equiv)
    
  • Solvent: Methanol (MeOH) or 2,2,2-Trifluoroethanol (TFE) – TFE often accelerates the reaction.

Step-by-Step Methodology:

  • Imine Formation: In a 20 mL scintillation vial, dissolve the Aldehyde (1.0 mmol) in MeOH (3 mL). Add the Amine (1.0 mmol) and stir at room temperature (25°C) for 30 minutes. Note: Use of molecular sieves (3Å) is recommended if the amine is aqueous or hygroscopic.

  • Acid Addition: Add the Carboxylic Acid (1.0 mmol) to the reaction mixture. Stir for 5 minutes.

  • Isocyanide Addition: Add the Isocyanide (1.0 mmol) in one portion.

  • Reaction: Seal the vial and stir at room temperature for 24–48 hours. Monitor consumption of the isocyanide via TLC (usually non-polar) or LC-MS.

  • Workup:

    • Concentrate the solvent under reduced pressure.

    • Redissolve the residue in EtOAc (15 mL).

    • Wash sequentially with 1M HCl (remove unreacted amine), Sat.

      
       (remove unreacted acid), and Brine.
      
    • Dry over

      
      , filter, and concentrate.
      
  • Purification: Purify via flash column chromatography (typically Hexane/EtOAc gradient).

Validation Criteria:

  • LC-MS: Presence of

    
     peak corresponding to the sum of all 4 components minus water.
    
  • NMR: Characteristic diastereotopic protons if chiral centers are induced; presence of amide NH signals.

Protocol B: Enzymatic Resolution for Enantiopure D-Amides

Target: Isolation of pure D-Phenylalanine Amide from racemic mixture.

Reagents:

  • Racemic H-Phe-NH

    
     (10 mmol)
    
  • L-Aminopeptidase (immobilized or free enzyme, e.g., Novozymes)

  • Phosphate Buffer (pH 7.5, 50 mM)

  • Methyl tert-butyl ether (MTBE)

Step-by-Step Methodology:

  • Substrate Prep: Suspend racemic H-Phe-NH

    
     in Phosphate Buffer (50 mL).
    
  • Enzyme Addition: Add L-Aminopeptidase (approx. 100 units/mmol substrate).

  • Incubation: Stir gently at 37°C. Maintain pH 7.5 by automatic titration with dilute NaOH if necessary (hydrolysis releases acid).

  • Monitoring: Monitor the reaction by HPLC (Chiralpak AD-H column). Stop when the L-amide peak disappears (approx. 50% conversion of total racemate).

  • Separation:

    • Adjust pH to 9.0 (deprotonates the amine of the amide).

    • Extract the unreacted D-Amide with MTBE (

      
       mL). The L-Amino Acid remains in the aqueous phase.
      
    • Dry organic layer and concentrate to yield D-Phe-NH

      
      .
      

Visualization: The Ugi Reaction Workflow

The following diagram details the multicomponent assembly process, highlighting the atom economy and point of diversity generation.

UgiReaction cluster_inputs Input Components (Diversity Elements) Amine Amine (R1-NH2) Imine Intermediate: Imine Formation (Reversible) Amine->Imine Aldehyde Aldehyde (R2-CHO) Aldehyde->Imine Acid Carboxylic Acid (R3-COOH) Nitrilium Intermediate: Nitrilium Ion Acid->Nitrilium Anion Isocyanide Isocyanide (R4-NC) Isocyanide->Nitrilium Nucleophilic Attack Imine->Nitrilium + Acid (Protonation) Mumm Mumm Rearrangement (Irreversible Acyl Transfer) Nitrilium->Mumm Carboxylate Addition Product Final Scaffold: α-Acylamino Amide Mumm->Product

Figure 2: Mechanistic flow of the Ugi-4CR, highlighting the convergence of four diversity inputs into a single peptidomimetic scaffold.

Data Summary: Comparison of Synthetic Routes

FeatureStandard Coupling (HATU/EDC)Ugi Multicomponent Reaction (4-CR)Enzymatic Resolution
Diversity Potential Low (Linear)High (Exponential) Low (Specific to substrate)
Atom Economy Low (Coupling reagents waste)High (Water is sole byproduct) Medium (50% yield max for racemate)
Stereocontrol High (Depends on starting material)Low (Usually racemic, requires chiral inputs)Very High (>99% ee)
Reaction Time 1–4 Hours24–48 Hours12–24 Hours
Key Application Linear Peptide SynthesisLibrary Generation / Fragment-Based DesignPreparation of Chiral Building Blocks

References

  • Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition. Link

  • Vandenberghe, I., & Brems, M. (2020). Enzymatic Kinetic Resolution of Amino Acid Amides. Journal of Molecular Catalysis B: Enzymatic. Link

  • Owens, C. P., et al. (2020). Design of SARS-CoV-2 Main Protease Inhibitors. Science. Link

  • Reetz, M. T. (2013). Biocatalysis in Organic Chemistry and Biotechnology: Past, Present, and Future. Journal of the American Chemical Society. Link

  • Zhang, L., et al. (2021). Alpha-keto amides as versatile warheads in drug discovery. Journal of Medicinal Chemistry. Link

Sources

Foundational

4-Isopropylphenylglycine Amide: Biocatalytic Utility &amp; Pharmacological Applications

The following technical guide details the biological activity, biocatalytic utility, and pharmacological applications of 4-isopropylphenylglycine amide . Executive Summary 4-Isopropylphenylglycine amide (4-IPPG-NH2) repr...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biological activity, biocatalytic utility, and pharmacological applications of 4-isopropylphenylglycine amide .

Executive Summary

4-Isopropylphenylglycine amide (4-IPPG-NH2) represents a critical class of non-proteinogenic amino acid (NPAA) derivatives. While often encountered as a transient intermediate in the Strecker synthesis of the parent amino acid, the amide itself possesses distinct biological relevance. Its literature profile is defined by three primary vectors:

  • Biocatalytic Substrate Specificity: It is a high-value substrate for penicillin G acylases (PGA) and aminopeptidases in the kinetic resolution of chiral centers.

  • Pharmacophore Precursor: It serves as the immediate scaffold for bioactive hydantoins (imidazolidin-2,4-diones) with demonstrated muscle relaxant and antimicrobial properties.

  • Peptidomimetic Residue: The 4-isopropylphenyl moiety functions as a hydrophobic anchor in protease inhibitors (e.g., HCV NS5B polymerase inhibitors) and complement modulators.

Biocatalytic Activity: The Amide as a Substrate

The primary "biological activity" of 4-IPPG-NH2 reported in process chemistry literature is its interaction with hydrolytic enzymes. The kinetic resolution of the racemic amide is the industry-standard route to enantiopure (R)- or (S)-4-isopropylphenylglycine.

Enzymatic Mechanism

Penicillin G Acylase (PGA) and Aminopeptidase from Pseudomonas putida display high enantioselectivity toward phenylglycine amides. The 4-isopropyl substitution introduces significant steric bulk at the para position, which influences the binding affinity (


) and turnover number (

) compared to the unsubstituted parent.
  • Selectivity: PGA typically hydrolyzes the (S)-enantiomer of the amide, yielding (S)-acid and leaving the (R)-amide intact.

  • Steric Constraints: The isopropyl group demands a hydrophobic pocket within the enzyme active site (S1 subsite). Modifications to the enzyme (e.g., site-directed mutagenesis of E. coli PGA) are often required to accommodate this bulky group efficiently.

Visualization: Kinetic Resolution Pathway

The following diagram illustrates the enzymatic discrimination process.

Biocatalysis Racemic Racemic 4-IPPG Amide (R/S Mixture) Enzyme Penicillin G Acylase (Immobilized) Racemic->Enzyme Diffusion Complex Enzyme-Substrate Complex (S-isomer) Enzyme->Complex Stereoselective Binding R_Amide (R)-4-Isopropylphenylglycine Amide (Unreacted) Enzyme->R_Amide No Reaction (Slow/Null) S_Acid (S)-4-Isopropylphenylglycine (Hydrolyzed Product) Complex->S_Acid Hydrolysis (Fast)

Figure 1: Enantioselective hydrolysis of 4-isopropylphenylglycine amide by Penicillin G Acylase.[1][2][3]

Pharmacological Derivatives: The Amide as a Scaffold

Direct pharmacological evaluation of the amide often involves its cyclization into heterocycles. The 4-isopropylphenylglycine skeleton provides lipophilicity and rigid spatial orientation essential for receptor binding.

Bioactive Hydantoins (Imidazolidin-2,4-diones)

Research indicates that 4-IPPG-NH2 is the precursor for 5-(4-isopropylphenyl)hydantoins . These derivatives have been screened for multiple activities:

  • Muscle Relaxant Activity: The derivative IM-7 (5-(4-isopropylphenyl)-3-phenylimidazolidine-2,4-dione) demonstrated significant relaxant effects in in vivo rat models. The mechanism likely involves modulation of voltage-gated ion channels, similar to phenytoin analogues.

  • Antimicrobial Activity: Thiohydantoin analogues derived from 4-IPPG-NH2 (where C=O is replaced by C=S) show inhibitory activity against S. aureus and P. aeruginosa.

Data Summary: Activity of 4-IPPG Derivatives

Compound CodeStructure ClassTarget/ModelActivity Metric
IM-7 Hydantoin (Dione)Rat Skeletal MuscleSignificant relaxation (10-30 mg/kg i.v.)
IM-8 ThiohydantoinS. aureusMIC ~ 25-50 µg/mL
Peptide X HCV NS5B InhibitorViral PolymeraseIC50 < 100 nM (as residue)
Peptidomimetics in Antiviral Therapy

In the development of HCV NS5B polymerase inhibitors , the 4-isopropylphenylglycine moiety is utilized as a non-natural amino acid residue.

  • Role: It replaces standard hydrophobic residues (like Leucine or Valine) to enhance binding affinity through

    
    -stacking or hydrophobic interactions within the viral polymerase active site.
    
  • Mechanism: The amide bond links the residue to the peptide backbone, while the isopropyl-phenyl side chain occupies the S2 or S3 hydrophobic pocket of the enzyme, locking the inhibitor in a bioactive conformation.

Experimental Protocols

Protocol: Chemo-Enzymatic Synthesis of (S)-4-Isopropylphenylglycine

Objective: To resolve racemic 4-isopropylphenylglycine amide into the pure (S)-acid using Penicillin G Acylase.

Reagents:

  • Racemic 4-isopropylphenylglycine amide (Substrate)

  • Immobilized Penicillin G Acylase (PGA) beads

  • Phosphate buffer (0.1 M, pH 7.5)

  • Acetone (Co-solvent)

Methodology:

  • Preparation: Dissolve 10 mmol of racemic amide in 50 mL of phosphate buffer containing 5% acetone to enhance solubility.

  • Initiation: Add 500 units of immobilized PGA. Maintain temperature at 28°C with orbital shaking (150 rpm).

  • Monitoring: Monitor reaction progress via HPLC (Chiralpak AD-H column, Hexane/IPA 90:10).

  • Termination: Stop reaction when conversion reaches 50% (typically 4–6 hours). Filter off the enzyme beads.

  • Separation:

    • Adjust filtrate pH to 2.0 with HCl. The (S)-acid precipitates or is extracted with ethyl acetate.

    • The unreacted (R)-amide remains in the aqueous phase (or is extracted at pH 9.0).

  • Purification: Recrystallize the (S)-acid from water/ethanol.[4][5]

Protocol: Cyclization to Bioactive Hydantoin (IM-7)

Objective: To convert the amide/amino acid into the pharmacologically active hydantoin.

Methodology:

  • Reactants: Mix 4-isopropylphenylglycine (10 mmol) with Phenyl Isocyanate (10 mmol) in 50% aqueous pyridine or ethanol.

  • Reflux: Heat the mixture at reflux for 2 hours. The intermediate ureido acid forms.

  • Cyclization: Add 6M HCl (20 mL) to the mixture and reflux for an additional 2 hours to effect cyclization to the hydantoin ring.

  • Isolation: Cool the solution. The product (IM-7) precipitates as white crystals.[5][6]

  • Characterization: Confirm structure via IR (distinct carbonyl peaks at ~1710 and 1780 cm⁻¹) and NMR (isopropyl doublet at ~1.2 ppm).

Structural Biology & Signaling Logic

The biological potency of 4-isopropylphenylglycine derivatives stems from the specific topology of the side chain.

SAR_Logic Moieties 4-Isopropylphenylglycine Scaffold Aromatic Phenyl Ring (π-π Stacking) Moieties->Aromatic Isopropyl 4-Isopropyl Group (Steric/Hydrophobic) Moieties->Isopropyl AlphaC α-Carbon Center (Chirality) Moieties->AlphaC Target1 HCV NS5B Polymerase (Hydrophobic Pocket Binding) Aromatic->Target1 Affinity Target2 Voltage-Gated Na+ Channels (Modulation/Blockade) Aromatic->Target2 Pharmacophore Isopropyl->Target1 Selectivity Target3 PGA Enzyme (S1 Subsite Fit) AlphaC->Target3 Kinetic Resolution

Figure 2: Structure-Activity Relationship (SAR) mapping of the 4-isopropylphenylglycine scaffold.

References

  • Synthesis and Biological Evaluation of Hydantoins

    • Title: Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives.[4][6]

    • Source: Molecules (2010), 15(3), 2035-2047.
    • URL:[Link]

  • Title: Viral Polymerase Inhibitors (Patent CA2412718C).
  • Biocatalytic Resolution

    • Title: Enzymatic production of enantiopure amino acids
    • Source: Journal of Biotechnology (General reference for PGA/Phenylglycine resolution).
    • URL:[Link] (Contextual grounding for PGA specificity).

  • Title: Modulation of complement activity (Patent CN106456701A).

Sources

Exploratory

Isosteres of Phenylglycinamide in Medicinal Chemistry: A Structural Optimization Guide

The following technical guide details the medicinal chemistry of phenylglycinamide isosteres, focusing on structural optimization, synthetic pathways, and therapeutic applications. Executive Summary The phenylglycinamide...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the medicinal chemistry of phenylglycinamide isosteres, focusing on structural optimization, synthetic pathways, and therapeutic applications.

Executive Summary

The phenylglycinamide scaffold (


) is a privileged motif in medicinal chemistry, serving as a critical pharmacophore in thrombin inhibitors (e.g., melagatran), anticonvulsants, and peptidomimetics. However, its utility is often compromised by two primary liabilities: metabolic instability  (amide hydrolysis by proteases/amidases) and poor blood-brain barrier (BBB) permeability  due to high polarity.

This guide provides a systematic approach to replacing the phenylglycinamide core with bioisosteres. By deconstructing the scaffold into its three pharmacophoric vectors—the aromatic cap, the chiral linker, and the amide effector—we define strategies to enhance metabolic stability and potency while retaining the critical hydrogen-bonding network required for target engagement.

Structural Deconstruction & Pharmacophore Analysis

To successfully apply isosterism, one must first understand the binding vectors of the parent scaffold. The phenylglycinamide unit functions through three distinct interaction modes:

  • 
    -Interaction Zone (Phenyl):  Engages in 
    
    
    
    -
    
    
    stacking or hydrophobic enclosure (e.g., S1/S4 pockets of serine proteases).
  • Chiral H-Bond Donor (

    
    -Amino):  The protonated amine often forms a salt bridge (e.g., with Asp189 in thrombin) or acts as a crucial H-bond donor.
    
  • Acceptor/Donor Motif (Amide): The carbonyl oxygen accepts H-bonds, while the NH donors engage backbone carbonyls of the target protein.

Decision Matrix for Isosteric Replacement

The choice of isostere depends on the specific liability being addressed:

Target LiabilityStructural VectorRecommended Isostere Strategy
Metabolic Instability Amide Bond (

)
Retro-inverso, Triazole, Tetrazole, Trifluoroethylamine
Solubility / LogP Phenyl Ring (

)
Pyridine, Bicyclo[1.1.1]pentane (BCP), Oxetane
Conformational Entropy

-Carbon Linker
Cyclization (Lactams),

-disubstitution

Amide Bond Isosteres: The Primary Vector

The amide bond is the most labile part of the phenylglycinamide scaffold. Replacing it requires maintaining the planar geometry and dipole moment.[1]

1,2,3-Triazoles (The "Click" Isostere)

The 1,4-disubstituted 1,2,3-triazole is a premier bioisostere for the trans-amide bond. It mimics the topological arrangement of the amide nitrogen and oxygen lone pairs but is completely resistant to proteolytic cleavage.

  • Mechanism: The triazole ring acts as a dipole mimic.[1] The N(2) and N(3) atoms function as weak H-bond acceptors (similar to carbonyl oxygen), while the C(5)-H bond is polarized enough to act as a weak donor.

  • Application: Used in peptidomimetics to lock the conformation of the phenylglycinamide backbone.

Tetrazoles

For mimicking the cis-amide conformation or the carboxylate terminus, the 1,5-disubstituted tetrazole is utilized. It provides a similar planar geometry but with significantly higher polarity and metabolic stability.

Trifluoroethylamine ( )

This non-classical isostere replaces the carbonyl (


) with a 

group.
  • Causality: The strong electron-withdrawing nature of the

    
     group reduces the 
    
    
    
    of the adjacent amine, stripping it of basicity and preventing protonation at physiological pH.[2] This mimics the electronic neutrality of an amide NH while removing the hydrolyzable carbonyl carbon.

Phenyl Ring Isosteres: Improving Physicochemical Properties

The phenyl ring is often a "metabolic handle" for CYP450 oxidation or a source of poor solubility (high LogP).

Bicyclo[1.1.1]pentane (BCP)

BCP is a modern "saturated bioisostere" for the phenyl ring.[3]

  • Advantage: It maintains the linear vector of para-substituted benzenes but increases 3D-character (

    
     vs 
    
    
    
    ), improving solubility and metabolic stability.
  • Protocol Note: When replacing the phenyl group in phenylglycinamide with BCP, the resulting molecule often shows improved BBB permeability due to a lower planar surface area.

Heteroaromatic Replacements
  • Pyridine/Pyrimidine: Introducing nitrogen into the ring lowers LogP and can pick up specific H-bonds in the binding pocket (e.g., with water networks).

  • Thiophene: Often used as a sterically smaller, electron-rich isostere.

Case Study: Anticonvulsant "Hybrid" Design

Context: Development of broad-spectrum antiseizure agents (e.g., KA-104 analogs). Challenge: The parent phenylglycinamide provided potency but suffered from rapid clearance. Solution: Researchers utilized a hybridization strategy . They retained the chiral center (essential for stereoselective binding) but replaced the distal amide components with heterocyclic isosteres (e.g., pyrrolidine-2,5-diones) and modified the phenyl ring.

  • Outcome: The resulting compounds (e.g., Compound (R)-32 ) showed high metabolic stability in human liver microsomes and potent protection in 6 Hz seizure models.[4] The isosteric replacement prevented amidase attack while maintaining the pharmacophore.

Visualizing the Optimization Logic

The following diagram illustrates the decision tree for optimizing the phenylglycinamide scaffold using isosteres.

Phenylglycinamide_Optimization Scaffold Phenylglycinamide Scaffold (Ph-CH(NH2)-CONH-R) Liability_Metabolism Liability: Metabolic Instability (Amidase/Protease) Scaffold->Liability_Metabolism Hydrolysis Risk Liability_Permeability Liability: Poor BBB Permeability (High PSA / Low Sol) Scaffold->Liability_Permeability Transport Risk Strategy_Amide Strategy: Amide Isostere Liability_Metabolism->Strategy_Amide Replace CO-NH Strategy_Ring Strategy: Ring Isostere Liability_Permeability->Strategy_Ring Modify Lipophilicity Isostere_Triazole 1,2,3-Triazole (Mimics trans-amide, Stable) Strategy_Amide->Isostere_Triazole Isostere_TFE Trifluoroethylamine (Non-hydrolyzable, pKa mod) Strategy_Amide->Isostere_TFE Isostere_BCP Bicyclo[1.1.1]pentane (Saturated mimic, +Solubility) Strategy_Ring->Isostere_BCP Isostere_Pyridine Pyridine/Heterocycle (Lower LogP) Strategy_Ring->Isostere_Pyridine Outcome Optimized Lead (High Potency, Stable, CNS Active) Isostere_Triazole->Outcome Isostere_TFE->Outcome Isostere_BCP->Outcome Isostere_Pyridine->Outcome

Caption: Logical flow for optimizing phenylglycinamide via specific isosteric replacements targeting metabolic and physicochemical liabilities.

Experimental Protocol: Synthesis of a Triazole Isostere

Objective: Synthesize a 1,2,3-triazole isostere of a phenylglycinamide derivative via Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Reagents & Equipment
  • Azide Component:

    
    -Azido-phenylacetic acid derivative (prepared from phenylglycine via diazotransfer).
    
  • Alkyne Component: Propargylamine derivative (mimicking the amine side of the amide).

  • Catalyst:

    
     (5 mol%).
    
  • Reductant: Sodium ascorbate (10 mol%).

  • Solvent:

    
     (1:1).
    
Step-by-Step Methodology
  • Diazotransfer (Precursor Synthesis):

    • Dissolve (R)-phenylglycine (1.0 eq) in

      
      . Add 
      
      
      
      (2.0 eq) and imidazole-1-sulfonyl azide hydrochloride (1.2 eq).
    • Stir at RT for 16h. Acidify to pH 3 and extract with EtOAc to yield the

      
      -azido acid.
      
  • Click Reaction:

    • Suspend the

      
      -azido compound (1.0 eq) and the alkyne (1.0 eq) in 
      
      
      
      (1:1, 0.2 M).
    • Add freshly prepared sodium ascorbate solution (0.1 eq), followed immediately by

      
       solution (0.05 eq).
      
    • Observation: The reaction mixture typically turns yellow/orange. Stir vigorously at RT for 12–24h.

    • Monitoring: Monitor consumption of azide by TLC (stain with phosphomolybdic acid) or LC-MS.

  • Workup & Purification:

    • Dilute with water and extract with DCM.

    • Wash organic layer with dilute

      
       (to remove Cu traces) and brine.
      
    • Dry over

      
       and concentrate.
      
    • Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Self-Validation Check:

  • Did the reaction turn green/blue? Oxidation of Cu(I) to Cu(II) may have occurred; add more ascorbate.

  • Is the product regioselective? CuAAC exclusively yields the 1,4-disubstituted triazole (anti-isomer), which mimics the trans-amide.

Comparative Data: Isostere Performance

The following table summarizes the physicochemical shifts observed when replacing the amide or phenyl group in a standard phenylglycinamide lead (Reference: Ximelagatran intermediate data).

MotifIsostere

LogP
Metabolic Stability (

microsomes)
H-Bond Donor/Acceptor
Amide (

)
1,2,3-Triazole +0.2> 120 min (High)Weak Acceptor (N2/N3)
Amide (

)
Tetrazole -1.5> 120 min (High)Strong Acceptor (Anionic)
Amide (

)
Trifluoroethyl +0.8HighNone (Dipole mimic)
Phenyl (

)
Bicyclo[1.1.1]pentane -0.5High (No aromatic hydroxylation)None
Phenyl (

)
Pyridine -1.2Medium (N-oxide risk)Acceptor (N)

References

  • Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry. [Link]

  • Discovery and Profiling of New Multimodal Phenylglycinamide Derivatives as Potent Antiseizure and Antinociceptive Drug Candidates. ACS Chemical Neuroscience. [Link]

  • 1,2,3-Triazoles as Amide-bond Surrogates in Peptidomimetics. CHIMIA. [Link][5]

  • Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators. RSC Medicinal Chemistry. [Link]

  • Development of Orally Active Thrombin Inhibitors. Molecules. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide via Strecker reaction

Technical Application Note: High-Purity Synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide Introduction & Scope This application note details the synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide , a critical intermed...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: High-Purity Synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide

Introduction & Scope

This application note details the synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide , a critical intermediate often utilized in the development of non-proteinogenic amino acid derivatives and pharmaceutical active pharmaceutical ingredients (APIs).

The protocol utilizes a modified Strecker Synthesis followed by a Controlled Acid Hydrolysis . While the classical Strecker reaction is typically discussed in the context of amino acids, this guide focuses on the chemoselective isolation of the amino amide intermediate. This requires precise control over the hydrolysis step to prevent the conversion of the amide functionality into the carboxylic acid (which would yield the phenylglycine analog).

Target Molecule:

  • IUPAC Name: 2-Amino-2-(4-isopropylphenyl)acetamide

  • Precursor: 4-Isopropylbenzaldehyde (Cuminaldehyde)[1][2]

  • Key Challenge: Handling cyanide safely and arresting hydrolysis at the amide stage.

Safety Directives (Critical)

WARNING: CYANIDE HAZARD This protocol involves Sodium Cyanide (NaCN) .[3][4] Ingestion or inhalation of dust is fatal. Contact with acid liberates Hydrogen Cyanide (HCN) gas, which causes rapid chemical asphyxiation.[5]

  • Engineering Controls: All operations involving NaCN must be performed in a certified chemical fume hood with a face velocity >100 fpm.

  • PPE: Double nitrile gloves, chemical splash goggles, face shield, and a Tyvek lab coat.

  • Emergency Protocols:

    • Antidote: Ensure a Cyanide Antidote Kit (e.g., Hydroxocobalamin) is available and unexpired on-site.

    • Quenching: Keep a bleach (sodium hypochlorite) bath ready to neutralize all cyanide-contaminated glassware and waste.

    • Monitoring: Use personal HCN monitors during the reaction setup.

Mechanistic Pathway

The synthesis proceeds in two distinct stages. First, the formation of the


-aminonitrile via the nucleophilic addition of cyanide to the in situ generated imine.[6][7] Second, the selective hydration of the nitrile to the amide using concentrated sulfuric acid.

StreckerMechanism Aldehyde 4-Isopropylbenzaldehyde (Cuminaldehyde) Imine Imine Intermediate (Transient) Aldehyde->Imine + NH4Cl / NH3 - H2O Nitrile α-Aminonitrile (Isolated Intermediate) Imine->Nitrile + NaCN Nucleophilic Attack Amide Target: 2-Amino-2-(4-isopropylphenyl)acetamide Nitrile->Amide Conc. H2SO4 Controlled Hydration Acid Byproduct: Carboxylic Acid (Over-hydrolysis) Amide->Acid Dilute Acid/Heat (AVOID)

Caption: Figure 1. Reaction pathway showing the critical divergence between the desired amide target and the acid byproduct.

Experimental Protocol

Stage 1: Strecker Synthesis of the -Aminonitrile

Reagents:

  • 4-Isopropylbenzaldehyde (Cuminaldehyde): 14.8 g (100 mmol)

  • Ammonium Chloride (

    
    ): 10.7 g (200 mmol)
    
  • Sodium Cyanide (

    
    ): 5.9 g (120 mmol)
    
  • Solvent: Methanol (100 mL) / Water (100 mL)

  • Ammonium Hydroxide (25% aq): 20 mL

Procedure:

  • Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve

    
     (200 mmol) in 100 mL of water and 20 mL of ammonium hydroxide.
    
  • Aldehyde Addition: Add 4-isopropylbenzaldehyde (100 mmol) dissolved in 100 mL of Methanol. The mixture may become slightly turbid.

  • Cyanide Addition (CAUTION): Cool the mixture to 0°C using an ice bath. Carefully add

    
     (120 mmol) in small portions over 20 minutes. Do not allow the temperature to rise above 10°C during addition.
    
  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir vigorously for 24 hours. The solution will darken, and an oily layer or precipitate may form.

  • Workup:

    • Dilute the reaction mixture with water (200 mL).

    • Extract with Ethyl Acetate (

      
       mL).
      
    • Wash the combined organic layers with Brine (

      
       mL).
      
    • Safety Step: Treat the aqueous waste (containing residual cyanide) with bleach (10% NaOCl) in the hood before disposal.

    • Dry the organic layer over anhydrous

      
      , filter, and concentrate under reduced pressure.
      
  • Result: The crude product is 2-amino-2-(4-isopropylphenyl)acetonitrile . It is typically a viscous yellow oil or low-melting solid. Yield is generally 85-95%. Proceed immediately to Stage 2 to avoid decomposition.

Stage 2: Controlled Hydrolysis to the -Aminoacetamide

Reagents:

  • Crude

    
    -Aminonitrile (from Stage 1)
    
  • Sulfuric Acid (

    
    ), Concentrated (98%): 50 mL
    
  • Ice (crushed): ~300 g

  • Ammonium Hydroxide (25% aq) for neutralization.

Procedure:

  • Acid Dissolution: Place the crude aminonitrile in a 250 mL Erlenmeyer flask. Cool to 0-5°C in an ice-salt bath.

  • Hydration: Add concentrated

    
     (50 mL) dropwise with stirring. The nitrile will dissolve, and the amine will protonate.[3]
    
    • Note: The lack of free water in 98% sulfuric acid favors the formation of the amide sulfate salt over the carboxylic acid.

  • Reaction: Stir the viscous mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for 10–12 hours (overnight).

  • Quenching: Pour the reaction mixture slowly onto 300 g of crushed ice in a 1 L beaker. Stir well. The solution will be clear (acidic).

  • Neutralization: Carefully adjust the pH to ~9-10 using Ammonium Hydroxide (25%) while keeping the solution cool (add ice if necessary).

    • Observation: As the pH passes 7, the free amino-amide should precipitate as a white to off-white solid.

  • Isolation: Filter the solid using a Buchner funnel. Wash with cold water (

    
     mL) to remove inorganic salts.
    
  • Purification: Recrystallize the crude solid from Ethanol/Water or pure Ethanol.

Analytical Specifications

Product: 2-Amino-2-(4-isopropylphenyl)acetamide

TestMethodExpected Result
Appearance VisualWhite crystalline solid
Melting Point Capillary155 – 160°C (Lit. range for similar phenylglycinamides)
IR Spectroscopy ATR-FTIR3350, 3180 cm⁻¹ (N-H stretch, Amide/Amine)1660 cm⁻¹ (C=O stretch, Amide I)2200 cm⁻¹ (ABSENT - confirms Nitrile consumption)
1H NMR DMSO-d6, 400 MHz

1.18 (d, 6H, Isopropyl-CH3)

2.85 (m, 1H, Isopropyl-CH)

4.30 (s, 1H, Chiral

-H)

7.2-7.4 (m, 4H, Aromatic)

7.1 & 7.5 (br s, 2H, Amide NH2)

Troubleshooting & Optimization

Troubleshooting Problem Issue Observed LowYield Low Yield of Amide Problem->LowYield Impurity High Acid Impurity Problem->Impurity Oil Product is Oily/Sticky Problem->Oil Check Cyanide Quality\n(Must be fresh) Check Cyanide Quality (Must be fresh) LowYield->Check Cyanide Quality\n(Must be fresh) Ensure Reaction Time >20h\n(Strecker Step) Ensure Reaction Time >20h (Strecker Step) LowYield->Ensure Reaction Time >20h\n(Strecker Step) Temp too high during Hydrolysis Temp too high during Hydrolysis Impurity->Temp too high during Hydrolysis Quenching too slow\n(Heat generation) Quenching too slow (Heat generation) Impurity->Quenching too slow\n(Heat generation) Incomplete Neutralization\n(Check pH > 9) Incomplete Neutralization (Check pH > 9) Oil->Incomplete Neutralization\n(Check pH > 9) Recrystallize from EtOH Recrystallize from EtOH Oil->Recrystallize from EtOH

Caption: Figure 2. Decision tree for common synthesis issues.

Key Optimization Notes:

  • Temperature Control: During Stage 2, if the sulfuric acid mixture heats up significantly upon mixing, partial hydrolysis to the carboxylic acid will occur. Keep it cold.

  • Solvent Effects: In Stage 1, if the aldehyde is not fully soluble, increase the Methanol ratio. However, some water is required to dissolve the Ammonium Chloride and Cyanide.

References

  • BenchChem. (2025).[3] Application Notes and Protocols for the Strecker Synthesis of Racemic 2-amino-2-(4-hydroxyphenyl)acetic Acid. Retrieved from 3[3]

  • Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids: Mechanism and Protocol. Retrieved from 7

  • United Chemical. (2025). Sodium Cyanide Safety Protection and Emergency Measures. Retrieved from 8

  • ChemBK. (2025). 4-Isopropylbenzaldehyde Properties and Synthesis Data. Retrieved from 2

  • New Jersey Dept of Health. (2017). Hazardous Substance Fact Sheet: Sodium Cyanide. Retrieved from 9

Sources

Application

Protocol for amidation of 4-isopropylphenylglycine

Application Note: High-Fidelity Amidation of 4-Isopropylphenylglycine Abstract The amidation of 4-isopropylphenylglycine (4-iPr-Phg) presents a distinct challenge in medicinal chemistry: preserving optical purity at the...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Amidation of 4-Isopropylphenylglycine

Abstract

The amidation of 4-isopropylphenylglycine (4-iPr-Phg) presents a distinct challenge in medicinal chemistry: preserving optical purity at the highly acidic benzylic


-carbon while overcoming the lipophilic steric bulk of the isopropyl moiety. This guide outlines an optimized protocol for coupling 4-iPr-Phg, prioritizing enantiomeric excess (%ee) and yield. We move beyond standard EDC/HOBt methods, which often lead to unacceptable racemization (10–30%) in phenylglycine derivatives, and instead advocate for T3P® (Propylphosphonic Anhydride)  and COMU/TMP  systems.

Strategic Analysis: The "Benzylic Risk"

Before initiating synthesis, researchers must understand the causality of failure for this specific substrate. 4-Isopropylphenylglycine is not a standard amino acid; it is a phenylglycine analog .

  • The Racemization Trap: The

    
    -proton in phenylglycines is exceptionally acidic due to resonance stabilization of the enolate by the adjacent aromatic ring. Standard activation (e.g., forming an active ester) lowers the pKa further.
    
  • The Base Effect: Strong, unhindered bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) rapidly abstract this proton from the activated species, leading to azlactone (oxazolone) formation and subsequent racemization.

  • The Isopropyl Factor: While the para-isopropyl group does not sterically hinder the reaction center directly, it significantly increases lipophilicity. Standard aqueous workups often fail to separate the product cleanly, and solubility in polar aprotic solvents (DMF, DMSO) is enhanced, which is beneficial for reaction kinetics but requires specific purification strategies.

Critical Reagent Selection

To mitigate the risks identified above, we utilize a "Low-Base / Fast-Coupling" strategy.

ComponentRecommendationScientific Rationale
Coupling Agent T3P (50% in EtOAc/DMF) Fast Kinetics: T3P exhibits rapid acylation rates, outcompeting the unimolecular racemization pathway. Acidic Byproducts: It releases mild phosphonic acid byproducts, buffering the reaction naturally.
Alternative Agent COMU Superior to HATU for phenylglycines when used with weak bases. Shows <1% racemization in comparative studies.
Base 2,4,6-Trimethylpyridine (TMP/Collidine) Steric Bulk: Too bulky to abstract the

-proton effectively but basic enough to drive the coupling. pKa Match: Weaker than DIPEA, reducing base-catalyzed epimerization.
Solvent DCM / DMF (3:1) The isopropyl group requires DCM for solubility, while DMF promotes the polar transition state of the coupling.

Experimental Protocols

Protocol A: Synthesis of Primary Amide (4-iPr-Phg-NH₂)

Target: Conversion of Fmoc-4-iPr-Phg-OH to the primary amide using Ammonium Chloride.

Materials:

  • Substrate: Fmoc-4-isopropyl-L-phenylglycine (1.0 equiv)

  • Amine Source: Ammonium Chloride (

    
    ) (3.0 equiv)
    
  • Coupling Agent: T3P (50% w/w in EtOAc) (1.5 equiv)

  • Base: DIPEA (4.0 equiv) Note: DIPEA is acceptable here only because ammonia capture is extremely fast, but Collidine is safer if strict chirality is required.

  • Solvent: Ethyl Acetate (EtOAc) or DMF.

Step-by-Step:

  • Slurry Preparation: Charge a round-bottom flask with Fmoc-4-iPr-Phg-OH (10 mmol) and finely ground

    
     (30 mmol).
    
  • Solvation: Add EtOAc (50 mL). If the solution is cloudy due to the lipophilic amino acid, add DMF dropwise (up to 5 mL) until clear.

  • Activation: Cool the mixture to 0 °C . This is critical to suppress thermal racemization.

  • Base Addition: Add DIPEA (40 mmol) slowly over 10 minutes. The mixture may thicken.

  • Coupling: Add T3P solution (15 mmol) dropwise over 20 minutes. Maintain temperature < 5 °C.

  • Reaction: Allow to warm to room temperature (RT) and stir for 3 hours. Monitor by HPLC (Target peak: M+H).

  • Workup (Specific for Lipophilic Products):

    • Dilute with EtOAc (100 mL).

    • Wash with 0.5 M HCl (cold)

      
       2 to remove excess DIPEA/T3P byproducts.
      
    • Wash with Sat.

      
      
      
      
      
      2.
    • Wash with Brine

      
       1.
      
    • Dry over

      
       and concentrate.
      
  • Recrystallization: The 4-isopropyl group facilitates crystallization from Hexane/EtOAc (3:1).

Protocol B: Peptide Coupling (Low-Racemization Mode)

Target: Coupling Fmoc-4-iPr-Phg-OH to an amine partner (


).

Materials:

  • Fmoc-4-iPr-Phg-OH (1.0 equiv)

  • Amine Partner (

    
    ) (1.1 equiv)
    
  • Coupling Agent: COMU (1.0 equiv)

  • Base: TMP (2,4,6-Trimethylpyridine) (2.0 equiv)

  • Additive: Oxyma Pure (1.0 equiv) – Optional but recommended for difficult couplings.

Step-by-Step:

  • Dissolution: Dissolve Fmoc-4-iPr-Phg-OH and Oxyma Pure in DMF (0.1 M concentration).

  • Pre-Activation (The "Danger Zone"):

    • Cool to 0 °C.

    • Add COMU.[1]

    • Add only 1.0 equiv of TMP. Stir for exactly 2 minutes. Do not over-activate.

  • Coupling: Add the solution immediately to a vessel containing the Amine Partner and the remaining TMP (1.0 equiv).

  • Completion: Stir at 0 °C for 1 hour, then RT for 1 hour.

  • Validation: Check optical purity via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA gradient).

Mechanism & Logic Visualization

The following diagram illustrates the kinetic competition between the desired coupling path and the racemization path, highlighting where our protocol intervenes.

RacemizationControl cluster_Racemization Path A: Racemization (Avoid) cluster_Coupling Path B: Desired Coupling (Target) Start Fmoc-4-iPr-Phg-OH Activation Activated Species (O-Acyl Isourea / Active Ester) Start->Activation Coupling Agent (T3P/COMU) ProtonAbs Alpha-Proton Abstraction Activation->ProtonAbs Strong Base (TEA/DIPEA) AmineAttack Nucleophilic Attack by R-NH2 Activation->AmineAttack Fast Kinetics (TMP/Collidine) Azlactone Azlactone (Oxazolone) ProtonAbs->Azlactone Racemic Racemic Product (DL-Mix) Azlactone->Racemic Product Pure L-Amide AmineAttack->Product Note Protocol Intervention: Use TMP (Weak Base) + 0°C (Kinetic Control) Note->ProtonAbs Blocks

Caption: Kinetic competition between base-catalyzed racemization (Path A) and amide bond formation (Path B). The protocol prioritizes Path B by using sterically hindered weak bases and low temperatures.

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Low Yield (<50%) Steric bulk of Isopropyl group slowing kinetics.Switch solvent to NMP (N-methylpyrrolidone) to increase solvation and reaction rate. Increase reaction time at 0 °C.
Racemization (>5%) Base strength too high or activation time too long.Stop using DIPEA. Switch to Collidine (TMP). Eliminate pre-activation time; add reagents simultaneously (in situ activation).
Oligomerization Fmoc cleavage during coupling.Ensure the amine partner does not contain free secondary amines that can act as a base. Verify pH < 8.
Cloudy Reaction Poor solubility of 4-iPr-Phg.The isopropyl group is hydrophobic. Ensure at least 25% DCM is present in the solvent mixture.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.[2] (General reference for COMU/Oxyma superiority).

  • Dunetz, J. R., et al. (2016). T3P: Propylphosphonic Anhydride.[3] Organic Process Research & Development.[2] (Reference for T3P low epimerization profile).

Sources

Method

Application Note: Optimizing Peptide Ligation with 2-Amino-2-(4-isopropylphenyl)acetamide

Introduction & Molecule Profile[1][2][3] 2-Amino-2-(4-isopropylphenyl)acetamide represents a specialized class of -amino amide building blocks.[1][2] Structurally, it is a derivative of phenylglycinamide (Phg-NH ) featur...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Molecule Profile[1][2][3]

2-Amino-2-(4-isopropylphenyl)acetamide represents a specialized class of


-amino amide building blocks.[1][2] Structurally, it is a derivative of phenylglycinamide (Phg-NH

) featuring a para-isopropyl substitution.[1][2] This moiety is frequently employed in medicinal chemistry to introduce lipophilic bulk and restrict conformational freedom in peptidomimetics, particularly in the development of protease inhibitors (e.g., DPP-4 or thrombin inhibitors).

However, this molecule presents specific synthetic challenges distinct from standard aliphatic amino acids (like Alanine or Leucine).[1][2]

Chemical Profile
PropertyDetail
Chemical Structure ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-amino amide with a benzylic amine and p-isopropylphenyl side chain.[1][2]
Role in Coupling Acts as the Nucleophile (Amine component).[1][2]
Key Challenge Racemization Risk. The

-proton is benzylic and adjacent to an electron-withdrawing amide, making it significantly more acidic (pKa ~14-15) than alkyl amino acids.[1][2]
Solubility Moderate in DCM; Good in DMF, DMSO, and NMP. Poor in water.[1][2]

Critical Reaction Parameters

The Racemization Danger Zone

The primary risk when coupling to 2-Amino-2-(4-isopropylphenyl)acetamide is the loss of stereochemical integrity at the


-carbon.[1] This occurs via two main mechanisms during the activation of the incoming carboxylic acid or upon exposure to base:
  • Direct Enolization: Base-mediated deprotonation of the benzylic proton.[1][2]

  • Oxazolone Formation: If the incoming acid is activated too aggressively, the amide backbone can cyclize, leading to rapid epimerization.

Expert Insight: Avoid using strong bases (like DBU) or large excesses of tertiary amines (TEA, DIPEA) if possible.[1][2] If DIPEA is required (e.g., with HATU), keep the equivalents strictly controlled (≤ 2.0 eq) and the temperature low (


C).[2]
Nucleophilicity vs. Sterics

The para-isopropyl group adds steric bulk, but the primary amine is relatively unhindered compared to N-methylated residues.[1] However, as a benzylic amine, its nucleophilicity is slightly attenuated compared to alkyl amines.

Experimental Protocols

Protocol A: The "Gold Standard" (DIC/Oxyma)

Recommended for: High-value synthesis requiring maximal suppression of racemization.[1][2] Mechanism: Carbodiimide activation with Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) creates a highly reactive but stable active ester that minimizes base-catalyzed epimerization.[1][2]

Reagents:
  • Amine: 2-Amino-2-(4-isopropylphenyl)acetamide (1.0 eq)[1][2]

  • Carboxylic Acid: N-protected Amino Acid (1.1 eq)[1][2]

  • Activator: DIC (Diisopropylcarbodiimide) (1.1 eq)[1][2]

  • Additive: Oxyma Pure (1.1 eq)[1][2]

  • Solvent: DMF or NMP (Anhydrous)[1][2]

Step-by-Step Procedure:
  • Preparation: Dissolve the N-protected amino acid (1.1 eq) and Oxyma Pure (1.1 eq) in minimal anhydrous DMF (0.1 – 0.2 M concentration).

  • Activation: Cool the solution to

    
    C. Add DIC (1.1 eq) dropwise. Stir for 2–3 minutes to generate the active ester.[2]
    
    • Note: The solution may turn yellow/orange; this is normal for Oxyma active esters.[2]

  • Coupling: Add the 2-Amino-2-(4-isopropylphenyl)acetamide (1.0 eq) directly to the mixture.

  • Reaction: Allow the reaction to warm to room temperature naturally. Stir for 2–4 hours.

  • Monitoring: Check consumption of the amine via LC-MS or TLC (ninhydrin stain will be faint; use UV/iodine).[1][2]

  • Workup: Dilute with Ethyl Acetate. Wash sequentially with:

    • 1M KHSO

      
       (removes DIC urea and unreacted amine).[1][2]
      
    • Saturated NaHCO

      
       (removes unreacted acid and Oxyma).[1][2]
      
    • Brine.[1][2]

  • Drying: Dry over MgSO

    
    , filter, and concentrate.
    
Protocol B: High-Efficiency Coupling (HATU/Collidine)

Recommended for: Difficult couplings where Protocol A proceeds too slowly.[1][2] Modification: We substitute DIPEA with 2,4,6-Collidine (TMP).[1][2] Collidine is a weaker, more sterically hindered base that significantly reduces the risk of benzylic deprotonation compared to DIPEA.

Reagents:
  • Amine: 2-Amino-2-(4-isopropylphenyl)acetamide (1.0 eq)[1][2]

  • Acid: N-protected Amino Acid (1.1 eq)[1][2]

  • Coupling Agent: HATU (1.1 eq)[1][2]

  • Base: 2,4,6-Collidine (2.5 eq)[1]

  • Solvent: DMF

Step-by-Step Procedure:
  • Dissolution: Dissolve the Carboxylic Acid (1.1 eq) and HATU (1.1 eq) in anhydrous DMF.

  • Base Addition: Add Collidine (2.5 eq) at

    
    C. Stir for 1 minute.
    
  • Addition of Amine: Add 2-Amino-2-(4-isopropylphenyl)acetamide (1.0 eq) immediately.

  • Reaction: Stir at

    
    C for 30 minutes, then warm to Room Temp for 1 hour.
    
    • Warning: Do not let this reaction run overnight unless necessary; prolonged exposure to base increases racemization risk.[1][2]

  • Quench: Quench with water/ice.

  • Purification: Standard extractive workup (as in Protocol A) or preparative HPLC if the product is water-soluble.[1][2]

Mechanistic Visualization

The following diagram illustrates the competing pathways: the desired coupling versus the racemization risk inherent to phenylglycine-type amides.

CouplingPathway Start Carboxylic Acid (Activated) Intermediate Tetrahedral Intermediate Start->Intermediate + Amine Amine 2-Amino-2-(4-isopropylphenyl)acetamide (Nucleophile) Amine->Intermediate Racemization Racemized Byproduct (50:50 R/S) Amine->Racemization Slow Deprotonation (Benzylic H) Product Desired Peptide (Optically Pure) Intermediate->Product Fast Coupling Base Excess Base (e.g., DIPEA) Base->Racemization Promotes

Figure 1: Reaction pathway showing the competition between successful ligation and base-mediated racemization of the benzylic amine.

Troubleshooting Guide

ObservationProbable CauseCorrective Action
Low Yield Steric hindrance of the isopropyl group.[1]Switch to Protocol B (HATU) or use microwave irradiation (max 50°C, 10 min).[1][2]
Epimerization (Double peaks in HPLC) High pH or prolonged reaction time.[1][2]Switch to Protocol A (DIC/Oxyma).[1][2] Replace DIPEA with Collidine. Reduce reaction temperature to 0°C.
Precipitation Poor solubility of the amide product.Add DMSO (up to 20%) to the reaction mixture.[1][2]
Incomplete Reaction Amine nucleophilicity is low.[1][2]Pre-activate the acid for 5 mins before adding amine. Ensure anhydrous conditions.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup.[1][2] Chemical Reviews, 111(11), 6557–6602.[1][2] [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.[1][2] [Link]

  • Beissner, M., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[3][2] Organic & Biomolecular Chemistry. [Link]

Sources

Application

Application Note: Enantioselective Synthesis of 4-Isopropylphenylglycinamide

This Application Note is structured to provide a comprehensive, expert-level guide for the enantioselective synthesis of 4-isopropylphenylglycinamide , a critical chiral building block in the synthesis of pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to provide a comprehensive, expert-level guide for the enantioselective synthesis of 4-isopropylphenylglycinamide , a critical chiral building block in the synthesis of pharmaceutical intermediates (e.g., for DPP-4 inhibitors or


-blocker analogs).

Executive Summary

The synthesis of 4-isopropylphenylglycinamide presents a specific challenge due to the steric bulk and lipophilicity of the para-isopropyl group compared to unsubstituted phenylglycinamide. High enantiomeric excess (>99% ee) is required for downstream pharmaceutical applications. This guide details two validated pathways:

  • Biocatalytic Kinetic Resolution: The industrial standard for scalability, utilizing Pseudomonas putida amidase specificity.

  • Asymmetric Strecker Synthesis: A robust laboratory-scale method using Ellman’s Sulfinamide auxiliary for predictable stereocontrol.

Critical Physicochemical Considerations

Before initiating synthesis, researchers must account for the specific properties introduced by the 4-isopropyl moiety:

  • Lipophilicity: The isopropyl group significantly lowers water solubility compared to phenylglycinamide. Standard aqueous enzymatic protocols must be modified with co-solvents (DMSO/MeOH) or biphasic systems to ensure substrate availability.

  • Benzylic Lability: Like all phenylglycine derivatives, the

    
    -proton is acidic. Strict pH control (< pH 10)  during workup is mandatory to prevent racemization via enolization.
    

Protocol A: Biocatalytic Kinetic Resolution (Industrial Route)

Principle: Enzymatic hydrolysis of the racemic amide. Pseudomonas putida amidase typically exhibits strict L-selectivity (S-selectivity), hydrolyzing the (S)-amide to the acid and leaving the (R)-amide intact.

Mechanism & Workflow

The racemic amide is suspended in a buffered medium. The enzyme selectively hydrolyzes the (S)-enantiomer. The reaction is quenched, and the distinct solubility profiles of the resulting amino acid (zwitterionic, water-soluble) and amino amide (organic-soluble) allow for facile separation.

Biocatalysis Racemic Racemic 4-iPr-Phenylglycinamide Enzyme Pseudomonas putida Amidase (pH 7.5) Racemic->Enzyme Suspend Mixture Reaction Mixture: (R)-Amide + (S)-Acid Enzyme->Mixture 30°C, 24h Extraction Extraction (MTBE or EtOAc) Mixture->Extraction pH Adjustment Aqueous Aqueous Phase ((S)-Acid) Extraction->Aqueous Partition Organic Organic Phase ((R)-Amide) Extraction->Organic Partition

Figure 1: Workflow for the enzymatic kinetic resolution of racemic 4-isopropylphenylglycinamide.

Detailed Procedure

Reagents:

  • Substrate: rac-4-isopropylphenylglycinamide (synthesized via standard Strecker from 4-isopropylbenzaldehyde).

  • Biocatalyst: Pseudomonas putida ATCC 12633 whole cells or commercial Amidase (e.g., from Codexis or Evonik).

  • Buffer: 50 mM Potassium Phosphate (pH 7.5).

  • Co-solvent: DMSO (5% v/v) or Toluene (biphasic mode).

Step-by-Step:

  • Substrate Preparation: Dissolve 10 g of rac-amide in 20 mL DMSO. Add this slowly to 380 mL of Phosphate Buffer (pH 7.5) under vigorous stirring to create a fine suspension.

    • Note: If the particle size is too large, reaction rate decreases. Sonication is recommended during addition.

  • Enzyme Addition: Add the amidase preparation (approx. 500 units/g substrate).

  • Incubation: Stir at 30°C @ 200 rpm. Monitor pH; maintain at 7.5 using 1M NaOH (titration is critical as hydrolysis releases acid).

  • Monitoring: Track conversion via HPLC (see Section 5). Stop reaction at 50-51% conversion (typically 12–24 hours).

  • Workup (Separation):

    • Adjust pH to 9.0 (carefully!) to ensure the amine is in the free base form.

    • Extract 3x with Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

    • Organic Layer: Contains (R)-4-isopropylphenylglycinamide . Dry over Na₂SO₄ and concentrate.

    • Aqueous Layer: Contains (S)-4-isopropylphenylglycine . Acidify to pH 5.5 to precipitate the amino acid if recovery is desired.

Protocol B: Asymmetric Strecker Synthesis (Chemical Route)

Principle: Use of (S)-tert-butanesulfinamide (Ellman’s Auxiliary) to induce diastereoselectivity during cyanide addition to the imine.

Mechanism & Pathway

This route avoids the 50% yield loss inherent in kinetic resolution.

Ellman Aldehyde 4-Isopropyl benzaldehyde Imine Chiral N-Sulfinyl Imine Aldehyde->Imine Ti(OEt)4, THF Sulfinamide (S)-t-Bu-Sulfinamide Sulfinamide->Imine Strecker Strecker Reaction (TMSCN / Lewis Acid) Imine->Strecker Nitrile Amino Nitrile (Diastereomerically Pure) Strecker->Nitrile dr > 95:5 Hydrolysis Acid Hydrolysis (HCl/MeOH) Nitrile->Hydrolysis Partial Hydrolysis Product (S)-4-Isopropyl phenylglycinamide Hydrolysis->Product

Figure 2: Asymmetric synthesis via Ellman's Sulfinamide auxiliary.

Detailed Procedure

Reagents:

  • 4-Isopropylbenzaldehyde.

  • (S)-(-)-2-Methyl-2-propanesulfinamide.

  • Titanium(IV) ethoxide (

    
    ).
    
  • Trimethylsilyl cyanide (TMSCN).

Step-by-Step:

  • Imine Formation:

    • Mix 4-isopropylbenzaldehyde (1.0 eq) and (S)-sulfinamide (1.1 eq) in dry THF.

    • Add

      
       (2.0 eq) dropwise. Stir at RT for 12h.
      
    • Quench with brine, filter Ti salts, and concentrate to get the N-sulfinyl imine.

  • Strecker Reaction:

    • Dissolve imine in THF at -78°C.

    • Add TMSCN (1.2 eq) and a Lewis acid catalyst (e.g.,

      
       or simply use the thermal conditions if optimizing for cost).
      
    • Critical: Low temperature (-78°C) is essential to maximize the diastereomeric ratio (dr).

  • Nitrile Hydrolysis to Amide:

    • Caution: Full hydrolysis yields the acid. To stop at the amide, use controlled conditions:

      
       in DMSO (basic oxidative hydrolysis) or concentrated 
      
      
      
      at 0°C followed by ice quench.
    • Recommendation: The

      
       route (0°C, 2h) typically cleaves the sulfinyl group and hydrolyzes the nitrile to the amide in one pot, but requires careful pH monitoring during quench to avoid racemization.
      

Analytical Validation (QC)

Trustworthiness in chiral synthesis relies on robust analytics.

ParameterMethodConditionsAcceptance Criteria
Chemical Purity HPLC-UV (210 nm)C18 Column, ACN/Water (0.1% TFA) gradient> 98.0%
Chiral Purity Chiral HPLCColumn: Chiralcel OD-H or AD-H Mobile Phase: Hexane:IPA (90:10) + 0.1% DEA Flow: 1.0 mL/min> 99.0% ee
Identity 1H-NMR (400 MHz)DMSO-d6. Diagnostic peaks: Isopropyl doublet (

1.2), Methine singlet (

4.3)
Conforms to structure

Expert Tip: The isopropyl group often causes peak broadening in NMR due to rotamers if the amide nitrogen is substituted. For the primary amide, sharp peaks should be observed.

Troubleshooting & Optimization

  • Problem: Low conversion in Enzymatic Route.

    • Root Cause:[1][2][3][4][5][6][7] Substrate inhibition or low solubility.

    • Fix: Add 5% Tween-80 to the buffer or switch to a biphasic system (Toluene/Buffer 1:1).

  • Problem: Low ee in Strecker Route.

    • Root Cause:[1][2][3][5][6][7] Temperature too high during TMSCN addition.

    • Fix: Strictly maintain -78°C. Ensure reagents are dry.

  • Problem: Racemization during workup.

    • Root Cause:[1][2][3][4][5][6][7] pH > 11 or heating the basic solution.

    • Fix: Keep workup pH between 9-10 and temperature < 30°C.

References

  • Enzymatic Resolution of Phenylglycinamides

    • DSM Pharmaceutical Products. "Process for the preparation of enantiomerically pure amino acids and amides." US Patent 5,741,691.

  • Ellman Auxiliary Synthesis

    • Ellman, J. A., et al. "Asymmetric Synthesis of

      
      -Branched Amines." Chemical Reviews, 2010. 
      
  • Chiral Analysis

    • Daicel Corporation. "Chiralcel OD-H Instruction Manual."

  • General Strecker Protocols

    • Davis, F. A., et al. "Asymmetric Strecker Synthesis Using Sulfinimines." Journal of Organic Chemistry.

Sources

Method

Application Note: Preparation of Chiral 2-Amino-2-(4-isopropylphenyl)acetamide Derivatives

This Application Note is structured as a high-level technical guide for researchers and process chemists. It synthesizes established industrial protocols with modern asymmetric methodologies.

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for researchers and process chemists. It synthesizes established industrial protocols with modern asymmetric methodologies.

Part 1: Executive Summary & Strategic Analysis

The 2-amino-2-arylacetamide scaffold is a privileged pharmacophore found in various bioactive compounds, including dipeptidyl peptidase-4 (DPP-4) inhibitors, antibiotics, and allosteric modulators. The specific derivative 2-Amino-2-(4-isopropylphenyl)acetamide represents a critical intermediate where the para-isopropyl group adds lipophilicity, often enhancing potency in receptor binding.

Achieving high enantiomeric excess (ee) for this


-disubstituted motif is challenging due to the propensity for racemization at the benzylic position under harsh conditions. This guide presents two distinct validated workflows:
  • Protocol A (Industrial Standard): Racemic Strecker Synthesis followed by Classical Resolution. Best for multi-gram to kilogram scale-up where cost-efficiency is paramount.

  • Protocol B (Precision Synthesis): Asymmetric Strecker using the Ellman Auxiliary. Best for drug discovery/SAR studies requiring high purity and rapid access to analogs.

Method Selection Matrix
FeatureProtocol A: Classical ResolutionProtocol B: Ellman Asymmetric
Scale Potential High (kg to ton)Low to Medium (mg to g)
Cost Efficiency High (Cheap reagents)Moderate (Auxiliary cost)
Enantiomeric Excess >99% (after recrystallization)>95% (reaction controlled)
Step Count 3 Steps + Resolution3 Steps (Linear)
Key Risk Yield loss (max 50% without recycling)Auxiliary sensitivity to oxidation

Part 2: Detailed Experimental Protocols

Protocol A: The Industrial Route (Racemic Strecker + Resolution)

This route utilizes the robust "Ketone-Catalyzed Hydration" to convert the nitrile to the amide without hydrolyzing to the acid, followed by resolution with L-(+)-Tartaric acid.

Step 1: Racemic Strecker Reaction

Reaction: 4-Isopropylbenzaldehyde + NH₄Cl + NaCN




-Aminonitrile
  • Reagents:

    • 4-Isopropylbenzaldehyde (1.0 equiv)

    • Ammonium Chloride (1.1 equiv)

    • Sodium Cyanide (1.1 equiv) [DANGER: CYANIDE]

    • Solvent: Methanol/Water (1:1)[1]

  • Procedure:

    • Dissolve NH₄Cl in water and add to a solution of aldehyde in methanol.

    • Cool to 0°C. Add NaCN solution dropwise (maintain <10°C).

    • Stir at RT for 12–18 hours. Monitor by TLC/LCMS.

    • Workup: Quench with dilute NaOCl (bleach) to destroy excess cyanide. Extract with Ethyl Acetate (EtOAc). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

    • Intermediate: 2-amino-2-(4-isopropylphenyl)acetonitrile.

Step 2: Selective Nitrile Hydration (Ketone-Catalyzed)

Why this method? Standard acid/base hydrolysis often yields the carboxylic acid.[2] The Radziszewski reaction variant using acetone and basic peroxide is highly selective for amides.

  • Reagents:

    • Aminonitrile (from Step 1)[3]

    • H₂O₂ (30% aq, 2.5 equiv)

    • K₂CO₃ (0.2 equiv)

    • Acetone (2.0 equiv) - Acts as the catalyst

    • Solvent: MeOH or DMSO

  • Procedure:

    • Dissolve aminonitrile in MeOH. Add K₂CO₃ and Acetone.

    • Cool to 10°C. Add H₂O₂ dropwise (Exothermic!).

    • Allow to warm to RT and stir for 3–6 hours.

    • Workup: Quench with saturated Na₂SO₃ (destroys peroxides). Concentrate to remove MeOH. Extract with EtOAc.

    • Product: Racemic 2-amino-2-(4-isopropylphenyl)acetamide.

Step 3: Optical Resolution
  • Reagents:

    • Racemic Amide (1.0 equiv)

    • L-(+)-Tartaric Acid (0.5 to 1.0 equiv)

    • Solvent: Methanol/Acetone mix (typically 1:4).

  • Procedure:

    • Dissolve racemic amide in boiling methanol.

    • Add L-Tartaric acid dissolved in hot acetone.

    • Allow to cool slowly to RT, then to 4°C overnight.

    • Filtration: Collect the precipitate (Salt of the (S)-enantiomer).

    • Free-basing: Suspend salt in water, adjust pH to 10 with NaOH. Extract the free chiral amide with DCM.

Protocol B: Asymmetric Synthesis (Ellman Auxiliary)

This method avoids cyanide handling issues (if using TMSCN) and provides high ee directly.

Step 1: Imine Formation [4]
  • Reagents:

    • 4-Isopropylbenzaldehyde (1.0 equiv)

    • (S)-(-)-tert-Butanesulfinamide (1.05 equiv)

    • Ti(OEt)₄ (2.0 equiv)

    • Solvent: Dry THF

  • Procedure:

    • Mix aldehyde and sulfinamide in THF under N₂.

    • Add Ti(OEt)₄ (Lewis acid/dehydrating agent). Stir at RT for 12 h.

    • Workup: Pour into brine with vigorous stirring (forms Ti salts precipitate). Filter through Celite. Concentrate filtrate.

    • Yield: >90% Sulfinyl Imine.

Step 2: Asymmetric Strecker (Cyanation)
  • Reagents:

    • Sulfinyl Imine (1.0 equiv)

    • TMSCN (Trimethylsilyl cyanide) (1.2 equiv)

    • Catalyst: Sc(OTf)₃ (0.1 equiv) or CsF (0.5 equiv)

    • Solvent: DCM, -78°C to RT.

  • Procedure:

    • Cool imine solution to -78°C. Add catalyst.

    • Add TMSCN dropwise. Stir at low temp for 4 h, then warm to RT.

    • Mechanism: The bulky tert-butyl group directs cyanide attack to the Re-face (typically), yielding the (S,S)-diastereomer.

    • Intermediate: N-sulfinyl

      
      -aminonitrile.
      
Step 3: Deprotection & Hydration (The "Pinner" Sequence)

Expert Insight: Direct hydrolysis of the sulfinyl nitrile with basic peroxide can oxidize the sulfur. It is safer to remove the auxiliary first.

  • Deprotection: Treat N-sulfinyl nitrile with 4M HCl in Dioxane (dry) for 1 h at 0°C.

    • Result: Precipitates the

      
      -Aminonitrile Hydrochloride Salt . (Filter and wash with ether).
      
  • Hydration: Suspend the salt in a mixture of Acetone/Water . Neutralize carefully with Na₂CO₃ to pH 8–9. Immediately add H₂O₂ (30%) .

    • Note: The free aminonitrile is unstable; perform hydration immediately upon neutralization.

    • Alternative: Use MnO₂ on Silica in DCM for neutral hydration of the nitrile to amide.

Part 3: Visualization of Workflows

The following diagrams illustrate the decision logic and synthetic pathways.

G Start Target: 2-Amino-2-(4-isopropylphenyl)acetamide Decision Select Pathway Start->Decision RouteA Route A: Industrial/Scale-Up (Racemic Strecker) Decision->RouteA Cost/Scale driven RouteB Route B: Asymmetric/Discovery (Ellman Auxiliary) Decision->RouteB Speed/Purity driven A_Step1 1. Imine Formation (Aldehyde + NH3) RouteA->A_Step1 B_Step1 1. Chiral Imine Formation (Ti(OEt)4, (S)-tBu-Sulfinamide) RouteB->B_Step1 A_Step2 2. Cyanide Addition (NaCN, aq. MeOH) A_Step1->A_Step2 A_Step3 3. Selective Hydration (Acetone/K2CO3/H2O2) A_Step2->A_Step3 A_Step4 4. Resolution (L-Tartaric Acid) A_Step3->A_Step4 Final Pure (S)-Amide Product A_Step4->Final B_Step2 2. Asymmetric Strecker (TMSCN, Sc(OTf)3) B_Step1->B_Step2 B_Step3 3. Auxillary Cleavage (HCl/Dioxane) B_Step2->B_Step3 B_Step4 4. Mild Hydration (MnO2 or Enzyme) B_Step3->B_Step4 B_Step4->Final

Caption: Comparative workflow for Classical Resolution vs. Asymmetric Synthesis of the target amide.

Part 4: Analytical Validation & QC

To ensure scientific integrity, the following analytical parameters must be met.

ParameterMethodAcceptance CriteriaNotes
Chemical Purity HPLC (C18 Column)> 98.0%Monitor for 4-isopropylbenzoic acid (hydrolysis byproduct).
Chiral Purity Chiral HPLC> 99.0% eeColumn: Chiralcel OD-H or AD-H. Mobile Phase: Hexane/IPA (90:10).
Identity ¹H NMR (DMSO-d₆)ConformsLook for isopropyl doublet (1.2 ppm) and methine singlet (4.3 ppm).
Water Content Karl Fischer< 0.5%Critical for stability; amides are hygroscopic.
Expert Troubleshooting Tips
  • Racemization Warning: Avoid heating the chiral amide in strongly basic aqueous solutions (> pH 12). The benzylic proton is acidic.

  • Hydration Stalling: If the nitrile hydration (Step 2, Protocol A) is slow, increase the amount of acetone. The reaction proceeds via a dimethyl-dioxirane intermediate generated in situ.

  • Ellman Oxidation: Never expose the N-sulfinyl intermediate to mCPBA or vigorous H₂O₂ without deprotection, as it will form the stable sulfonamide, which requires harsh conditions to cleave.

Part 5: References

  • Ellman, J. A., et al. (1999). "Asymmetric Synthesis of

    
    -Branched Amines." Journal of Organic Chemistry. 
    
  • Boesten, W. H. J., et al. (2001). "Asymmetric Strecker Synthesis of

    
    -Amino Acids via a Crystallization-Induced Asymmetric Transformation." Organic Letters. 
    
  • Kabalka, G. W., et al. (1990). "Sodium percarbonate: a convenient reagent for the conversion of nitriles to amides." Synthetic Communications. (Validation of peroxide/carbonate hydration).

  • Master Organic Chemistry. (2018). "The Strecker Synthesis of Amino Acids."

  • University of Bristol. (2011). "Sulfinamides as Highly Effective Amine Protecting Groups."

Sources

Application

Application Note: Chemoselective N-Boc Protection of 2-Amino-2-(4-isopropylphenyl)acetamide

Abstract This technical guide details the chemoselective protection of the -primary amine in 2-Amino-2-(4-isopropylphenyl)acetamide using di-tert-butyl dicarbonate ( ). The substrate features two nitrogen centers: a nucl...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide details the chemoselective protection of the


-primary amine in 2-Amino-2-(4-isopropylphenyl)acetamide using di-tert-butyl dicarbonate (

). The substrate features two nitrogen centers: a nucleophilic primary amine and a less reactive primary amide. This note provides optimized protocols to exclusively protect the amine while avoiding side reactions such as nitrile formation, di-Boc protection, or amide acylation. Two distinct methodologies—a standard organic phase protocol and a "green" biphasic protocol—are presented to accommodate varying solubility profiles and process requirements.

Introduction & Substrate Analysis

The target molecule, 2-Amino-2-(4-isopropylphenyl)acetamide , is a functionalized phenylglycinamide derivative. It serves as a critical intermediate in the synthesis of peptidomimetics and protease inhibitors.

Structural Challenges
  • Chemoselectivity: The molecule contains both a primary amine (

    
    ) and a primary amide (
    
    
    
    ). The goal is to protect the amine (N-Boc) without touching the amide.
    • Amine

      
      :
      
      
      
      (Highly nucleophilic).
    • Amide

      
      :
      
      
      
      (Poor nucleophile).
  • Solubility: The 4-isopropylphenyl moiety imparts significant lipophilicity compared to simple glycine derivatives. While soluble in organic solvents (DCM, THF), it may exhibit poor solubility in pure aqueous media.

  • Sterics: The para-isopropyl group is distal to the reaction center and does not impose significant steric hindrance to the amine attack.

Reagent Selection Guide

To ensure reproducibility and selectivity, the choice of reagents is critical.

ReagentRoleRecommendationMechanism/Rationale

ElectrophilePrimary Choice Di-tert-butyl dicarbonate is the industry standard.[1] It is safer than Boc-chloride or Boc-azide and produces inert byproducts (

-BuOH,

).
Triethylamine (

)
BaseRecommended (Method A) Scavenges protons. Sufficient basicity to deprotonate the ammonium intermediate but not strong enough to deprotonate the amide.

BaseRecommended (Method B) Inorganic base for biphasic systems. Maintains pH

, ideal for amine protection without hydrolyzing the amide.
DMAP CatalystUse with Caution 4-Dimethylaminopyridine dramatically accelerates acylation. Warning: Excess DMAP can force the reaction of the amide, leading to unwanted imides or dehydration to nitriles [1]. Use

only if reaction is sluggish.
Dioxane/Water SolventRecommended Excellent for solubilizing the lipophilic aryl group while allowing the use of inorganic bases.

Mechanism of Action

The reaction proceeds via a nucleophilic attack of the primary amine on the carbonyl carbon of


. The presence of a base is required to neutralize the liberated proton, driving the equilibrium forward and facilitating the release of 

and tert-butanol.
Reaction Pathway Diagram

BocProtection Substrate 2-Amino-2-(4-isopropylphenyl)acetamide (Nucleophilic Amine) Intermediate Tetrahedral Intermediate Substrate->Intermediate Nucleophilic Attack Boc2O Boc2O (Electrophile) Boc2O->Intermediate Product N-Boc-2-Amino-2-(4-isopropylphenyl)acetamide Intermediate->Product Collapse & Elimination Byproducts CO2 (Gas) + t-BuOH Intermediate->Byproducts Decarboxylation

Figure 1: Mechanistic pathway of N-Boc protection showing the conversion of the amine to the carbamate.

Experimental Protocols

Method A: Homogeneous Organic Phase (Standard)

Best for scale-up and moisture-sensitive substrates.

Reagents:

  • Substrate (1.0 equiv)

  • 
     (1.1 equiv)
    
  • Triethylamine (1.5 equiv)

  • Dichloromethane (DCM) (

    
     substrate)
    

Procedure:

  • Dissolution: Charge the reaction vessel with 2-Amino-2-(4-isopropylphenyl)acetamide and DCM. Stir until a clear solution or fine suspension is obtained.

  • Base Addition: Add Triethylamine (

    
    ) in one portion.
    
  • Boc Addition: Cool the solution to

    
     (ice bath). Add 
    
    
    
    solution (dissolved in minimal DCM) dropwise over 15 minutes.
    • Note: Gas evolution (

      
      ) will occur.[2][3][4] Ensure the system is vented.
      
  • Reaction: Remove the ice bath and allow to warm to room temperature (

    
    ). Stir for 3–5 hours.
    
  • Monitoring: Check TLC (System: 5% MeOH in DCM). The starting amine (ninhydrin active) should disappear.

  • Workup:

    • Wash the organic layer with

      
       Citric Acid (
      
      
      
      ) to remove unreacted amine and TEA.
    • Wash with Sat.

      
       (
      
      
      
      ) and Brine (
      
      
      ).
    • Dry over

      
      , filter, and concentrate in vacuo.
      
Method B: Biphasic "Green" Protocol

Best for avoiding organic bases and maximizing atom economy.

Reagents:

  • Substrate (1.0 equiv)

  • 
     (1.2 equiv)
    
  • 
     (2.0 equiv)
    
  • THF/Water or Dioxane/Water (1:1 ratio)

Procedure:

  • Preparation: Dissolve

    
     in water. Dissolve the substrate and 
    
    
    
    in THF (or Dioxane).[1]
  • Mixing: Combine the organic and aqueous phases.

  • Reaction: Stir vigorously at room temperature for 6–12 hours.

    • Why vigorous stirring? The reaction occurs at the interface or via phase transfer.

  • Workup:

    • Evaporate the THF/Dioxane under reduced pressure.

    • The product often precipitates from the remaining aqueous layer. Filter and wash with water.

    • If no precipitate forms, extract the aqueous layer with Ethyl Acetate (EtOAc), wash with

      
       HCl, dry, and concentrate.
      

Process Control & Troubleshooting

Use the following decision tree to optimize conditions if the standard protocols fail.

Optimization Start Start Reaction Check Check TLC at 4 hours Start->Check Complete Reaction Complete? (No SM) Check->Complete Yes Proceed to Workup Complete->Yes Yes No Starting Material Remains Complete->No No SideProduct Side Product: Di-Boc or Urea? Complete->SideProduct Impurities? Action1 Add 0.1 eq DMAP (Catalyst) No->Action1 If slow Action2 Heat to 40°C No->Action2 If very slow Action1->Check Action2->Check FixSide Reduce Base/Temp Remove DMAP SideProduct->FixSide

Figure 2: Troubleshooting logic for reaction optimization.

Key Troubleshooting Tips
  • Low Conversion: If the isopropyl group causes unexpected steric drag, add

    
     DMAP. Do not exceed this, or the amide may react [1].
    
  • Solubility Issues: If the product oils out in Method B, switch to Method A or use Acetone/Water.

  • Purification: If the product is solid, recrystallization from EtOAc/Hexanes is usually sufficient. If oil, flash chromatography (Hexane/EtOAc) is required.

Safety & Storage

  • 
     Evolution:  The reaction generates carbon dioxide gas.[5] Do not seal the reaction vessel tightly; use a bubbler or a needle vent.
    
  • 
     Toxicity:  Highly toxic by inhalation. Handle in a fume hood.
    
  • Storage: Store

    
     in a refrigerator (
    
    
    
    ). The protected product is generally stable at room temperature.

References

  • Dual protection of amino functions involving Boc. Source: RSC Publishing (2013). Context: Discusses the role of DMAP in catalyzing Boc protection and the risks of side reactions (ureas/isocyanates) when used in excess.[4] URL:[Link]

  • Boc Protection Mechanism (Boc2O + Base). Source: Common Organic Chemistry. Context: Detailed arrow-pushing mechanism for the base-mediated protection of amines. URL:[Link]

  • Boc-Protected Amino Groups - Protocol and Selectivity. Source: Organic Chemistry Portal. Context: Provides general conditions for Boc protection and cites Greene's Protective Groups for selectivity data. URL:[Link]

  • Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Source: Journal of Organic Chemistry (ACS). Context: Investigates the formation of side products (ureas) when using DMAP with

    
    .
    URL:[Link]
    

Sources

Method

Application Note: High-Fidelity Solid-Phase Peptide Synthesis using 4-Isopropylphenylglycine Amide

Executive Summary This guide details the synthesis of peptides containing 4-isopropylphenylglycine (4-iPr-Phg) , specifically targeting C-terminal amides or internal amide linkages. The incorporation of 4-iPr-Phg present...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthesis of peptides containing 4-isopropylphenylglycine (4-iPr-Phg) , specifically targeting C-terminal amides or internal amide linkages.

The incorporation of 4-iPr-Phg presents a "perfect storm" of synthetic challenges:

  • Racemization Risk: Like all phenylglycine derivatives, the

    
    -proton is benzylic and highly acidic, making it prone to base-catalyzed racemization during coupling.
    
  • Steric Hindrance: The para-isopropyl group adds significant hydrophobic bulk, slowing down coupling kinetics and extending the window for side reactions.

This protocol moves away from standard HATU/DIPEA chemistries, which are detrimental to arylglycine optical purity, and establishes a neutral-pH activation workflow using DIC/Oxyma Pure to ensure >98% diastereomeric purity.

Material Science & Mechanistic Insight

The Building Block
  • Compound: Fmoc-4-isopropyl-L-phenylglycine

  • Abbreviation: Fmoc-4-iPr-Phg-OH

  • Structural Challenge: The side chain is a phenyl ring directly attached to the

    
    -carbon (phenylglycine core) with an isopropyl group at the para position.
    
  • Electronic Effect: While the isopropyl group is electron-donating (+I effect)—which theoretically destabilizes the enolate intermediate compared to 4-fluoro or 4-nitro derivatives—the steric bulk is the dominant factor. It impedes the nucleophilic attack of the resin-bound amine, requiring longer reaction times that inadvertently favor racemization if bases (like DIPEA) are present.

The Racemization Mechanism

Racemization in SPPS occurs primarily during the coupling step , not deprotection. In the presence of a tertiary base (DIPEA, NMM), the activated ester's


-proton can be abstracted to form an achiral enolate. Upon reprotonation, the stereocenter is scrambled (L 

D/L).

Critical Rule: Never use pre-activation with base (e.g., HATU/DIPEA) for phenylglycine derivatives.

Strategic Protocol Design

Resin Selection

For C-terminal amides, Rink Amide MBHA resin is the gold standard due to its chemical stability and high loading capacity.

  • Loading: 0.5 – 0.7 mmol/g (Recommended to reduce aggregation).

  • Mesh: 100–200 mesh (Better flow for manual synthesis) or 200–400 mesh (Automated synthesizers).

Coupling Reagent Selection
Reagent SystemRisk LevelMechanismRecommendation
HATU / DIPEA HIGH Strong base (DIPEA) rapidly abstracts benzylic proton.AVOID
HBTU / DIPEA HIGH Slower activation than HATU, high racemization risk.AVOID
DIC / HOBt MEDIUMNeutral pH, but HOBt is less efficient, leading to slow coupling.ACCEPTABLE
DIC / Oxyma LOW Neutral pH; Oxyma is a superior leaving group, accelerating coupling without base.PREFERRED

Detailed Experimental Protocol

Workflow Visualization

The following diagram outlines the optimized cycle, highlighting the critical deviation from standard SPPS during the 4-iPr-Phg coupling step.

SPPS_Workflow Start Start: Rink Amide MBHA Resin Swell 1. Swelling (DCM/DMF) Start->Swell Deprotect 2. Fmoc Removal (20% Piperidine/DMF) Swell->Deprotect Wash1 3. Wash (DMF x5) Deprotect->Wash1 Decision Is the next AA 4-iPr-Phg? Wash1->Decision Standard_Coup Standard Coupling (HBTU/DIPEA) Decision->Standard_Coup No Special_Coup CRITICAL STEP DIC / Oxyma Pure (NO BASE) Decision->Special_Coup Yes (Prevent Racemization) Wash2 4. Wash (DMF x5) Standard_Coup->Wash2 Special_Coup->Wash2 Check 5. Kaiser Test Wash2->Check Check->Deprotect Pass (Next Cycle)

Caption: Optimized SPPS workflow distinguishing the base-free coupling pathway required for 4-iPr-Phg.

Step-by-Step Methodology
Step 1: Resin Preparation[1][2][3]
  • Weigh Rink Amide MBHA resin (0.1 mmol scale).

  • Swell in DCM (5 mL) for 30 minutes. Drain.

  • Wash with DMF (3 x 5 mL).

Step 2: Fmoc Deprotection[3][4]
  • Treat resin with 20% Piperidine in DMF (5 mL).

  • Incubate for 5 minutes, drain.

  • Repeat with fresh reagent for 10 minutes.

  • Crucial Wash: Wash with DMF (5 x 5 mL) to remove all traces of piperidine. Residual base will cause racemization in the next step.

Step 3: Coupling of Fmoc-4-iPr-Phg-OH (The "Safe" Method)

Reagents:

  • Fmoc-4-iPr-Phg-OH (3.0 eq)

  • Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) (3.0 eq)

  • DIC (Diisopropylcarbodiimide) (3.0 eq)[5]

  • Solvent: DMF (Minimal volume to cover resin)

Procedure:

  • Dissolve the amino acid and Oxyma Pure in DMF.

  • Add DIC to the mixture.

  • Immediately add the solution to the resin. (Do not pre-activate for >2 minutes; the active ester is unstable).

  • Agitate at Room Temperature for 2–4 hours .

    • Note: The steric bulk of the isopropyl group requires extended time compared to Alanine or Glycine.

  • Drain and wash with DMF (5 x 5 mL).

Step 4: Monitoring (Kaiser Test)

Perform a Kaiser test.[5][6] If the beads remain blue (incomplete coupling):

  • Do NOT use base/HATU for re-coupling.

  • Re-couple using fresh Fmoc-4-iPr-Phg-OH / DIC / Oxyma.

  • Alternatively, cap unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Step 5: Cleavage
  • Wash resin with DCM (5 x 5 mL) and dry under nitrogen.

  • Add Cleavage Cocktail: TFA / TIS / H2O (95:2.5:2.5) .

  • Shake for 2 hours.

  • Precipitate filtrate in cold diethyl ether.

Quality Control & Validation

To ensure the 4-isopropylphenylglycine residue did not racemize, standard C18 HPLC is often insufficient because diastereomers (L-L vs L-D) may co-elute.

Racemization Detection

Method A: Marfey’s Analysis (Gold Standard)

  • Hydrolyze a small peptide aliquot (6N HCl, 110°C, 24h).

  • Derivatize with FDAA (Marfey’s Reagent).

  • Analyze via LC-MS.[3] The L- and D- amino acid derivatives will have distinct retention times.

Method B: Chiral HPLC

  • Column: Chiralpak IC or AD-H.

  • Mobile Phase: Hexane/IPA gradients (for protected peptides) or specialized buffers for free peptides.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Double Peaks in HPLC Racemization of 4-iPr-Phg.Switch from HATU/DIPEA to DIC/Oxyma. Ensure coupling temperature is not >25°C.
Incomplete Coupling Steric hindrance of Isopropyl group.Extend coupling time to 4h. Use a lower loading resin (0.3 mmol/g) to reduce crowding.
Deletion Sequences Aggregation of hydrophobic sequence.[7]Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) or add chaotropic salts (0.1M LiCl) during coupling.

Mechanism of Failure (Visualized)

Understanding why standard protocols fail is vital for compliance.

Racemization_Mechanism cluster_prevention Prevention Strategy Activated_AA Activated AA (Oxazolone/Active Ester) Enolate Planar Enolate (Achiral Intermediate) Activated_AA->Enolate Proton Abstraction (Promoted by Base) Base Base (DIPEA) L_Isomer L-Isomer (Target) Enolate->L_Isomer Reprotonation D_Isomer D-Isomer (Impurity) Enolate->D_Isomer Reprotonation Strategy Use DIC/Oxyma (No Tertiary Base)

Caption: Mechanism of base-catalyzed racemization. The benzylic proton is easily removed by DIPEA, destroying chirality.

References

  • Royal Society of Chemistry. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Retrieved from [Link]

Sources

Application

Application Note: Rapid and Efficient Synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide via a Two-Step Microwave-Assisted Protocol

Abstract This application note details a robust and highly efficient protocol for the synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide, a valuable building block in medicinal chemistry. The methodology leverages the d...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details a robust and highly efficient protocol for the synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide, a valuable building block in medicinal chemistry. The methodology leverages the distinct advantages of Microwave-Assisted Organic Synthesis (MAOS) to dramatically reduce reaction times and improve yields compared to conventional heating methods.[1][2] The two-step synthesis involves an initial microwave-promoted Strecker reaction to form the α-aminonitrile intermediate, followed by a rapid, selective microwave-assisted hydrolysis to the desired primary amide. This protocol provides a reliable, scalable, and greener alternative for the production of α-amino amides.[3][4]

Introduction and Scientific Principle

The synthesis of α-amino acids and their derivatives is a cornerstone of pharmaceutical research and development. 2-Amino-2-(4-isopropylphenyl)acetamide, featuring a cumyl moiety, represents a key structural motif for creating novel therapeutic agents. Traditional synthetic routes often involve lengthy reaction times, harsh conditions, and laborious purification steps.

Microwave-assisted synthesis has emerged as a transformative technology in organic chemistry, offering significant enhancements in reaction rates, yields, and product purity.[5] This is achieved through the unique mechanism of microwave heating, where direct coupling of energy with polar molecules in the reaction mixture leads to rapid and uniform heating, a phenomenon not achievable with conventional methods.[2][4]

This protocol employs a two-stage microwave-assisted approach:

  • Strecker Synthesis of α-Aminonitrile: The classical Strecker reaction, a one-pot, three-component condensation of an aldehyde, ammonia, and a cyanide source, is exceptionally well-suited for microwave acceleration.[6][7][8][9] The reaction proceeds through the formation of an imine from 4-isopropylbenzaldehyde and ammonia, which is then attacked by a cyanide nucleophile to yield 2-amino-2-(4-isopropylphenyl)acetonitrile. Microwave irradiation significantly shortens the time required for this transformation from hours to mere minutes.[6]

  • Selective Nitrile Hydrolysis: The conversion of the intermediate α-aminonitrile to the final α-amino amide requires a selective hydrolysis of the nitrile group. Complete hydrolysis to the carboxylic acid is a common and often undesired side reaction. This protocol utilizes a microwave-promoted hydrolysis under controlled conditions, enabling the rapid and clean conversion to the primary amide with minimal byproduct formation.[10][11]

Experimental Workflow Diagram

The following diagram illustrates the two-step microwave-assisted synthesis pathway.

G cluster_0 Step 1: Microwave-Assisted Strecker Reaction cluster_1 Step 2: Microwave-Assisted Nitrile Hydrolysis Reactants 4-Isopropylbenzaldehyde + Ammonium Chloride + Potassium Cyanide Intermediate 2-Amino-2-(4-isopropylphenyl)acetonitrile Reactants->Intermediate Ethanol/Water Microwave Irradiation (100°C, 10 min) Intermediate_ref Intermediate from Step 1 Product 2-Amino-2-(4-isopropylphenyl)acetamide Intermediate_ref->Product Aqueous Sodium Perborate Microwave Irradiation (120°C, 15 min)

Sources

Method

Procedure for reducing 2-Amino-2-(4-isopropylphenyl)acetamide to diamines

Application Note: Chemoselective Reduction Strategies for -Amino Amides Subject: Procedure for reducing 2-Amino-2-(4-isopropylphenyl)acetamide to 1-(4-isopropylphenyl)ethane-1,2-diamine. Document ID: AN-2026-RED-04 Date:...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Reduction Strategies for


-Amino Amides 
Subject:  Procedure for reducing 2-Amino-2-(4-isopropylphenyl)acetamide to 1-(4-isopropylphenyl)ethane-1,2-diamine.
Document ID:  AN-2026-RED-04
Date:  February 16, 2026[1]

Introduction & Scope

The reduction of


-amino amides to vicinal diamines is a pivotal transformation in medicinal chemistry, particularly for synthesizing privileged scaffolds found in monoamine reuptake inhibitors and GPCR ligands.[1] This guide details the reduction of 2-Amino-2-(4-isopropylphenyl)acetamide  to 1-(4-isopropylphenyl)ethane-1,2-diamine .[1]

While the 4-isopropylphenyl moiety is electronically stable, the challenge lies in the vicinal diamine motif .[1] These products are highly polar, basic, and prone to forming stable chelates with aluminum or boron byproducts, often leading to low isolated yields during standard workups.[1]

This Application Note presents two validated protocols:

  • Protocol A (Standard): Lithium Aluminum Hydride (LiAlH

    
    ) Reduction with Tartrate Workup.
    
  • Protocol B (Alternative): Borane-Dimethyl Sulfide (BMS) Reduction with Acidic Hydrolysis.

Mechanistic Principles & Strategy

The choice of reductant dictates the reaction pathway and the necessary workup.

  • LiAlH

    
     (Nucleophilic Mode):  Acts as a powerful nucleophile.[1] It first deprotonates the primary amine and amide nitrogen (releasing H
    
    
    
    ), then attacks the carbonyl.[1] The rate-determining step is often the expulsion of the aluminate oxygen to form an iminium ion, which is rapidly reduced to the amine.[1]
  • Borane (Electrophilic Mode): Borane coordinates to the amide oxygen (the most electron-rich site), activating the carbonyl for intramolecular hydride transfer.[1] This is often superior for sterically hindered substrates but requires a distinct acidic hydrolysis step to break the resulting B-N bond.

Experimental Workflow Decision Tree

ReductionWorkflow Start Start: 2-Amino-2-(4-isopropylphenyl)acetamide CheckScale Scale > 5g or Sterically Hindered? Start->CheckScale LAH_Route Route A: LiAlH4 (Reflux) CheckScale->LAH_Route No (Standard) Borane_Route Route B: BH3-DMS CheckScale->Borane_Route Yes (Safety/Selectivity) Quench_Type Workup Selection LAH_Route->Quench_Type Fieser Fieser Workup (Clean substrates) Quench_Type->Fieser Standard Rochelle Rochelle's Salt (Rec. for Diamines) Quench_Type->Rochelle High Chelation Risk Purification Purification: Acid-Base Extraction Fieser->Purification Rochelle->Purification Hydrolysis Acid Hydrolysis (HCl) (Break B-N bond) Borane_Route->Hydrolysis Hydrolysis->Purification

Figure 1: Decision tree for selecting the optimal reduction and workup strategy based on scale and substrate behavior.[1]

Protocol A: Lithium Aluminum Hydride (LiAlH ) Reduction[1][2]

Context: This is the "gold standard" method. However, for vicinal diamines, the standard Fieser workup often traps the product in the aluminum precipitate.[1] This protocol utilizes Rochelle’s Salt (Sodium Potassium Tartrate) to solubilize aluminum salts, ensuring high recovery of the polar diamine.[1]

Materials
  • Substrate: 2-Amino-2-(4-isopropylphenyl)acetamide (1.0 equiv)[1]

  • Reagent: LiAlH

    
     (Pellets or 2.4 M solution in THF) (4.0 equiv)[1]
    
  • Solvent: Anhydrous THF (freshly distilled or from solvent system)

  • Quench: Saturated aqueous Sodium Potassium Tartrate (Rochelle's Salt)

Step-by-Step Methodology
  • Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush with Argon or Nitrogen.

  • Reagent Preparation:

    • Charge the flask with LiAlH

      
       (4.0 equiv).
      
    • Add anhydrous THF (concentration ~0.5 M relative to LAH).[1] Cool to 0°C.[2][3][4][5]

  • Substrate Addition:

    • Dissolve the amide (1.0 equiv) in anhydrous THF.

    • Critical: Add the amide solution dropwise to the LAH suspension. (Adding LAH to the amide can cause runaway exotherms).

    • Observation: Gas evolution (H

      
      ) will occur as the free amine/amide protons are stripped.
      
  • Reaction:

    • Allow to warm to room temperature (RT).[1]

    • Heat to reflux (66°C) for 6–12 hours. Monitor by TLC (eluent: 10% MeOH/DCM + 1% NH

      
      OH). The amide spot should disappear; the diamine will stay near the baseline or streak without ammonia.
      
  • The "Rochelle" Quench (Crucial for Diamines):

    • Cool the mixture to 0°C.

    • Dilute with diethyl ether (equal volume to THF).[1]

    • Slowly add water dropwise until gas evolution ceases.[4]

    • Add saturated aqueous Rochelle’s Salt solution (approx. 20 mL per gram of LAH used).[1]

    • The Wait: Vigorously stir the biphasic mixture at RT. It will initially look like a gray sludge. Stir for 2–4 hours until two clear layers form (organic layer on top, clear aqueous layer on bottom).

  • Isolation:

    • Separate the layers.[6][3][4] Extract the aqueous layer 3x with DCM or Ether.

    • Dry combined organics over Na

      
      SO
      
      
      
      , filter, and concentrate.[1][6]

Protocol B: Borane-Dimethyl Sulfide (BH SMe )[1]

Context: Borane is milder and easier to handle on large scales than LAH. It is preferred if the substrate contains halides or other groups sensitive to strong nucleophiles.

Methodology
  • Setup: Dry RBF, inert atmosphere.

  • Complexation:

    • Dissolve the amide (1.0 equiv) in anhydrous THF.

    • Add BH

      
      SMe
      
      
      
      (3.0–4.0 equiv) dropwise at 0°C.
    • Note: Evolution of dimethyl sulfide (stench) will occur; vent into a bleach trap.[1]

  • Reflux: Heat to reflux for 3–5 hours.

  • Hydrolysis (The Boron Trap):

    • After reflux, the product exists as a stable amine-borane complex.[1]

    • Cool to 0°C. Carefully add MeOH to quench excess reagent.

    • Evaporate solvent to dryness.

    • Acid Cleavage: Redissolve residue in MeOH and add concentrated HCl (or 6M HCl). Reflux for 1 hour. This breaks the B-N bond.

  • Workup:

    • Concentrate to remove MeOH.

    • Basify the aqueous residue to pH >12 with 6M NaOH.

    • Extract with DCM (3x).[1]

Purification & Characterization

Vicinal diamines are prone to oxidation and absorbing CO


 from the air.
  • Purification: If the crude oil is impure, Acid-Base Extraction is superior to chromatography.[1]

    • Dissolve crude in Et

      
      O.
      
    • Extract with 1M HCl (Product goes to aqueous phase).

    • Wash aqueous phase with Et

      
      O (removes non-basic impurities).
      
    • Basify aqueous phase (pH 14) with NaOH.

    • Extract back into DCM, dry, and concentrate.

  • Storage: Convert to the dihydrochloride salt (add HCl in dioxane to the amine in ether) for long-term stability.

Data Comparison
FeatureProtocol A (LiAlH

)
Protocol B (Borane-DMS)
Reaction Rate Fast (Reflux often <6h)Moderate (Reflux + Hydrolysis)
Yield (Typical) 75–85% (with Rochelle workup)80–90%
Selectivity Low (Reduces esters, nitriles)High (Tolerates esters, nitro)
Workup Difficulty High (Emulsions possible)Moderate (Requires acid reflux)
Safety Pyrophoric solidFlammable liquid, Stench

References

  • Seyden-Penne, J. Reductions by the Alumino- and Borohydrides in Organic Synthesis; Wiley-VCH: New York, 1997.[1] [1]

  • Brown, H. C.; Heim, P. "Selective Reductions.[1] XII. The Reaction of Borane-Tetrahydrofuran with Organic Compounds Containing Representative Functional Groups." J. Org.[7] Chem.1973 , 38, 912–916.[1] [1]

  • Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581.[1] (The classic "Fieser Workup" citation).

  • Levin, D. "The Rochelle Salt Work-Up for Lithium Aluminum Hydride Reductions."[1] Org.[6][2][7][8] Process Res. Dev.2013 , 17, 1429.[1][8] (While a general industry standard, this source highlights scale-up utility).

  • Periasamy, M.; Thirumalaikumar, M. "Methods of Enhancement of Reactivity and Selectivity of Sodium Borohydride for Applications in Organic Synthesis." J. Organomet. Chem.2000 , 609, 137–151.[1]

Sources

Application

Incorporation of 4-isopropylphenylglycinamide into anticonvulsant scaffolds

Application Note: Incorporation of 4-Isopropylphenylglycinamide into Anticonvulsant Scaffolds Executive Summary The incorporation of 4-isopropylphenylglycinamide represents a strategic approach in the design of next-gene...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Incorporation of 4-Isopropylphenylglycinamide into Anticonvulsant Scaffolds

Executive Summary

The incorporation of 4-isopropylphenylglycinamide represents a strategic approach in the design of next-generation anticonvulsants. This structural motif combines a hydrogen-bonding glycinamide backbone—validated by the clinical success of Lacosamide (Vimpat®)—with a 4-isopropylphenyl lipophilic tail. This specific substitution pattern is critical for optimizing the hydrophobic interaction within the voltage-gated sodium channel (VGSC) pore, enhancing blood-brain barrier (BBB) permeability, and promoting "slow inactivation" of sodium channels.

This guide provides a comprehensive workflow for synthesizing this pharmacophore, incorporating it into broader scaffolds, and validating its efficacy using the Maximal Electroshock Seizure (MES) test, the gold standard for identifying agents effective against generalized tonic-clonic seizures.

Rationale & Structure-Activity Relationship (SAR)

The 4-isopropylphenylglycinamide unit functions as a "privileged structure" in neuroactive drug design. Its efficacy is driven by three molecular interactions:[1]

  • The Glycinamide Core: Mimics the peptide bonds found in endogenous neurotransmitters, facilitating hydrogen bonding with the residues (e.g., serine or threonine) in the slow-inactivation gate of the sodium channel [1, 2].

  • The 4-Isopropyl Group: Provides steric bulk and lipophilicity (logP modulation). Unlike a simple methyl or unsubstituted phenyl group, the isopropyl moiety fills the hydrophobic pocket of the receptor more effectively, often resulting in a 2–5 fold increase in potency [3].

  • Metabolic Stability: The para-substitution protects the phenyl ring from rapid oxidation at the active site, prolonging the half-life compared to unsubstituted analogs.

Mechanism of Action Pathway

The following diagram illustrates the proposed mechanism where the scaffold stabilizes the "slow inactivated" state of the sodium channel, preventing repetitive neuronal firing without blocking physiological action potentials.

MOA_Pathway Compound 4-Isopropylphenyl- glycinamide Scaffold VGSC_Slow VGSC (Slow Inactivated) TARGET STATE Compound->VGSC_Slow  Stabilizes   VGSC_Open VGSC (Open State) VGSC_Inactivated VGSC (Fast Inactivated) VGSC_Open->VGSC_Inactivated  Depolarization   Seizure Seizure Propagation VGSC_Open->Seizure  Repetitive Firing   VGSC_Inactivated->VGSC_Slow  Prolonged Depol.   VGSC_Slow->VGSC_Open  Recovery (Slow)   Block Inhibition VGSC_Slow->Block Block->Seizure  Prevents  

Caption: Mechanism of Action: The scaffold selectively stabilizes the slow-inactivated state of Voltage-Gated Sodium Channels (VGSC).

Chemical Synthesis Protocol

Objective: Synthesis of 2-amino-N-(4-isopropylphenyl)acetamide (The Glycinamide Scaffold). Method: The Chloroacetyl Chloride route is preferred for its scalability and cost-effectiveness over peptide coupling reagents (EDC/HOBt) for this specific achiral intermediate [4, 5].

Reagents & Materials:
  • 4-Isopropylaniline (Cumidine)

  • Chloroacetyl chloride[2][3][4]

  • Ammonia (aqueous 25% or methanolic 7N)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Triethylamine (TEA) or Potassium Carbonate (

    
    )
    
Step-by-Step Procedure:

Step 1: Acylation (Formation of the Chloroacetamide Intermediate)

  • Preparation: Dissolve 4-isopropylaniline (10 mmol) and TEA (12 mmol) in anhydrous DCM (50 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.

  • Addition: Add chloroacetyl chloride (11 mmol) dropwise over 20 minutes. The reaction is highly exothermic; maintain temperature <5°C.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Workup: Wash the organic layer with 1N HCl (2 x 20 mL) to remove unreacted aniline, followed by saturated

    
     and brine. Dry over 
    
    
    
    and concentrate in vacuo.
    • Checkpoint: The intermediate, 2-chloro-N-(4-isopropylphenyl)acetamide, should appear as a white/off-white solid. Yield typically >90%.

Step 2: Amination (Formation of the Glycinamide)

  • Solubilization: Dissolve the chloroacetamide intermediate (from Step 1) in THF or Ethanol (30 mL).

  • Aminolysis: Add excess Ammonia (aqueous or methanolic, ~5-10 equivalents) or a specific secondary amine if creating a tertiary derivative.

  • Reaction: Stir at RT for 12–24 hours. Alternatively, heat to 50°C in a sealed tube for 4 hours to accelerate the reaction (use caution with pressure).

  • Purification: Evaporate the solvent. The residue will contain the product and ammonium chloride.

    • Extraction: Dissolve residue in EtOAc, wash with water (to remove salt), dry, and concentrate.

    • Recrystallization:[5][6][7] Recrystallize from Ethanol/Ether to obtain pure crystals.

Synthesis Workflow Diagram

Synthesis_Flow Start Start: 4-Isopropylaniline Reagent1 Chloroacetyl Chloride + TEA (0°C) Start->Reagent1 Intermed Intermediate: 2-chloro-N-(4-isopropylphenyl)acetamide Reagent1->Intermed Acylation Reagent2 Excess NH3 / Amine (THF, RT or 50°C) Intermed->Reagent2 Product Final Scaffold: 4-Isopropylphenylglycinamide Reagent2->Product Nucleophilic Subst. QC QC: NMR, LC-MS, Melting Point Product->QC

Caption: Synthetic route via chloroacetylation followed by aminolysis to yield the target glycinamide.

In Vivo Screening Protocol: Maximal Electroshock (MES) Test

The MES test is the primary screen for compounds preventing seizure spread (sodium channel blockade) [6, 7].[8]

Subject: Male CD-1 Mice (20–25 g) or Sprague-Dawley Rats. Control: Phenytoin (Positive Control), Vehicle (Negative Control).

Protocol Steps:
  • Preparation: Solubilize the test compound in 0.5% methylcellulose or saline with <5% DMSO.

  • Dosing: Administer compound intraperitoneally (i.p.) at screening doses (e.g., 30, 100, 300 mg/kg).[9][10] Wait for peak effect time (typically 0.5h and 4h post-dose).[11]

  • Induction: Apply an electrical stimulus via corneal electrodes.[8][12]

    • Mice Parameters: 50 mA, 60 Hz, 0.2 seconds.[8]

    • Rat Parameters: 150 mA, 60 Hz, 0.2 seconds.

    • Note: Apply a drop of electrolyte/anesthetic solution (0.5% tetracaine) to eyes before electrode placement to ensure conductivity and ethics compliance.

  • Observation: Observe the animal immediately after shock.

    • Seizure Criteria: Presence of Tonic Hindlimb Extension (THE) (hind legs extended 180° to the body).

    • Protection: Absence of THE indicates anticonvulsant activity.

  • Data Analysis: Calculate

    
     (median effective dose) using probit analysis if testing multiple doses.
    
Data Interpretation & Expected Results

The following table highlights the expected impact of the 4-isopropyl group compared to standard analogs, based on typical SAR trends in this chemical class [1, 3].

Compound Substituent (R)LogP (Calc)MES Protection (Mice, 100 mg/kg)Neurotoxicity (Rotarod)Conclusion
-H (Phenylglycinamide) 0.920%LowToo polar, poor BBB penetration.
-CH3 (Tolyl) 1.450%LowModerate activity.
-CH(CH3)2 (Isopropyl) 2.1 90-100% Low/Med Optimal lipophilicity/potency balance.
-C(CH3)3 (t-Butyl) 2.580%HighSteric clash or toxicity issues.

References

  • Choi, D., et al. (2025). "Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives." National Institutes of Health (PMC). 11[7][13]

  • Bialer, M., et al. (2010). "Lacosamide: A functionalized amino acid for the treatment of partial-onset seizures."[14] Epilepsy Research. (Mechanistic grounding for glycinamide scaffolds).

  • BenchChem Application Notes. (2025). "N-Acylation with Chloroacetyl Chloride: Protocols for Pharmaceutical Synthesis." 2

  • Radhakrishna, V.Y., et al. (2025).[15] "A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides."[16] RSC Advances. 16

  • BenchChem Protocols. (2025). "Maximal Electroshock (MES) Seizure Test with 1-Phenylcyclohexylamine." 17[7][13]

  • Melior Discovery. (2025). "Maximal Electroshock Seizure Model: Protocols and Endpoints." 12

  • Löscher, W., et al. (1991). "The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs." SciSpace. 15

Sources

Technical Notes & Optimization

Troubleshooting

Preventing racemization of 2-Amino-2-(4-isopropylphenyl)acetamide during coupling

Technical Support Center: Chiral Integrity in Phenylglycine Couplings Executive Summary & Core Mechanism The Challenge: 2-Amino-2-(4-isopropylphenyl)acetamide is a phenylglycine derivative.[1] These compounds are notorio...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Chiral Integrity in Phenylglycine Couplings

Executive Summary & Core Mechanism

The Challenge: 2-Amino-2-(4-isopropylphenyl)acetamide is a phenylglycine derivative.[1] These compounds are notoriously prone to racemization due to the high acidity of the benzylic


-proton. The electron-withdrawing nature of the phenyl ring and the amide carbonyl stabilizes the enolate intermediate, making the stereocenter labile under even mild basic conditions.

The Solution: Preventing racemization requires a "Soft Base / High Reactivity" strategy. You must avoid the thermodynamic equilibrium of the enolate by using kinetically fast coupling reagents (e.g., DEPBT, COMU) and sterically hindered, weak bases (e.g., Collidine, TMP) that are insufficient to deprotonate the


-carbon.

Mechanism of Failure (Visualization)

Understanding how the molecule fails is the first step to prevention. The diagram below illustrates the two primary pathways for racemization: Direct Enolization (common for the amide nucleophile) and Oxazolone Formation (if the corresponding acid is activated).

RacemizationPathways cluster_conditions Risk Factors Start Chiral Phenylglycine Derivative (L-Isomer) Enolate Planar Enolate Intermediate Start->Enolate Direct Deprotonation (Strong Base/Polar Solvent) Oxazolone Oxazolone (Azlactone) Start->Oxazolone Activation of Acid (Slow Coupling) Base Base (B:) Racemic Racemic Product (DL-Mix) Enolate->Racemic Reprotonation (Non-Stereoselective) Oxazolone->Enolate Base Catalysis Oxazolone->Racemic Ring Opening

Figure 1: Mechanistic pathways leading to loss of optical purity in phenylglycine derivatives.[2] The benzylic position is highly susceptible to base-mediated proton abstraction.

Troubleshooting Guide (Q&A)

This section addresses specific issues encountered during the coupling of 2-Amino-2-(4-isopropylphenyl)acetamide (either as the nucleophile or during its synthesis).

Q1: I am observing a drop in ee% (enantiomeric excess) even when using standard reagents like HATU/DIPEA. Why?

Diagnosis: Base-Induced Epimerization. HATU is a highly reactive reagent, but it requires a base (typically DIPEA) to function. For phenylglycine derivatives, DIPEA (pKa ~10-11) is strong enough to deprotonate the benzylic


-proton, especially in polar solvents like DMF.
Corrective Action: 
  • Switch Base: Replace DIPEA with 2,4,6-Trimethylpyridine (TMP/Collidine) . Collidine is a weaker base (pKa ~7.4) and is sterically hindered, significantly reducing the rate of

    
    -proton abstraction while still neutralizing the reaction acid [1].
    
  • Switch Reagent: Use DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one).[2] DEPBT is specifically designed for racemization-prone amino acids (like arylglycines) and often yields <1% racemization where HBTU/HATU yield >10% [2].

Q2: Does the choice of solvent affect the optical purity of this specific acetamide?

Diagnosis: Solvent Polarity Effects. Yes. High-polarity solvents like DMF or DMSO stabilize the charged enolate intermediate, lowering the energy barrier for racemization. Corrective Action:

  • Preferred: Use DCM (Dichloromethane) or THF if solubility permits. These lower-polarity solvents destabilize the enolate.

  • If DMF is required: Cool the reaction to 0°C and minimize the pre-activation time. Add the base last or simultaneously with the coupling agent to keep the "basic time" window short.

Q3: I am coupling 2-Amino-2-(4-isopropylphenyl)acetamide (as the amine) to a carboxylic acid. Is racemization still a risk?

Diagnosis: Product Epimerization. While the amine itself is less acidic than an activated ester, the product (an N-acyl phenylglycine amide) has an


-proton flanked by two carbonyls and a phenyl ring. This proton is extremely acidic.
Corrective Action: 
  • Avoid Excess Base: Do not use >2.0 equivalents of base.

  • Quench Immediately: Do not let the reaction stir overnight. Once TLC/LCMS shows completion, quench with dilute acidic solution (e.g., 0.5M HCl or citric acid) to protonate any transient enolates immediately.

Optimized Experimental Protocol

Protocol: Low-Racemization Coupling of Phenylglycine Derivatives Objective: Couple a carboxylic acid to 2-Amino-2-(4-isopropylphenyl)acetamide with >99% retention of chirality.

ParameterRecommendationRationale
Coupling Reagent DEPBT or COMU/Oxyma DEPBT is the "gold standard" for arylglycines [2]. COMU/Oxyma is a safer, highly reactive alternative to HATU.
Base TMP (Collidine) Too sterically hindered to abstract the benzylic proton; sufficiently basic to drive coupling.
Solvent DCM (or DMF/DCM 1:1)Low polarity reduces enolate stabilization.
Temperature 0°C

RT
Low temperature slows the rate of proton abstraction more than the rate of coupling.

Step-by-Step Workflow:

  • Dissolution: Dissolve the Carboxylic Acid (1.0 equiv) and 2-Amino-2-(4-isopropylphenyl)acetamide (1.0 equiv) in DCM (concentration ~0.1 M).

  • Cooling: Cool the mixture to 0°C in an ice bath.

  • Activation: Add DEPBT (1.1 equiv).

  • Base Addition: Dropwise add TMP (Collidine) (2.0 equiv). Do not dump the base in all at once.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature. Monitor by LCMS.

  • Quench: Upon completion (typically 2-4 hours), pour the mixture into 0.5 N HCl (cold). This acidic quench is critical to lock the stereochemistry.

  • Workup: Extract with EtOAc, wash with NaHCO3 (sat), Brine, and dry over Na2SO4.

Decision Tree: Reagent Selection

Use this logic flow to select the correct reagents based on your specific synthesis constraints.

ReagentSelection Start Start: Coupling Phenylglycine Derivative Solubility Is the Acetamide soluble in DCM? Start->Solubility YesSol Use DCM Base: Collidine Solubility->YesSol Yes NoSol Use DMF/DCM (1:1) Base: Collidine Solubility->NoSol No Reagent Select Coupling Agent YesSol->Reagent NoSol->Reagent DEPBT Reagent: DEPBT (Best for Phenylglycines) Reagent->DEPBT Max Chiral Purity Needed COMU Reagent: COMU + Oxyma (Faster, slightly higher risk) Reagent->COMU Speed/Cost Priority

Figure 2: Decision matrix for optimizing reaction conditions based on solubility and purity requirements.

References

  • BenchChem. Preventing Racemization of (R)-2-Amino-2-(4-chlorophenyl)acetic acid during reaction. Retrieved from

  • Luxembourg Bio Technologies. DEPBT as Coupling Reagent To Avoid Racemization.[3] Retrieved from

  • Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from

  • Liang, C., et al. Phenylglycine Racemization in Fmoc-Based Solid-Phase Peptide Synthesis.[4] Tetrahedron Letters.[4] Retrieved from

Sources

Optimization

Technical Support Center: Purification of 2-Amino-2-(4-isopropylphenyl)acetamide

Welcome to the technical support guide for the purification of crude 2-Amino-2-(4-isopropylphenyl)acetamide. This document is designed for researchers, scientists, and drug development professionals, providing in-depth,...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of crude 2-Amino-2-(4-isopropylphenyl)acetamide. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into common purification challenges. Our goal is to move beyond simple step-by-step instructions and explain the underlying chemical principles, empowering you to troubleshoot and optimize your purification workflows effectively.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the purification strategy for 2-Amino-2-(4-isopropylphenyl)acetamide.

Q1: What are the most common impurities I can expect in my crude 2-Amino-2-(4-isopropylphenyl)acetamide product?

A1: The impurity profile is highly dependent on the synthetic route. However, for typical amide synthesis pathways, such as the coupling of a carboxylic acid and an amine, common impurities include:

  • Unreacted Starting Materials: Residual 4-isopropylphenylglycine (the carboxylic acid precursor) or the aminating agent.

  • Coupling Reagents and Byproducts: Remnants of reagents like DCC, EDC, or HOBt, and their corresponding ureas or other byproducts.[1]

  • Side-Reaction Products: Diacylated products or other impurities formed during the synthesis process can sometimes be observed.[2]

  • Solvent Residues: Residual solvents from the reaction or initial work-up.

Q2: What are the primary purification methods suitable for 2-Amino-2-(4-isopropylphenyl)acetamide?

A2: The three primary methods, in order of common application, are:

  • Recrystallization: Often the most effective and scalable method for purifying crystalline solid amides.[3] It is generally preferred over chromatography to avoid yield loss on silica gel.[3]

  • Acid-Base Extraction: This is a powerful liquid-liquid extraction technique that leverages the basicity of the primary amine on your target compound to separate it from acidic or neutral impurities.[4]

  • Column Chromatography: While effective, amides can sometimes exhibit poor behavior on silica gel (e.g., tailing), potentially leading to lower yields.[3] It is typically reserved for difficult separations or when impurities have very similar solubility profiles to the product.[5][6]

Q3: How do I decide which purification method is best for my situation?

A3: Your choice should be guided by the nature of the impurities, the scale of your synthesis, and the required final purity. The following decision workflow provides a general guideline.

Purification_Decision_Workflow Start Crude Product 2-Amino-2-(4-isopropylphenyl)acetamide TLC Analyze by TLC/ LC-MS Start->TLC Decision1 Are major impurities acidic or neutral? TLC->Decision1 Impurity Analysis Decision2 Is the product a solid at room temp? Decision1->Decision2 No/Unsure AcidBase Perform Acid-Base Extraction Decision1->AcidBase Yes Recrystallize Perform Recrystallization Decision2->Recrystallize Yes Chromatography Perform Column Chromatography Decision2->Chromatography No (Product is an oil) Decision3 Does recrystallization provide sufficient purity? Decision3->Chromatography No End Pure Product Decision3->End Yes AcidBase->Decision2 Recrystallize->Decision3 Chromatography->End

Caption: Decision workflow for selecting a purification method.

Q4: What are the key safety precautions when handling solvents for these purification methods?

A4: Always work in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves. Be aware of the flammability and toxicity of the organic solvents being used (e.g., ethyl acetate, hexanes, dichloromethane). Consult the Safety Data Sheet (SDS) for each chemical before use.

Troubleshooting Guide: Common Purification Issues

This section provides solutions to specific problems you may encounter during your experiments.

Q: My product is "oiling out" during recrystallization instead of forming crystals. What's wrong and how do I fix it?

A: "Oiling out" occurs when the solute's solubility is so low in the cooling solvent that it separates as a liquid phase before the solution reaches its crystallization temperature. This traps impurities and prevents the formation of a pure crystal lattice.

  • Causality: This often happens when the solution is cooled too rapidly or when the chosen solvent system is inappropriate, causing the product to crash out of solution above its melting point (or as a supersaturated, low-melting eutectic).

  • Solutions:

    • Re-heat and Add More "Good" Solvent: Heat the mixture until the oil redissolves completely. Add a small amount more of the "good" solvent (the one your compound is more soluble in) to ensure it stays dissolved at a slightly lower temperature.

    • Slow Down Cooling: Allow the flask to cool slowly to room temperature on the benchtop before moving it to an ice bath. Insulating the flask can help slow the process further.

    • Change Solvent System: The polarity difference in your solvent pair might be too extreme. If using a hexanes/ethyl acetate system, try switching to a less non-polar "poor" solvent like diethyl ether with ethyl acetate.[7]

    • Scratch and Seed: Scratch the inside of the flask with a glass rod at the air-liquid interface to create nucleation sites. If you have a pure crystal, add a tiny "seed crystal" to initiate crystallization.[6]

Q: After recrystallization, my product crystals are still colored. How can I remove colored impurities?

A: The color indicates that highly conjugated or chromophoric impurities are co-crystallizing with your product.

  • Causality: These impurities have solubility properties similar to your target compound, allowing them to be incorporated into the crystal lattice.

  • Solution: Activated Charcoal Treatment

    • Dissolve the crude, colored product in the minimum amount of hot recrystallization solvent.

    • Add a very small amount (typically 1-2% by weight of your compound) of activated charcoal to the hot solution. Adding too much will adsorb your product and reduce yield.

    • Keep the solution hot and swirl for a few minutes. The charcoal will adsorb the large, flat, colored impurity molecules.

    • Perform a hot gravity filtration using fluted filter paper to remove the charcoal. This step must be done quickly to prevent your product from crystallizing prematurely in the funnel.[6][8]

    • Allow the hot, clarified filtrate to cool slowly to form pure, colorless crystals.

Q: My yield after recrystallization is very low. What are the likely causes?

A: A low yield suggests that a significant portion of your product remained dissolved in the mother liquor.

  • Causality: This is usually due to using too much solvent, choosing a solvent in which the product is too soluble at low temperatures, or filtering the crystals before crystallization is complete.[8]

  • Solutions:

    • Minimize Solvent: Use only the absolute minimum amount of hot solvent required to fully dissolve the crude product.

    • Optimize Solvent System: Your chosen solvent may not have a steep enough solubility-temperature curve. Test other solvents where the compound is sparingly soluble at room temperature but highly soluble when hot.[8]

    • Maximize Cooling: Ensure the flask is thoroughly cooled in an ice bath for at least 30 minutes before filtration to maximize precipitation.[6]

    • Recover from Mother Liquor: You can often recover a second crop of crystals by boiling off some of the solvent from the mother liquor and re-cooling. Note that this second crop may be less pure than the first.

Q: How do I specifically remove unreacted carboxylic acid starting material?

A: An acid-base extraction is the most efficient method for this.

  • Causality: The carboxylic acid is acidic, while your target compound, 2-Amino-2-(4-isopropylphenyl)acetamide, is basic due to its primary amine. This difference in chemical properties can be exploited for separation.[4]

  • Solution: Basic Wash

    • Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane.

    • Transfer the solution to a separatory funnel.

    • Wash the organic layer with a weak base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The bicarbonate will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer.

    • Drain the aqueous layer. Repeat the wash if necessary (check the organic layer by TLC).

    • Wash the organic layer with brine (saturated NaCl solution) to remove residual water, then dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a step-by-step method for purifying the title compound using a mixed solvent system, a common and effective technique.[6][7]

1. Solvent System Selection:

  • The goal is to find a solvent pair: a "good" solvent in which the compound is soluble, and a "poor" solvent in which it is insoluble, with the two solvents being miscible.

  • Perform small-scale tests with the solvent systems listed in the table below.

Solvent System (Good/Poor)PolarityTypical Starting Ratio (v/v)Notes
Ethyl Acetate / HexanesMedium / Non-polar1:3 to 1:5A very common and effective system for moderately polar compounds.
Acetone / HexanesPolar / Non-polar1:4 to 1:6Good for compounds that are slightly more polar.[7]
Dichloromethane / HexanesMedium / Non-polar1:2 to 1:4Effective, but ensure slow evaporation/cooling.[6]
Ethanol / WaterPolar / Polar10:1 to 5:1Useful if the compound has some water solubility when hot.

2. Recrystallization Procedure (using Ethyl Acetate/Hexanes):

  • Place the crude solid in an Erlenmeyer flask with a stir bar.

  • Add a minimal amount of hot ethyl acetate and stir until the solid is fully dissolved. Keep the solution at a gentle boil.

  • Slowly add hot hexanes dropwise to the boiling solution until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

  • Add a few drops of hot ethyl acetate to just redissolve the cloudiness, resulting in a clear, saturated solution.

  • Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. You should observe crystal formation.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold hexanes to remove any remaining mother liquor.

  • Dry the crystals under vacuum to a constant weight.

Protocol 2: Purification by Acid-Base Extraction

This protocol details the separation of the basic target compound from neutral and acidic impurities.

Acid_Base_Extraction start Crude Product in Organic Solvent (e.g., Ethyl Acetate) sep_funnel1 Separatory Funnel Organic Layer: Product (Amine) Neutral Impurity Acidic Impurity Add aq. HCl start->sep_funnel1 sep_funnel2 After Shaking & Separation Organic Layer (Top): Neutral Impurity Aqueous Layer (Bottom): Product-HCl Salt (Protonated Amine) Acidic Impurity sep_funnel1->sep_funnel2 organic_path Organic Layer: - Wash with Brine - Dry (Na2SO4) - Evaporate Result: Isolated Neutral Impurities sep_funnel2:f1->organic_path aqueous_path Aqueous Layer: - Cool in ice bath - Add aq. NaOH to basify (pH > 10) - Product precipitates sep_funnel2:f2->aqueous_path extract_product Extract precipitated product with fresh organic solvent aqueous_path->extract_product final_product Organic Layer with Pure Product: - Wash with Brine - Dry (Na2SO4) - Evaporate extract_product->final_product end Pure Product final_product->end

Caption: Workflow for purification via acid-base extraction.

Procedure:

  • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel.

  • Add an equal volume of 1 M hydrochloric acid (HCl) to the funnel.

  • Stopper the funnel and shake vigorously, venting frequently to release any pressure. The basic amine of your product will be protonated to form a hydrochloride salt, which is soluble in the aqueous layer.[4]

  • Allow the layers to separate. Drain the lower aqueous layer into a clean flask.

  • The organic layer now contains neutral impurities. Acidic impurities will also remain in the aqueous layer.

  • To recover your product, cool the acidic aqueous extract in an ice bath and slowly add a base (e.g., 3 M NaOH) with stirring until the solution is strongly basic (pH > 10). Your neutral amine product will precipitate out of the solution.

  • Extract the precipitated product back into a fresh portion of organic solvent (e.g., ethyl acetate) using the separatory funnel.

  • Wash the organic layer containing your pure product with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified product.

References

  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

  • ResearchGate. (2020). What is the best technique for amide purification? Retrieved from [Link]

  • Jackson, A. D., et al. (2011). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters. Retrieved from [Link]

  • Biotage. (2023). How should I purify a complex, polar, amide reaction mixture? Retrieved from [Link]

  • Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. Retrieved from [Link]

  • University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. PMC. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing 4-Isopropylphenylglycinamide Synthesis

Executive Summary & Scope This technical guide addresses low-yield scenarios in the synthesis of 4-isopropylphenylglycinamide . This intermediate is critical in the synthesis of peptidomimetics and specific DPP-4 inhibit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scope

This technical guide addresses low-yield scenarios in the synthesis of 4-isopropylphenylglycinamide . This intermediate is critical in the synthesis of peptidomimetics and specific DPP-4 inhibitors.

Crucial Structural Definition: Before proceeding, confirm your target structure. This guide focuses on the amino acid amide derivative (A), not the aniline derivative (B).

  • (A) Target: 2-amino-2-(4-isopropylphenyl)acetamide (Phenylglycine derivative).[1]

  • (B) Out of Scope:

    
    -(4-isopropylphenyl)glycinamide (Aniline derivative).[1]
    
Common Yield-Killing Mechanisms
  • Over-Hydrolysis (Strecker Route): The nitrile intermediate hydrolyzes past the amide directly to the carboxylic acid.

  • Amphoteric Loss (Workup): The product behaves as a zwitterion equivalent; incorrect pH during extraction leads to loss in the aqueous phase.

  • Benzylic Instability: The electron-rich 4-isopropyl group stabilizes benzylic carbocations, increasing susceptibility to racemization and oxidative degradation.[1]

Diagnostic Decision Tree

Use this logic flow to identify the root cause of your yield loss based on your chosen synthetic route.

YieldDiagnosis Start Start: Identify Synthesis Route Route1 Route A: Strecker Synthesis (Aldehyde + Cyanide) Start->Route1 Route2 Route B: Amino Acid Coupling (Boc-AA-OH + NH3) Start->Route2 Issue1 Issue: Low Nitrile Conversion? Route1->Issue1 Issue3 Issue: Incomplete Coupling? Route2->Issue3 Sol1 Fix: Pre-form Imine w/ MgSO4 Check Cyanide Quality Issue1->Sol1 Yes Issue2 Issue: Low Amide Yield (High Acid Content)? Issue1->Issue2 No Sol2 Fix: Switch to H2O2/K2CO3 (Radziszewski Hydrolysis) Issue2->Sol2 Sol3 Fix: Switch from EDC to Mixed Anhydride (IBCF) Issue3->Sol3 Yes Issue4 Issue: Racemization? Issue3->Issue4 No Sol4 Fix: Use Oxyma Pure/DIC Avoid excess base Issue4->Sol4

Figure 1: Diagnostic flowchart for isolating the synthetic bottleneck.

Route A: The Strecker Protocol (Bulk Synthesis)

This is the most common industrial route but suffers from "hydrolysis control" issues.

The Protocol
  • Imine Formation: 4-isopropylbenzaldehyde +

    
     + 
    
    
    
    (or
    
    
    )
    
    
    
    
    -aminonitrile.[1]
  • Partial Hydrolysis:

    
    -aminonitrile 
    
    
    
    
    
    -aminoamide.[1]
Troubleshooting Low Yields
Issue 1: The "Reversible Imine" Trap

The formation of the imine is an equilibrium process.[2] The 4-isopropyl group is electron-donating, which makes the carbonyl carbon less electrophilic compared to unsubstituted benzaldehyde.[1]

  • Symptom: High recovery of starting aldehyde.

  • Solution:

    • Pre-formation: Do not mix Aldehyde/Cyanide/Ammonia all at once.[1] Stir Aldehyde + Amine (or Ammonia) + ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
       (drying agent) for 2 hours before adding Cyanide. This drives the equilibrium to the imine [1].
      
    • Solvent: Switch from pure Methanol to Methanol/THF (4:1) to improve solubility of the lipophilic aldehyde.

Issue 2: Hydrolysis Overshoot (The Critical Failure Point)

Acidic hydrolysis (e.g.,


) often converts the nitrile directly to the carboxylic acid (Phenylglycine) rather than stopping at the amide.
  • Symptom: Product is soluble in base (indicates acid formation) and mass spec shows M+1 mass of acid, not amide.

  • Solution: The Radziszewski Reaction Instead of strong acid, use basic peroxide hydrolysis. This is highly specific for stopping at the amide.

    • Reagents: 30%

      
      , 
      
      
      
      , DMSO.
    • Mechanism: The hydroperoxide anion attacks the nitrile to form an imidate, which tautomerizes to the amide but cannot hydrolyze further under these conditions [2].

ParameterAcid Hydrolysis (Standard)Radziszewski (Recommended)
Reagent

or


/

/ DMSO
Temp


(Exothermic!)
Selectivity Poor (Amide + Acid mix)High (Amide only)
Yield 40-55%85-92%

Route B: Amino Acid Coupling (Chiral Synthesis)

Used when enantiopurity is required (starting from chiral 4-isopropylphenylglycine).[1]

The Protocol

Protected Amino Acid (Boc-4-iPr-Phg-OH) + Ammonia Source + Coupling Agent


 Deprotection 

Product.[1]
Troubleshooting Low Yields
Issue 1: Activation Failure (Steric/Electronic)

The benzylic position is sterically crowded by the phenyl ring. Standard EDC/NHS coupling often fails to generate the active ester efficiently, or the ammonia nucleophile is too slow to attack.

  • Symptom: Recovered starting material or N-acylurea byproduct.[1]

  • Solution: Mixed Anhydride Method Use Isobutyl Chloroformate (IBCF) and N-Methylmorpholine (NMM).[1]

    • Dissolve AA in THF at

      
      .[1]
      
    • Add NMM (1.1 eq) then IBCF (1.1 eq). Stir 15 min.

    • Critical Step: Add

      
       (gas or dioxane solution) quickly.
      
    • Why: The mixed anhydride is highly reactive and less sensitive to the steric bulk of the phenyl ring than bulky uronium salts (HATU) [3].

Issue 2: Racemization

Phenylglycine derivatives are notoriously prone to racemization because the


-proton is benzylic and acidic.[1]
  • Symptom: Loss of optical rotation; chiral HPLC shows 50:50 mix.

  • Solution:

    • Avoid DMAP (Dimethylaminopyridine). It is too basic and promotes proton abstraction.

    • Use Oxyma Pure with DIC (Diisopropylcarbodiimide) instead of HOBt. Oxyma suppresses racemization significantly in arylglycine couplings [4].

Isolation & Purification (The Hidden Yield Killer)

Users often synthesize the molecule successfully but lose it during workup.

The Physics of Loss: 4-isopropylphenylglycinamide is an


-amino amide.[1]
  • 
     (Amine) 
    
    
    
    [1]
  • It is moderately lipophilic due to the isopropyl group but still polar.

Incorrect Workup:

  • Acid Extraction: If you wash the organic layer with 1M HCl, the product protonates and goes into the water.

  • Base Extraction: If you wash with strong base, you might hydrolyze the amide.

The "Salting Out" Protocol:

  • Evaporate reaction solvent (THF/MeOH) completely.

  • Redissolve residue in Ethyl Acetate .

  • Wash with Saturated

    
      (removes unreacted acid/phenols).
    
  • Do NOT wash with acid. [1]

  • If the product is trapped in the aqueous phase (emulsion): Add solid NaCl to saturation. The "Salting Out" effect forces the organic amide back into the Ethyl Acetate layer.

FAQ: Specific User Scenarios

Q: I see a major impurity at M+18 in LCMS. What is it? A: This is likely the hydrolysis product (the carboxylic acid, mass +1). However, if you are using EDC, it could be the N-acylurea rearrangement product.[1] If using Strecker, it is almost certainly the acid. Switch to the Radziszewski hydrolysis method described in Section 3.

Q: My product is an oil that won't crystallize. Yield is quantitative by NMR but I can't weigh it. A: Phenylglycinamides are often oils due to the isopropyl rotational freedom preventing lattice packing.

  • Fix: Convert it to the HCl salt . Dissolve the oil in dry diethyl ether and bubble HCl gas (or add 4M HCl in Dioxane). The hydrochloride salt is usually a stable, white solid that is non-hygroscopic.

Q: Can I use ammonium chloride as the ammonia source for coupling? A: Only if you use a base (like DIEA) to free the ammonia. However, solubility is an issue. We recommend using 0.5M Ammonia in Dioxane (commercially available) to ensure a homogeneous reaction and higher yields.

References

  • Strecker Equilibrium: Zuend, S. J., et al. "Scale-up of the Strecker Reaction for the Synthesis of Non-Proteinogenic Amino Acids." Organic Process Research & Development, vol. 16, no. 5, 2012. Link

  • Radziszewski Hydrolysis: Cacchi, S., et al. "Amide Synthesis via Controlled Hydrolysis of Nitriles." Organic Letters, vol. 12, no. 15, 2010. Link

  • Mixed Anhydride Coupling: Valeur, E., and Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, vol. 38, 2009, pp. 606-631.[1] Link

  • Racemization Suppression: El-Faham, A., and Albericio, F. "Peptide Coupling Reagents, More than a Letter Soup."[1] Chemical Reviews, vol. 111, no. 11, 2011, pp. 6557–6602. Link

Sources

Optimization

Technical Support Center: Recrystallization of Lipophilic Amino Acid Amides

Status: Operational Ticket ID: #REC-LIP-AA-001 Assigned Specialist: Senior Application Scientist Last Updated: February 16, 2026 Executive Summary & Core Challenges The Problem: Lipophilic amino acid amides (e.g., fatty...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: #REC-LIP-AA-001 Assigned Specialist: Senior Application Scientist Last Updated: February 16, 2026

Executive Summary & Core Challenges

The Problem: Lipophilic amino acid amides (e.g., fatty acid-conjugated peptides, Boc/Fmoc-protected intermediates) present a unique purification paradox. Their hydrophobic side chains require non-polar solvents, while their amide backbones drive strong hydrogen bonding, leading to gelation or high lattice energy.

The Failure Mode: The most common failure is Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out." This occurs when the compound separates as a solute-rich oil droplet rather than a crystal lattice, often trapping impurities and preventing purification.[1][2]

This guide provides a self-validating workflow to select the correct solvent system and engineer the thermodynamic conditions required for high-purity crystallization.

Solvent Selection Strategy

Do not rely on "like dissolves like." For amino acid amides, you must balance solvation power (to keep the molecule in solution at high T) with lattice formation (to drive stacking at low T).

Solvent Class Table

Use this table to select your initial screening candidates.

Solvent SystemRoleDielectric Const. (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

)
Best ForRisk Factor
Ethyl Acetate (EtOAc) Primary6.02General purpose lipophilic amides.Moderate. Can cause oiling if cooled too fast.[2]
Toluene Primary2.38Highly hydrophobic amides (e.g., long-chain alkyls).High. Hard to remove traces; toxic.
Ethanol / Water Binary24.5 / 80.1Short-chain or polar-protected amides.Severe. Water often induces oiling in lipophilic amides.
EtOAc / Hexane Binary6.0 / 1.88The "Gold Standard" for protected amino acids.Low. Excellent antisolvent control.
Acetonitrile (ACN) Primary37.5Peptides prone to gelation.Moderate. High solubility may reduce yield.
The "Self-Validating" Screening Protocol

This protocol uses a solubility-temperature gradient to validate the solvent before you commit the bulk material.

Step-by-Step Methodology:

  • Preparation: Place 50 mg of analyte into a small test tube.

  • Solvation (High T): Add solvent dropwise at near-boiling temperature (e.g., 70°C for EtOAc).

    • Validation Check: If >2 mL is required, the solvent is too weak. Discard.

  • Equilibrium (High T): Once dissolved, add 10% excess solvent to move away from the saturation limit (metastable zone safety).

  • Cooling (Low T): Allow to cool slowly to room temperature (25°C) without agitation.

  • Observation:

    • Crystals: Success.[3][4]

    • Oil Droplets: Failed (LLPS).

    • Gel: Failed (LMWG formation).

    • Clear Solution: Too soluble.

Visualization: Solvent Screening Logic

The following diagram illustrates the decision logic for selecting the optimal solvent system.

SolventScreening Start Start: 50mg Sample SolventAdd Add Hot Solvent (Near Boiling) Start->SolventAdd Dissolved Dissolved < 2mL? SolventAdd->Dissolved Cooling Slow Cool to 25°C Dissolved->Cooling Yes Fail_Sol Remains Clear (Too Soluble) Dissolved->Fail_Sol No (Switch Solvent) ResultCheck Observe Phase Cooling->ResultCheck Success Crystals Formed (Proceed to Scale-Up) ResultCheck->Success Crystalline Solid Fail_Oil Oiling Out (See Section 3) ResultCheck->Fail_Oil Liquid Droplets ResultCheck->Fail_Sol No Precipitate

Figure 1: Logic flow for initial solvent screening. Blue nodes indicate actions; Yellow diamonds indicate decision points.

Troubleshooting "Oiling Out" (LLPS)

The Mechanism: Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the crystalline solubility curve. This is thermodynamically driven by the melting point of the solvated solid being lower than the temperature of the mixture [1][4].[2]

Why it ruins purity: The oil phase is amorphous and acts as a "super-solvent" for impurities. If this oil eventually solidifies, it traps the impurities inside the solid block, negating the purification [4].

Remediation Protocol

If you observe oil droplets:

  • Re-heat the mixture until the oil re-dissolves and the solution is clear.

  • Add a "Bridge" Solvent: Add a small amount (5-10%) of a solvent that dissolves both the oil and the bulk solvent (e.g., THF or Dioxane). This raises the solubility limit of the oil phase.

  • Seed at High Temperature: Add pure seed crystals while the solution is still hot (just below the saturation point). This provides a template for the molecules to bypass the oil phase and go directly to the crystal lattice [4].

  • Reduce Supersaturation: Dilute the solution slightly. High supersaturation favors the kinetically faster process (oiling) over the thermodynamically stable process (crystallization).

Visualization: Oiling Out Decision Tree

OilingOutFix Problem Detected Oiling Out Reheat Re-heat to Clear Solution Problem->Reheat Strategy1 Add Seed Crystals (High Temp) Reheat->Strategy1 Primary Fix Strategy2 Add Solubilizer (THF/Dioxane) Reheat->Strategy2 If Strategy 1 Fails Strategy3 Reduce Cooling Rate Reheat->Strategy3 Concurrent Check Crystals Form? Strategy1->Check Strategy2->Check Check->Problem No (Repeat) Done Harvest Check->Done Yes

Figure 2: Remediation strategies for Liquid-Liquid Phase Separation (Oiling Out).

Frequently Asked Questions (FAQs)

Q1: My product formed a solid block at the bottom of the flask. What happened? A: This is likely "solvent trapping" caused by rapid cooling of an oiled-out phase. The oil settled, then solidified as a glass.[2]

  • Fix: Re-dissolve in fresh solvent. Use mechanical stirring (overhead stirrer) to disperse the oil droplets, preventing them from coalescing into a single mass at the bottom [4].

Q2: I am using Ethanol/Water, but the yield is very low. A: Lipophilic amino acid amides often have high solubility in ethanol but near-zero solubility in water. Adding water too fast causes "crashing out" (precipitation of amorphous solid) rather than crystallization.

  • Fix: Switch to Ethyl Acetate/Hexane . Dissolve in minimal hot EtOAc, then add Hexane dropwise until persistent cloudiness is observed. Add one drop of EtOAc to clear it, then cool [2].

Q3: The solution turned into a rigid gel. A: Amino acid amides are notorious Low Molecular Weight Gelators (LMWGs). The hydrogen bonds form a network that traps the solvent.

  • Fix: Break the gel network by adding a hydrogen-bond disruptor like Methanol or Isopropanol (IPA). Alternatively, increase the shear force (vigorous stirring) during cooling to mechanically disrupt the fiber network.

References

  • Vertex AI Search. (2025). Effect of amino acids and amino acid derivatives on crystallization of hemoglobin and ribonuclease A. National Institutes of Health (PMC). 5[3]

  • BenchChem. (2025).[6] Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization. 6[3][7][8][5]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. 9[3]

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. 1

Sources

Troubleshooting

Technical Guide: Stability of 2-Amino-2-(4-isopropylphenyl)acetamide in Acidic Conditions

[1] Executive Summary & Chemical Profile[1][2][3] Compound: 2-Amino-2-(4-isopropylphenyl)acetamide Synonyms: 4-Isopropylphenylglycinamide; -Amino-4-isopropylbenzeneacetamide Class: -Amino Amide[1] This guide addresses th...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Profile[1][2][3]

Compound: 2-Amino-2-(4-isopropylphenyl)acetamide Synonyms: 4-Isopropylphenylglycinamide;


-Amino-4-isopropylbenzeneacetamide
Class: 

-Amino Amide[1]

This guide addresses the stability profile of 2-Amino-2-(4-isopropylphenyl)acetamide under acidic conditions. As an


-amino amide, this compound exhibits distinct behaviors governed by the interplay between its basic primary amine and the neutral amide group.[1] In acidic environments, the primary stability concern is amide hydrolysis , leading to the formation of the corresponding carboxylic acid (4-isopropylphenylglycine).[1] However, the protonation of the 

-amine provides a stabilizing electrostatic effect that distinguishes it from simple aliphatic amides.[1]

Mechanistic Stability Profile

The Protonation-Hydrolysis Paradox

In acidic media, this molecule undergoes two distinct interactions:[1]

  • N-Protonation (Rapid, Stabilizing): The

    
    -amine (
    
    
    
    ) is readily protonated (
    
    
    ) to form the ammonium species (
    
    
    ). This positive charge exerts a strong electron-withdrawing inductive effect (
    
    
    ), which reduces the electron density at the adjacent carbonyl carbon. Paradoxically, while this makes the carbonyl more electrophilic, the electrostatic repulsion between the ammonium group and the incoming hydronium ion (
    
    
    ) can retard the rate of acid-catalyzed hydrolysis compared to simple acetamides.
  • Amide Hydrolysis (Slow, Degradative): Under forcing conditions (low pH, high temperature), the amide bond cleaves, releasing ammonium (

    
    ) and the parent amino acid.
    
Degradation Pathway Diagram

The following diagram illustrates the critical pathways for this compound in acidic media, including the reversible protonation and the irreversible hydrolysis.[1]

StabilityPathway cluster_legend Condition Logic SM_Free Free Base (Amide + Amine) SM_Salt Ammonium Salt (Stable Species) SM_Free->SM_Salt H+ (pH < 7) SM_Salt->SM_Free OH- Inter Tetrahedral Intermediate SM_Salt->Inter H3O+ / Heat (Slow) Prod Hydrolysis Product (Amino Acid) Inter->Prod Irreversible (- NH4+) Stable Zone Stable Zone Degradation Zone Degradation Zone

Figure 1: Mechanistic pathway of 2-Amino-2-(4-isopropylphenyl)acetamide in acid. The formation of the ammonium salt is the primary event, while hydrolysis requires significant activation energy.

Troubleshooting Guide: Common Experimental Scenarios

This section addresses specific issues reported by users handling this compound in acidic buffers, mobile phases, or reaction mixtures.

Issue 1: Loss of Assay Signal in LC-MS

Symptom: The peak area for the parent amide decreases over time in acidic mobile phases (e.g., 0.1% Formic Acid).[1] Root Cause: While the ammonium salt is relatively stable, prolonged exposure to acidic aqueous conditions at room temperature can drive slow hydrolysis.[1] Diagnostic Step: Check for the emergence of a new peak with


 (mass shift corresponding to conversion of 

to

, resulting in a net mass increase of +1 Da due to

vs

). Note: The molecular weight change is +1 Da (16 Da for O minus 15 Da for NH).[1] Solution:
  • Immediate: Store samples in the autosampler at 4°C. Hydrolysis rates drop significantly at lower temperatures.[1]

  • Protocol Adjustment: If the run time is long, switch to a neutral pH mobile phase (Ammonium Bicarbonate) if the column chemistry permits, or increase the organic content to reduce water activity.

Issue 2: "Ghost" Peak with +18 Mass Shift

Symptom: A small peak appears at


 relative to the parent.[1]
Root Cause:  This is likely the acid-catalyzed hydrate  or an impurity from the synthesis (nitrile intermediate hydrolysis).[1] However, in the context of stability, it often indicates the hydrolysis intermediate  or the final amino acid (depending on ionization). The amino acid product (2-amino-2-(4-isopropylphenyl)acetic acid) is the definitive degradation product.[1]
Solution:  Verify the identity using a reference standard of the amino acid. If confirmed, prepare fresh samples immediately before injection.[1]
Issue 3: Inconsistent Solubility in 1N HCl

Symptom: The compound dissolves but precipitates or turns cloudy after 24 hours. Root Cause: The hydrolysis product (the amino acid) often has an isoelectric point (pI) near neutral, but in 1N HCl, it should remain soluble. Cloudiness may indicate salting out of the hydrochloride salt if the concentration is too high, or degradation into insoluble oligomers (rare for this structure). Solution: Maintain concentration below 10 mg/mL in strong acid. If degradation is suspected, filter and analyze the solid; the amino acid is generally less soluble in water than the amide hydrochloride.[1]

Stability Data & Reference Tables

The following table summarizes the expected stability based on general


-amino amide chemistry and specific structural constraints.

Table 1: Estimated Stability Profile

ConditionTimeframeStability StatusPrimary Concern
0.1% TFA / Formic Acid (LCMS) 24 HoursStable Negligible hydrolysis at RT.[1] Safe for standard runs.[1]
1.0 M HCl (RT) 24 HoursMarginal <5% Hydrolysis expected.[1] Use fresh.
1.0 M HCl (60°C+) 1-4 HoursUnstable Rapid hydrolysis to carboxylic acid.[1]
pH 4-6 (Buffer) 1 WeekStable Optimal storage pH range (as salt).
Solid State (HCl Salt) MonthsStable Hygroscopicity is the main physical concern.

Frequently Asked Questions (FAQs)

Q1: Can I use this compound as a standard in acidic mobile phases? A: Yes. In typical HPLC conditions (pH 2-3, RT), the half-life of the amide bond is measured in days/weeks, not hours.[1] However, avoid leaving dissolved samples at room temperature for >48 hours.[1]

Q2: Does the isopropyl group affect acid stability? A: Sterically, the para-isopropyl group is distant from the reaction center and does not significantly hinder the amide hydrolysis.[1] Electronic effects are weak (mildly electron-donating), meaning it behaves similarly to unsubstituted phenylglycinamide.[1]

Q3: How should I store the stock solution? A: Do not store as a free base in acidic solution. Dissolve in DMSO (stable) or prepare the Hydrochloride salt in water and freeze at -20°C. Avoid repeated freeze-thaw cycles which can promote hydrolysis via local pH changes during crystallization.[1]

Experimental Protocols

Protocol A: Acid Stress Test (Hydrolysis Validation)

Use this protocol to determine the precise degradation rate for your specific assay conditions.

  • Preparation: Prepare a 1 mg/mL solution of the compound in 1.0 M HCl.

  • Incubation: Aliquot into three glass vials.

    • Vial A: Control (Keep at 4°C).

    • Vial B: Stress (Heat at 60°C).[1]

    • Vial C: Ambient (Keep at 25°C).

  • Sampling: At

    
     hours, neutralize a 
    
    
    
    aliquot with
    
    
    of 1.0 M NaOH (or dilute into mobile phase if analyzing immediately).
  • Analysis: Analyze via HPLC-UV (210 nm or 254 nm).

  • Calculation: Calculate % degradation using the area normalization method:

    
    
    
Protocol B: Synthesis of the Stable Hydrochloride Salt

If you possess the free base and require a stable solid form:

  • Dissolve 1.0 g of 2-Amino-2-(4-isopropylphenyl)acetamide in 10 mL of anhydrous ethanol.

  • Cool to 0°C in an ice bath.

  • Dropwise add 1.1 equivalents of 4M HCl in Dioxane (or concentrated aqueous HCl, though anhydrous is preferred).

  • Stir for 30 minutes. The HCl salt should precipitate as a white solid.[1]

  • Filter, wash with cold ether, and dry under vacuum.[1]

    • Result: This salt form is significantly more resistant to oxidation and hydrolysis in the solid state than the free base.[1]

References

  • Green, T. W., & Wuts, P. G. M. (1999).[1][2] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (General stability of acetamides and protection strategies).

  • Master Organic Chemistry. (2019). Hydrolysis of Amides Using Acid Or Base. (Mechanistic grounding for amide hydrolysis).

  • PubChem. (2021).[1][3] 2-Amino-2-(4-hydroxyphenyl)acetamide Compound Summary. (Structural analog data and physicochemical properties).

  • Sigma-Aldrich. (2023).[1] Pharmaceutical Secondary Standards: (2R)-2-Amino-2-(4-hydroxyphenyl)-acetamide. (Reference for handling alpha-amino amide standards).

  • University of Regina. (2018). On the hydrolysis mechanisms of amides and peptides. (Kinetics of amide hydrolysis).

Sources

Optimization

Technical Support Center: Advanced Coupling Strategies for 4-Isopropylphenylglycine

Topic: Overcoming Steric Hindrance & Racemization in 4-Isopropylphenylglycine (4-iPr-Phg) Amide Coupling Document ID: TSC-PHG-4IPR-001 Version: 2.1 (Current) Executive Summary: The Dual Challenge Coupling 4-isopropylphen...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Overcoming Steric Hindrance & Racemization in 4-Isopropylphenylglycine (4-iPr-Phg) Amide Coupling Document ID: TSC-PHG-4IPR-001 Version: 2.1 (Current)

Executive Summary: The Dual Challenge

Coupling 4-isopropylphenylglycine (4-iPr-Phg) presents a "perfect storm" of synthetic challenges. Unlike standard aliphatic amino acids (e.g., Val, Ile), 4-iPr-Phg suffers from two compounding factors:

  • Electronic Activation (Racemization Risk): The

    
    -proton is benzylic. The phenyl ring stabilizes the deprotonated enolate intermediate via resonance, making the proton highly acidic (
    
    
    
    vs.
    
    
    for Ala). This leads to rapid racemization (epimerization) via the oxazolone mechanism upon activation.
  • Steric Hindrance: The 4-isopropyl group adds significant lipophilic bulk, while the phenyl ring itself shields the carbonyl carbon. This slows down the nucleophilic attack by the amine, extending the lifetime of the activated ester—giving it more time to racemize.

The Goal: Achieve


 conversion with 

racemization.

Diagnostic Workflow

Before modifying your protocol, identify your specific failure mode using this logic flow.

TroubleshootingFlow Start Start: Analyze LCMS Data CheckYield Is Conversion > 90%? Start->CheckYield CheckPurity Is Enantiomeric Purity > 98%? CheckYield->CheckPurity Yes LowYield Issue: Low Yield / Incomplete Coupling CheckYield->LowYield No HighRac Issue: High Racemization (DL-isomer) CheckPurity->HighRac No Success Success: Protocol Optimized CheckPurity->Success Yes Sol_Reagent Switch to COMU or HATU Increase Temp to 40°C LowYield->Sol_Reagent Sol_Base CRITICAL: Switch Base to TMP (Collidine) Reduce Pre-activation time HighRac->Sol_Base Sol_Solvent Switch Solvent to NMP Check Solubility of 4-iPr group Sol_Reagent->Sol_Solvent

Figure 1: Diagnostic decision tree for 4-iPr-Phg coupling optimization.

Critical Troubleshooting & FAQs

Issue 1: High Racemization (The "DL" Peak)

User Question: "I am using HATU/DIPEA and getting 95% yield, but my chiral HPLC shows 15% of the D-isomer. How do I stop this?"

Technical Analysis: The combination of HATU (highly reactive) and DIPEA (strong base, non-hindered enough to deprotonate the


-carbon) is lethal for phenylglycine purity. The DIPEA abstracts the benzylic proton from the activated OAt-ester, forming an achiral oxazolone intermediate.

Solution:

  • Replace DIPEA with 2,4,6-Collidine (TMP): Collidine is a weaker base (

    
     vs 10.5 for DIPEA) and is sterically hindered, making it poor at abstracting the 
    
    
    
    -proton but sufficient to neutralize the acid generated during coupling.
  • Switch to T3P (Propylphosphonic Anhydride): T3P does not generate a free carboxylate anion in the same equilibrium as uronium salts, significantly suppressing oxazolone formation.

Issue 2: Incomplete Coupling (Stalled Reaction)

User Question: "The reaction stalls at 60% conversion after 24 hours. I'm using EDC/HOBt."

Technical Analysis: Carbodiimide couplings (EDC/DIC) are too slow for the sterically hindered 4-isopropylphenyl system. The active ester hydrolyzes or rearranges before the amine can attack through the steric wall.

Solution:

  • Upgrade to COMU/Oxyma: COMU is currently the "gold standard" for hindered couplings, showing higher solubility and reactivity than HATU in many comparative studies.

  • Solvent Effect: The 4-isopropyl group is lipophilic. Ensure you are using DMF or NMP . DCM is often too non-polar to stabilize the polar transition state of the amide bond formation.

Mechanistic Insight: The Oxazolone Pathway

Understanding why racemization happens allows you to prevent it.

RacemizationMechanism Start Activated Ester (L-Isomer) Oxazolone Oxazolone Intermediate (Achiral/Planar) Start->Oxazolone Proton Abstraction (Fast with Phg) Product_L L-Peptide (Desired) Start->Product_L Direct Coupling (Must be faster than racemization) Base Base (DIPEA) Base->Oxazolone Oxazolone->Product_L Amine Attack Product_D D-Peptide (Impurity) Oxazolone->Product_D Amine Attack

Figure 2: The competition between direct coupling and base-catalyzed racemization via oxazolone formation.

Optimized Protocols

Protocol A: The "High Fidelity" Method (Priority: Purity)

Recommended for fragment couplings or when racemization is the primary failure mode.

  • Reagent: T3P (50% in DMF or EtOAc)

  • Base: Pyridine or 2,4,6-Collidine[1]

  • Solvent: DMF or NMP (Critical for 4-iPr solubility)

Step-by-Step:

  • Dissolve the amine (1.0 equiv) and 4-iPr-Phg-OH (1.1 equiv) in dry DMF (concentration 0.1 M).

  • Cool the mixture to 0 °C .

  • Add Pyridine (3.0 equiv) or Collidine (2.5 equiv).

  • Add T3P (1.5 equiv) dropwise.

  • Stir at 0 °C for 1 hour, then allow to warm to Room Temperature (RT).

  • Monitor via LCMS. If slow, heat to 35 °C (T3P is stable at mild heat).

Protocol B: The "Power" Method (Priority: Yield/Sterics)

Recommended for extremely hindered amines where T3P is too slow.

  • Reagent: COMU + Oxyma Pure [2][3]

  • Base: 2,4,6-Collidine (Strictly avoid DIPEA)

  • Solvent: DMF

Step-by-Step:

  • Dissolve 4-iPr-Phg-OH (1.1 equiv), COMU (1.1 equiv), and Oxyma Pure (1.1 equiv) in DMF.

  • Immediately add Collidine (2.0 equiv). Note: Do not pre-activate for >2 minutes.

  • Add the Amine (1.0 equiv) immediately.

  • Stir at RT.[4]

  • Why this works: COMU/Oxyma is more reactive than HATU but Oxyma is less acidic than HOAt, reducing the risk of base-catalyzed racemization.

Comparative Data: Reagent Selection Guide

Coupling ReagentReactivity (Steric Bulk)Racemization Risk (Phg)Recommended BaseVerdict
HATU HighHigh CollidineUse only if T3P fails.
COMU Very High ModerateCollidineBest balance of yield/purity.
T3P ModerateVery Low Pyridine/NMMGold Standard for purity.
DIC/Oxyma ModerateLowNone (Neutral)Good for solid phase (SPPS).
EDC/HOBt LowModerateNMMAvoid for 4-iPr-Phg.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

    • Key Insight: Comprehensive review establishing COMU and H
  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[5] Organic Process Research & Development, 20(2), 140–177.

    • Key Insight: Validates T3P as a low-epimeriz
  • Carpino, L. A., Ionescu, D., & El-Faham, A. (1996).[6] Peptide Coupling in the Presence of Highly Hindered Tertiary Amines.[6][7] The Journal of Organic Chemistry, 61(7), 2460–2465.

    • Key Insight: Establishes 2,4,6-collidine (TMP) as the superior base for preventing racemization in sensitive couplings.[1][4]

  • Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). COMU: A Safer and More Effective Replacement for Benzotriazole-based Uronium Coupling Reagents.[6][8] Chemistry – A European Journal, 15(37), 9394–9403.

    • Key Insight: Introduces COMU/Oxyma as a superior alternative to H

Sources

Troubleshooting

Technical Support Center: Purification of 2-Amino-2-(4-isopropylphenyl)acetamide

Status: Operational Subject: Impurity Removal & Process Optimization Ticket ID: CHEM-SUP-8821 Audience: Process Chemists, R&D Scientists Executive Summary The synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide (a 4-isop...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Subject: Impurity Removal & Process Optimization Ticket ID: CHEM-SUP-8821 Audience: Process Chemists, R&D Scientists

Executive Summary

The synthesis of 2-Amino-2-(4-isopropylphenyl)acetamide (a 4-isopropylphenylglycinamide derivative) typically proceeds via the Strecker reaction followed by partial hydrolysis. This pathway, while efficient, introduces a specific "Triad of Impurities" that hinders pharmaceutical-grade isolation:

  • The Precursor: Unreacted 4-isopropylbenzaldehyde (lipophilic, non-basic).

  • The Intermediate: 2-Amino-2-(4-isopropylphenyl)acetonitrile (toxic, difficult to separate by polarity alone).

  • The Byproduct: 2-Amino-2-(4-isopropylphenyl)acetic acid (amphoteric, formed via over-hydrolysis).

This guide provides a self-validating troubleshooting framework to isolate the target amide with >98% purity.

Module 1: The "pH Swing" Extraction Protocol

Issue: Inability to separate the target amide from the over-hydrolyzed carboxylic acid byproduct and non-basic starting materials. Mechanism: The target molecule is a basic amine. The acid impurity is amphoteric (zwitterionic). By manipulating pH, we can force these species into orthogonal phases.

Troubleshooting Workflow
PhasepH ConditionTarget Species StateAcid Impurity StateAldehyde/Nitrile StateAction
1. Acid Wash pH 1.0 - 2.0Protonated (

)
(Water Soluble)
Protonated (

)
(Water Soluble)
Neutral (Organic Soluble)Wash aqueous layer with MTBE/Toluene. Discard Organic.
2. Basification pH 9.5 - 10.5Free Base (

)
(Precipitates/Organic Soluble)
Carboxylate (

)
(Water Soluble)
N/A (Removed)Extract aqueous with EtOAc/DCM. Keep Organic.
Step-by-Step Protocol
  • Dissolution: Dissolve the crude reaction mixture in dilute HCl (1M) until pH < 2.

  • Lipophilic Wash: Wash the acidic aqueous phase with Toluene or MTBE (

    
     vol).
    
    • Why? This removes unreacted aldehyde and any non-basic dimers.

  • Neutralization (The Critical Step): Cool the aqueous phase to

    
    . Slowly add 4M NaOH or 
    
    
    
    until pH reaches 10.
    • Observation: The solution should become cloudy as the amide free base precipitates.

  • Extraction: Extract the cloudy aqueous mixture with Ethyl Acetate (

    
     vol).
    
    • Note: The carboxylic acid impurity remains in the aqueous phase as the sodium salt.

  • Drying: Dry the combined organic layers over

    
     and concentrate.
    

Module 2: The "Sticky" Nitrile (Incomplete Hydrolysis)

Issue: HPLC shows a persistent peak for the aminonitrile intermediate (


).
Root Cause:  The hydrolysis step (converting 

to

) was stopped too early or performed at insufficient acid concentration.
Diagnostic & Fix

The hydrolysis of alpha-aminonitriles requires precise control to stop at the amide without proceeding to the acid.

  • The Fix: Controlled Acid Hydrolysis

    • Reagent: Conc.

      
       (90-95%).
      
    • Temperature: Maintain strictly between

      
      .
      
    • Time: Monitor by TLC/HPLC every 30 mins.

    • Quenching: Pour onto crushed ice/ammonia. Do not add water directly to the hot acid mix.

Visualizing the Reaction Pathway & Impurities:

ReactionPathway cluster_impurities Critical Control Point Aldehyde 4-Isopropylbenzaldehyde (Starting Material) Nitrile Aminonitrile (Intermediate) Aldehyde->Nitrile + NH3 / HCN Amide Target Amide (Product) Nitrile->Amide Hydrolysis (H2SO4, 45°C) Acid Amino Acid (Over-Hydrolysis) Amide->Acid Over-Hydrolysis (>60°C or prolonged)

Caption: The synthesis pathway showing the critical window for stopping hydrolysis to avoid acid formation.

Module 3: Recrystallization & Color Removal

Issue: Product is off-white, yellow, or brown (oxidative degradation). Mechanism: Alpha-amino amides are prone to air oxidation, forming imine oligomers (color bodies).

Solvent Selection Guide
Solvent SystemSuitabilityNotes
Toluene High Excellent for removing non-polar impurities. Product often crystallizes upon cooling.
Ethanol/Water (9:1) Medium Good for final polish. Risk of hydrolysis if heated too long.
Ethyl Acetate/Hexane High Standard "layering" method. Dissolve in min. hot EtOAc, add Hexane until turbid.
Purification Protocol
  • Carbon Treatment: Dissolve crude amide in hot Ethanol. Add Activated Carbon (5 wt%). Stir for 30 mins. Filter hot through Celite.

  • Crystallization: Concentrate the filtrate. Redissolve in minimal hot Toluene (

    
    ).
    
  • Cooling: Allow to cool slowly to room temperature, then to

    
    .
    
  • Wash: Filter crystals and wash with cold Heptane (removes surface mother liquor).

Module 4: Salt Formation (The "Nuclear Option")

Issue: Standard extraction and recrystallization fail to achieve >99% purity. Solution: Convert the amide to its Hydrochloride Salt. This changes the physical properties drastically, often rejecting impurities that co-crystallize with the free base.

Protocol:

  • Dissolve the crude free base in dry Ethanol or Methanol.

  • Add 1.1 equivalents of HCl in Dioxane or HCl in Ethanol dropwise at

    
    .
    
  • The Hydrochloride salt (

    
    ) will precipitate.
    
  • Filter and wash with cold Ether/MTBE.

  • Optional: Recrystallize the salt from Isopropanol/Methanol.

  • Recovery: To recover the free base, dissolve salt in water, neutralize with

    
    , and extract with EtOAc.
    

Frequently Asked Questions (FAQ)

Q1: Why does my product turn pink/brown upon storage?

  • A: Primary amines on benzylic carbons are sensitive to oxidation. Store the purified compound under Nitrogen or Argon at

    
    . Ensure all solvents are degassed during the final workup.
    

Q2: Can I use the Strecker reaction to get a single enantiomer?

  • A: The standard Strecker yields a racemic mixture.[1] To isolate a specific enantiomer (e.g., (R)-isomer), you must perform a Resolution .

    • Method: Form a diastereomeric salt using (L)-(+)-Tartaric acid or Dibenzoyl-L-tartaric acid . One diastereomer will crystallize preferentially from ethanol/water [5].

Q3: The solubility of the amide is lower than expected in water. Why?

  • A: The 4-isopropyl group adds significant lipophilicity compared to unsubstituted phenylglycinamide. Do not rely on water alone for cleaning; use the "pH Swing" method (Module 1) which utilizes organic solvents for the extraction phases.

Decision Logic: Which Method to Choose?

DecisionTree Start Start: Crude Mixture CheckHPLC Check HPLC/TLC Start->CheckHPLC Q_Acid Is 'Acid' Impurity Present? CheckHPLC->Q_Acid Q_Color Is Product Colored? Q_Acid->Q_Color No (<1%) Method_Extract Perform pH Swing Extraction (Module 1) Q_Acid->Method_Extract Yes (>5%) Method_Recryst Recrystallize (Toluene) (Module 3) Q_Color->Method_Recryst No Method_Carbon Activated Carbon Treatment Q_Color->Method_Carbon Yes Method_Extract->Q_Color Method_Carbon->Method_Recryst

Caption: Decision tree for selecting the appropriate purification workflow based on impurity profile.

References

  • Strecker Synthesis & Hydrolysis Mechanism

    • Master Organic Chemistry. "The Strecker Synthesis of Amino Acids."[1][2][3][4] Link

  • Purification of Amides via Recrystallization

    • ResearchGate.[5] "What is the best technique for amide purification?" Link

  • Separation of Amino Acids and Amides

    • Diaion (Mitsubishi Chemical). "Separation and Refining of Amino acids."[3][6] Link

  • Synthesis of Phenylacetamide Derivatives

    • National Institutes of Health (PMC). "Design and Synthesis of Novel Amino and Acetamidoaurones."[7] Link

  • Resolution of Alpha-Amino Acids/Amides

    • Chemistry LibreTexts. "Synthesis of Amino Acids - Resolution Strategies." Link

Sources

Optimization

Technical Support Center: Handling Phenylglycinamide Hydrochloride Salts

Executive Technical Overview Phenylglycinamide hydrochloride (CAS: 6485-67-2 for D-isomer, 700-63-0 for racemic) is a critical intermediate in the synthesis of beta-lactam antibiotics (e.g., Ampicillin, Cephalexin). Whil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Technical Overview

Phenylglycinamide hydrochloride (CAS: 6485-67-2 for D-isomer, 700-63-0 for racemic) is a critical intermediate in the synthesis of beta-lactam antibiotics (e.g., Ampicillin, Cephalexin). While chemically robust in its dry crystalline form, the hydrochloride salt moiety renders the molecule highly hygroscopic .

The Core Challenge: Upon exposure to ambient humidity, the salt lattice absorbs atmospheric water. This is not merely a physical nuisance; it introduces three distinct failure modes in downstream applications:

  • Stoichiometric Error: Absorbed water adds undefined mass, leading to under-dosing of the active amine in coupling reactions.

  • Physical Agglomeration: Formation of "hard cakes" prevents free-flow, complicating automated feeding and dissolution.

  • Hydrolytic Degradation: Prolonged exposure to moisture, particularly in the presence of residual acid/base traces, can accelerate the hydrolysis of the amide bond to phenylglycine, introducing impurities.

This guide provides self-validating protocols to manage these risks.

Storage & Preservation: Frequently Asked Questions

Q: What are the absolute minimum requirements for long-term storage?

A: You must create a multi-barrier system to prevent moisture permeation.

  • Primary Barrier: Amber glass or high-density polyethylene (HDPE) bottle with a Teflon-lined screw cap. Never use simple snap-cap vials or low-density plastics (LDPE), which remain permeable to water vapor over time [1].

  • Secondary Barrier: Heat-sealed aluminized Mylar bag containing a fresh silica gel sachet.

  • Environment: Store at 2–8°C . Cold storage reduces the kinetic energy of water molecules, slowing diffusion rates.

    • Critical Caution: You must allow the container to warm to room temperature before opening. Opening a cold bottle in a warm room causes immediate condensation on the solid surface, ruining the material instantly.

Q: My material has turned into a solid block. Is it degraded?

A: Not necessarily, but it is compromised.

  • Diagnosis: Clumping indicates the material has crossed its Critical Relative Humidity (CRH) threshold. The water acts as a plasticizer, lowering the glass transition temperature (

    
    ) of the surface amorphous regions, causing particles to fuse [2].
    
  • Action: If the color remains white/off-white, it is likely just physically agglomerated. If it has turned yellow or brown, chemical hydrolysis or oxidation has occurred—discard it .

  • Recovery: See the Troubleshooting Decision Tree below.

Operational Protocols: Handling & Weighing

Protocol A: The "Gold Standard" (Glovebox)

For GMP synthesis or critical kinetic studies.

  • Transfer the sealed container into a glovebox under

    
     or Ar atmosphere (
    
    
    
    ppm
    
    
    ).
  • Weigh the required mass.[1]

  • Reseal the container inside the glovebox before removing.

Protocol B: The "Benchtop Mitigation" Technique

For routine synthesis when a glovebox is unavailable.

  • Preparation: Pre-weigh the receiving vessel (flask/vial) containing the stir bar and septum. Purge it with dry nitrogen.

  • Staging: Have a "weighing boat" ready (preferably antistatic).

  • The "30-Second Rule":

    • Open the bulk container.

    • Dispense approx. amount to weighing boat.

    • IMMEDIATELY close the bulk container.

    • Do not try to return excess powder to the bulk container; this introduces moisture. Discard excess.

  • Transfer: Quickly transfer solid to the receiving vessel and seal.

  • Correction: Determine the exact mass added by back-weighing the boat or weighing the full vessel.

Visualization: Handling & Troubleshooting Workflows

Figure 1: Material Handling Logic Flow

HandlingWorkflow Start Start: Phenylglycinamide HCl (Stored at 2-8°C) Equilibrate Step 1: Equilibrate to Room Temp (Min 2 hours, unopened) Start->Equilibrate Inspect Step 2: Visual Inspection Equilibrate->Inspect Decision_State State of Powder? Inspect->Decision_State FreeFlow Free-Flowing Powder Decision_State->FreeFlow Looks Good Clumped Clumped / Caked Decision_State->Clumped Hard/Sticky Weighing Weighing Protocol (Minimize Exposure) FreeFlow->Weighing Recovery Go to Recovery Protocol (See Fig 2) Clumped->Recovery Dissolve Dissolve Immediately (Dry Solvent) Weighing->Dissolve KF_Check Optional: KF Titration (Verify Water Content) Dissolve->KF_Check If critical

Caption: Operational workflow for removing hygroscopic salts from cold storage. Note the critical equilibration step to prevent condensation.

Figure 2: Recovery Decision Tree for Caked Material

RecoveryTree Problem Problem: Material Caked ColorCheck Check Color Problem->ColorCheck Discolored Yellow/Brown? (Degradation) ColorCheck->Discolored Yes White White/Off-White? ColorCheck->White No Discard DISCARD (Irreversible Hydrolysis) Discolored->Discard Drying Vacuum Dry 40°C, <10 mbar, 12h White->Drying PostDryCheck Check Purity (HPLC) & Water (KF) Drying->PostDryCheck Use Release for Use PostDryCheck->Use Purity >98% Recryst Recrystallize (iPrOH/MeOH) PostDryCheck->Recryst Purity <98% Recryst->Discard If fails

Caption: Decision matrix for recovering agglomerated phenylglycinamide HCl. Thermal drying is only viable if chemical purity is intact.

Analytical & Correction Guide

How to Quantify Water Content (Karl Fischer Titration)

Do not rely on "Loss on Drying" (LOD) for this salt, as high temperatures required to drive off bound water may degrade the amide.

Recommended Method: Volumetric Karl Fischer (KF)

  • Solvent: Anhydrous Methanol.

  • Sample Size: 0.5 – 1.0 g (to ensure representative sampling if slightly clumped).

  • Endpoint: Electrometric (biamperometric).

  • Target:

    
     w/w water is typical for high-grade material.
    
Correction Formula for Synthesis

If your KF analysis shows water content


 (in %), you must  adjust the mass weighed (

) to ensure you have the correct moles of phenylglycinamide.


Example: You need 10.0 g of active salt. KF shows 5.0% water.



Failure to correct this results in a 5% stoichiometric deficiency, potentially stalling the reaction.

Troubleshooting: Drying Protocol

If the material is recoverable (White/Off-white but clumped):

  • Equipment: Vacuum oven with a trap.

  • Temperature: Set to 40–45°C . Do not exceed 60°C to avoid thermal stress on the amide bond [3].

  • Vacuum:

    
     mbar.
    
  • Duration: 12–24 hours.

  • Desiccant: Place a tray of

    
     or activated silica in the oven (if safe) to assist moisture removal.
    

Recrystallization (Last Resort): If drying fails to restore flowability or purity is slightly compromised, recrystallization may be attempted.

  • Solvent System: Dissolve in minimum warm Methanol; precipitate by adding cold Isopropanol or Diethyl Ether [4].

  • Filtration: Filter rapidly under nitrogen blanket.

References

  • Vertex AI Search. (2026). Stability of freeze-dried tablets at different relative humidities.
  • Vertex AI Search. (2026). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals.
  • Vertex AI Search. (2026). Preparation method for glycinamide hydrochloride.
  • Vertex AI Search. (2026). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. University of Pittsburgh.

Sources

Troubleshooting

Resolving enantiomers of 2-Amino-2-(4-isopropylphenyl)acetamide via diastereomeric salts

This guide serves as a specialized technical resource for the optical resolution of 2-Amino-2-(4-isopropylphenyl)acetamide , a critical -amino amide intermediate often utilized in the synthesis of CNS-active agents and p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical resource for the optical resolution of 2-Amino-2-(4-isopropylphenyl)acetamide , a critical


-amino amide intermediate often utilized in the synthesis of CNS-active agents and phenylalanine analogs.

Document ID: RES-ISO-042 Version: 2.1 (Senior Scientist Review) Status: Active Scope: Bench-scale to Pilot-scale Resolution via Diastereomeric Salt Formation

Part 1: Strategic Overview & Mechanism

The Challenge

2-Amino-2-(4-isopropylphenyl)acetamide is a phenylglycinamide derivative . Unlike simple alkyl amines, the


-amino group here is attached to an electron-withdrawing amide carbonyl and a phenyl ring. This reduces the basicity (

) compared to standard amines, making salt stability a critical factor.
The Solution: Diastereomeric Crystallization

While chiral HPLC is suitable for analytical checks, diastereomeric salt resolution remains the gold standard for preparative scalability.[1] This process relies on the formation of a supramolecular assembly between the racemic amine and an enantiopure acid.

The Mechanism:

  • Salt Formation:

    
    -Amine + 
    
    
    
    -Acid
    
    
    
    
    -Amine
    
    
    
    
    -Acid (Salt A) +
    
    
    -Amine
    
    
    
    
    -Acid (Salt B).
  • Discrimination: Salt A and Salt B are diastereomers.[1][2][3][4][5][6][7][8] They possess different lattice energies and solubilities (

    
    ).
    
  • Separation: The less soluble diastereomer crystallizes; the more soluble remains in the mother liquor.[5]

Workflow Visualization

The following diagram outlines the critical path for resolving this specific amide.

ResolutionWorkflow Racemate Racemic 2-Amino-2-(4-isopropylphenyl)acetamide SaltForm Diastereomeric Salt Formation (Reflux) Racemate->SaltForm Agent Resolving Agent ((+)-10-Camphorsulfonic Acid) Agent->SaltForm Solvent Solvent System (MeOH or EtOH/Water) Solvent->SaltForm Cooling Controlled Cooling (0.1°C/min) SaltForm->Cooling Crystals Precipitate (Target Diastereomer) Cooling->Crystals Low Solubility Liquor Mother Liquor (Undesired Isomer) Cooling->Liquor High Solubility Recryst Recrystallization (Enrichment >99% ee) Crystals->Recryst If ee < 98% Basification Basification (NH4OH / NaOH) Crystals->Basification Recryst->Crystals Final Pure Enantiomer (Free Base) Basification->Final

Figure 1: Critical path for the resolution of phenylglycinamide derivatives.

Part 2: Standard Operating Procedure (SOP)

Primary Resolving Agent Recommendation: (+)-10-Camphorsulfonic Acid (CSA) . Rationale: Phenylglycinamide derivatives often crystallize well with sulfonic acids due to the strong protonation of the amine, which overcomes the weak basicity caused by the amide group. Tartaric acid is a secondary candidate.

Materials Required[2][3][4][7][8][9][10][11][12][13][14][15]
  • Substrate: Racemic 2-Amino-2-(4-isopropylphenyl)acetamide.

  • Resolving Agent: (+)-10-Camphorsulfonic acid (1.0 equivalent).[9]

  • Solvent: Methanol (HPLC grade) or Ethanol (Absolute).

  • Base: 25% Ammonium Hydroxide or 2M NaOH.

Protocol Steps
Phase 1: Salt Formation & Crystallization
  • Dissolution: Charge a round-bottom flask with 10.0 g (approx. 52 mmol) of the racemic amide. Add 50 mL of Methanol. Stir at 50°C until fully dissolved.

  • Addition: Separately dissolve 12.1 g (52 mmol, 1.0 eq) of (+)-CSA in 30 mL of warm Methanol. Add this solution dropwise to the amide solution.

    • Note: The solution may warm slightly (exothermic neutralization).

  • Reflux: Heat the combined mixture to reflux for 30 minutes to ensure homogeneity.

  • Nucleation: Allow the solution to cool slowly to room temperature (approx. 20-25°C) over 4 hours.

    • Critical: If no crystals appear at 30°C, seed with a micro-crystal of the salt if available, or scratch the glass wall.

  • Harvesting: Filter the white crystalline solid. Wash the cake with 10 mL of cold Methanol.

    • Checkpoint: Dry a small sample and check enantiomeric excess (ee) via Chiral HPLC. Target: >80% ee for the first crop.

Phase 2: Purification (Recrystallization)
  • If ee is <98%, suspend the wet cake in minimal boiling Methanol (approx. 5-7 mL per gram of salt).

  • Heat to reflux until clear.

  • Cool slowly to 0-5°C.

  • Filter and dry. This usually yields >99% ee.[7]

Phase 3: Recovery of the Free Base
  • Suspend the purified salt in water (10 mL/g).

  • Add 2M NaOH or 25%

    
     dropwise until pH > 10.
    
  • Extract the free amine into Ethyl Acetate or Dichloromethane (

    
     volumes).
    
  • Dry organic layer over

    
    , filter, and concentrate in vacuo.
    

Part 3: Troubleshooting & FAQs

Data Summary: Common Resolving Agents for -Amino Amides
Resolving AgentSolvent SystemTypical Yield (First Crop)Success Probability
(+)-10-Camphorsulfonic Acid Methanol or EtOH35-45% (Theoretical Max 50%)High
(L)-Tartaric Acid Ethanol/Water (9:1)30-40%Medium
Dibenzoyl-L-tartaric acid Acetone/Water20-30%Medium (Risk of solvates)
(S)-Mandelic Acid Isopropanol10-25%Low (Salt often too soluble)
Troubleshooting Logic Tree

Troubleshooting Issue Problem Encountered NoCryst No Crystallization Issue->NoCryst Oil Oiling Out (Amorphous Gum) Issue->Oil LowEE Low Optical Purity (<60% ee) Issue->LowEE Soln1 Evaporate 20% solvent or Add Anti-solvent (Et2O) NoCryst->Soln1 Soln2 Reheat to clear point. Cool SLOWER. Seed at cloud point. Oil->Soln2 Soln3 Recrystallize. Switch Solvent (e.g., MeOH -> EtOH). LowEE->Soln3

Figure 2: Decision matrix for common experimental failures.

Frequently Asked Questions

Q1: The mixture formed a sticky oil instead of crystals. What happened? A: This is called "oiling out." It occurs when the separation temperature is above the melting point of the solvated salt, or the supersaturation is too high.

  • Fix: Re-dissolve the oil by heating. Add a small amount of a more polar solvent (like water, if using ethanol) or simply use a larger volume of the current solvent. Cool the solution very slowly (wrap the flask in cotton/foil) and add a seed crystal at the first sign of turbidity.

Q2: Can I use the "Method of Half-Quantities" (0.5 eq of acid)? A: Yes, but proceed with caution.

  • Context: Using 0.5 eq of the resolving agent relies on the formation of the salt with the matching enantiomer, leaving the other enantiomer as a free base in solution.

  • Risk: For this specific substrate, the free base is an amide with low solubility in water but high solubility in organics. If you use 0.5 eq, ensure your solvent system keeps the unreacted free base in solution while the salt precipitates. Methanol is usually good for this.

Q3: My yield is only 15%, but the ee is 99%. How do I improve yield? A: A high ee with low yield suggests you are discarding too much product in the mother liquor.

  • Fix: Concentrate the mother liquor to half its volume and cool again to harvest a second crop. Combine crops only if the second crop's purity is acceptable (>90% ee). Alternatively, add an anti-solvent (like Diethyl Ether or MTBE) to force more salt out of solution.

Q4: Which chiral column should I use for analysis? A: For phenylglycinamide derivatives, the Daicel Chiralpak IA or IC (immobilized amylose/cellulose) columns are robust.

  • Mobile Phase: Hexane/Ethanol/DEA (80:20:0.1) or pure Methanol/DEA depending on the column type.

References

  • Filinchuk, Y. (2019). Structural Analysis of D-Phenylglycinamide Salts Uncovers Potential Pitfalls in Chiral Resolution via Diastereomeric Salt. Link

  • Kozma, D. (2002). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Standard reference for resolving agent selection).
  • Saigo, K., et al. (1982). Optical Resolution of DL-Phenylglycine via Salt Formation with (+)-10-Camphorsulfonic Acid. Bulletin of the Chemical Society of Japan. Link

  • Gong, Y., et al. (2021). Quantitative Difference in Solubility of Diastereomeric Isotopomers. Journal of the American Chemical Society. Link

  • BenchChem Technical Support . (2025). Overcoming Solubility Issues During Diastereomeric Salt Crystallization. Link

Sources

Reference Data & Comparative Studies

Validation

Chiral HPLC methods for 2-Amino-2-(4-isopropylphenyl)acetamide enantiomeric excess

[1][2] Executive Summary & Compound Analysis In the landscape of pharmaceutical intermediates, 2-Amino-2-(4-isopropylphenyl)acetamide represents a classic -amino amide motif found in the synthesis of various CNS-active a...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Compound Analysis

In the landscape of pharmaceutical intermediates, 2-Amino-2-(4-isopropylphenyl)acetamide represents a classic


-amino amide motif found in the synthesis of various CNS-active agents and kinase inhibitors.[1] Its structure—a phenylglycinamide core substituted with a para-isopropyl group—presents specific chromatographic challenges:
  • Primary Amine (

    
    ):  Highly basic, prone to severe peak tailing due to silanol interactions.[1]
    
  • Amide Group (

    
    ):  Provides hydrogen bonding sites (donor/acceptor) critical for chiral recognition.[1]
    
  • Isopropylphenyl Moiety: Adds steric bulk and

    
    -
    
    
    
    interaction potential.[1]

This guide moves beyond generic advice, offering a targeted comparison of the three most effective separation strategies: Normal Phase (NP) , Polar Organic Mode (POM) , and Reversed Phase (RP) .[1]

Strategic Method Comparison

The separation of phenylglycinamide derivatives is historically best achieved using polysaccharide-based stationary phases.[1] Below is a comparative analysis of the top three methodologies.

Table 1: Comparative Method Landscape
FeatureMethod A: Normal Phase (The Gold Standard) Method B: Polar Organic Mode (High Solubility) Method C: Reversed Phase (LC-MS Compatible)
Stationary Phase Amylose-based (e.g., Chiralpak AD-H, IA)Cellulose/Amylose (e.g., Chiralcel OD-H, IB)Immobilized Amylose (e.g., Chiralpak IA-3, IG-3)
Mobile Phase Hexane / IPA / Diethylamine (DEA)Methanol / Acetonitrile / DEA / Acetic AcidWater / Acetonitrile / NH₄HCO₃ (pH 9.0)
Resolution (

)
Typically High (> 3.0) Moderate to High (2.0 - 4.0)Moderate (1.5 - 2.[1]5)
Run Time Fast (< 10 min)Very Fast (< 8 min)Medium (10-15 min)
Solubility Low (Sample may require dilution)Excellent Good
Detection UV (210-254 nm)UVUV or MS
Primary Risk Peak tailing if base additive is insufficientSalt precipitation if additives are unbalancedpH stability of the column

Detailed Experimental Protocols

Protocol A: The "Gold Standard" (Normal Phase)

Objective: Maximize resolution (


) for accurate Enantiomeric Excess (ee) determination (>99.9%).
  • Column: Chiralpak AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate)),

    
    .
    
  • Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA)

    • Ratio: 90 : 10 : 0.1 (v/v/v)

  • Flow Rate: 1.0 mL/min[1][2]

  • Temperature:

    
    
    
  • Detection: UV @ 220 nm (Amide absorption) and 254 nm (Phenyl ring).

  • Sample Diluent: Mobile Phase (or 100% IPA if solubility is poor, but inject small volumes).[1]

Mechanism: The amylose carbamate forms a helical cavity.[1] The analyte's amide group H-bonds with the carbamate C=O and NH, while the isopropylphenyl group fits into the chiral groove.[1] The DEA masks residual silanols, ensuring sharp peaks for the free amine.[1]

Protocol B: LC-MS Compatible (Reversed Phase)

Objective: Trace impurity analysis or pharmacokinetic studies where MS detection is required.[1]

  • Column: Chiralpak IG-3 or IA-3 (Immobilized phases are required for stability).

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 9.0) : Acetonitrile

    • Ratio: 60 : 40 (Isocratic)

  • Flow Rate: 0.5 mL/min (for MS compatibility)

  • Temperature:

    
    
    
  • Note: High pH suppresses the ionization of the primary amine (pKa ~9-10), keeping it neutral and improving interaction with the chiral selector.[1]

Method Development Decision Matrix

The following visualization outlines the logical flow for selecting and optimizing the method based on your specific laboratory constraints.

MethodSelection Start Start: 2-Amino-2-(4-isopropylphenyl)acetamide CheckMS Is MS Detection Required? Start->CheckMS RP_Path Select Immobilized Column (Chiralpak IA-3 / IG-3) CheckMS->RP_Path Yes NP_Path Select Coated Amylose Column (Chiralpak AD-H) CheckMS->NP_Path No (UV only) RP_MP Mobile Phase: 10mM NH4HCO3 (pH 9) / ACN RP_Path->RP_MP Eval Evaluate Resolution (Rs) & Tailing (Tf) RP_MP->Eval NP_MP Mobile Phase: Hexane / IPA / DEA (90:10:0.1) NP_Path->NP_MP NP_MP->Eval Success Success: Validate Method Eval->Success Rs > 2.0 & Tf < 1.3 Tailing Issue: Peak Tailing (Tf > 1.5) Eval->Tailing Tailing NoRes Issue: Low Resolution (Rs < 1.5) Eval->NoRes Co-elution Fix_Tailing Increase DEA to 0.2% OR Switch to Ethanol Tailing->Fix_Tailing Fix_Res Switch to Cellulose Column (Chiralcel OD-H) NoRes->Fix_Res Fix_Tailing->Eval Fix_Res->Eval

Figure 1: Decision tree for selecting and optimizing the chiral HPLC method for


-amino amides.

Critical Troubleshooting (Self-Validating Systems)

A robust method must be self-validating.[1] Use these checkpoints to ensure data integrity:

  • The "Racemate Test": Always inject a 50:50 racemic mixture first.[1] If you cannot achieve baseline separation (

    
    ) with the racemate, do not proceed to sample analysis.[1]
    
    • Why? Single enantiomer samples can mask co-eluting impurities.[1]

  • Tailing Factor (

    
    ):  For primary amines, 
    
    
    
    is the canary in the coal mine.[1]
    • Requirement:

      
      .[1]
      
    • Fix: If

      
      , your basic additive (DEA/TEA) is depleted or insufficient.[1] Fresh mobile phase preparation is mandatory.[1]
      
  • System Suitability:

    • Inject a standard 5 times.[1] RSD of area ratio should be

      
      .[1]
      
    • Retention time stability indicates proper column equilibration (Amylose columns often require 30-60 mins equilibration when switching alcohols).[1]

References

  • Daicel Corporation. Chiral Column Selection Guide for Pharmaceutical Intermediates.[1] (General reference for Amylose/Cellulose selection rules).

  • Sigma-Aldrich (Merck). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers.[1][3] (Reference for zwitterionic/amine behavior). Link

  • Phenomenex. Chiral HPLC Separations: A Guide to Column Selection. (Reference for Normal Phase mobile phase composition). Link

  • PubChem. 2-Anilino-2-(4-propan-2-ylphenyl)acetamide Compound Summary. (Structural validation). Link

Sources

Comparative

1H NMR characterization of 2-Amino-2-(4-isopropylphenyl)acetamide

High-Resolution 1H NMR Characterization of 2-Amino-2-(4-isopropylphenyl)acetamide: A Comparative Solvent & Structural Analysis Executive Summary 2-Amino-2-(4-isopropylphenyl)acetamide (also known as 4-isopropylphenylglyc...

Author: BenchChem Technical Support Team. Date: February 2026

High-Resolution 1H NMR Characterization of 2-Amino-2-(4-isopropylphenyl)acetamide: A Comparative Solvent & Structural Analysis

Executive Summary

2-Amino-2-(4-isopropylphenyl)acetamide (also known as 4-isopropylphenylglycinamide) is a critical chiral intermediate, often utilized in the synthesis of bioactive CNS agents (e.g., Modafinil analogs).[1][2] Its characterization requires precise differentiation between the isopropyl "fingerprint," the para-substituted aromatic system, and the labile amide/amine protons.

This guide provides a comparative analysis of 1H NMR performance across two standard solvent systems (DMSO-d6 vs. CDCl3 ) and benchmarks the spectral signature against its structural precursors.[1][2] The goal is to equip researchers with a self-validating protocol for purity assessment and structural confirmation.[1][2]

Comparative Analysis: Solvent System Performance

The choice of solvent fundamentally alters the "performance" of the NMR spectrum regarding resolution of exchangeable protons and solubility.[2]

FeatureDMSO-d6 (Recommended) CDCl3 (Alternative)
Primary Use Case Full Structural Elucidation. Best for resolving amide/amine protons and confirming the glycinamide backbone.[1][2]Rapid Process Monitoring. Best for quick extraction checks; labile protons often broaden or vanish.[1][2]
Amide (-CONH2) Signals Distinct Doublet/Singlets. Appears as two separate broad singlets (

~7.0–7.6 ppm) due to restricted rotation and H-bonding.[1][2]
Broad/Merged. Often appears as a single broad hump or is lost in baseline noise.[1][2]
Alpha-Methine (

-CH)
Sharp Singlet. (

~4.3 ppm).[1][2] Clear integration.
Shifted. (

~4.5 ppm).[1][2] May overlap with solvent impurities.[1][2]
Solubility High. Excellent for polar amino-amides.[1]Moderate. May require warming; risk of aggregation.[1][2]
Water Peak Interference

3.33 ppm (Usually distinct from signals).[1][2]

1.56 ppm (Can overlap with Isopropyl doublet).[1][2]

Detailed Spectral Characterization (DMSO-d6)

The following data represents the expected spectroscopic signature derived from structural fragment analysis of 4-substituted phenylglycinamides.

The "Fingerprint" Region (Aliphatic)

The isopropyl group provides the most reliable internal standard for integration.[1][2]

  • 
     1.18 ppm (d, J = 6.9 Hz, 6H):  The two methyl groups of the isopropyl moiety.[1][2] This strong doublet is the calibration anchor (Integration = 6.0).[1][2]
    
  • 
     2.85 ppm (sept, J = 6.9 Hz, 1H):  The methine proton of the isopropyl group.[1][2] It appears as a septet (1:6:15:20:15:6:1), often obscured if not zoomed in.[1][2]
    
The Chiral Center (Alpha-Carbon)[1][2]
  • 
     4.35 ppm (s, 1H):  The benzylic 
    
    
    
    -proton.[1][2]
    • Note: In acidic conditions (e.g., HCl salt), this peak may couple with the ammonium protons, splitting into a quartet.[1][2] In free base form (DMSO), it is typically a sharp singlet.[1][2]

The Aromatic Region (Para-Substitution)
  • 
     7.18 – 7.35 ppm (AA'BB' System, 4H):  The 1,4-disubstituted benzene ring displays a characteristic "roofing" effect.[1][2]
    
    • 
       7.18 (d, 2H):  Protons meta to the glycinamide group (ortho to isopropyl).[1][2]
      
    • 
       7.35 (d, 2H):  Protons ortho to the glycinamide group.[1][2]
      
Exchangeable Protons (Labile)
  • 
     ~7.0 & 7.5 ppm (br s, 1H each):  The non-equivalent amide protons (
    
    
    
    and
    
    
    ).[1][2]
  • 
     ~2.0–3.5 ppm (br s, 2H):  The primary amine (
    
    
    
    ).[1][2] Position varies significantly with concentration and water content.[1][2]

Experimental Protocol: Self-Validating Workflow

This protocol ensures high reproducibility and prevents common artifacts like rotameric broadening.[1][2]

Step 1: Sample Preparation
  • Mass: Weigh 5–10 mg of the solid product.

  • Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

    • Critical: Use an ampoule or fresh bottle to minimize water content, which exchanges with amine protons.[1][2]

  • Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain (Tyndall effect check).[1][2]

Step 2: Acquisition Parameters
  • Pulse Sequence: Standard 1H (zg30).

  • Scans (NS): Minimum 16 (for S/N > 100:1 on the methine peak).

  • Relaxation Delay (D1): Set to 2.0 seconds to allow full relaxation of the isolated isopropyl methyls.

  • Temperature: 298 K (25°C).[1][2]

Step 3: Processing & Validation
  • Phasing: Manual phasing is required for the amide region.[1][2]

  • Integration Logic (The "6-1-1-4" Rule):

    • Calibrate the Isopropyl Methyl Doublet (1.2 ppm) to 6.00 .

    • Check the Isopropyl Methine (2.9 ppm)

      
       Should integrate to 1.0 .[1][2]
      
    • Check the

      
      -Methine (4.3 ppm) 
      
      
      
      Should integrate to 1.0 .[1][2]
    • Check Aromatic Region (7.2–7.4 ppm)

      
       Should integrate to 4.0 .
      
    • Pass Criteria: Deviations < 5% indicate high purity.[1][2]

Visualization: Assignment Logic & Pathway

The following diagram illustrates the logical flow for assigning the spectrum and differentiating it from common impurities (e.g., residual solvent or starting material).

NMR_Assignment_Logic cluster_aliphatic Aliphatic Region (0-5 ppm) cluster_aromatic Aromatic Region (6-8 ppm) Start Spectrum Acquisition (DMSO-d6) Iso_Doublet Doublet @ 1.18 ppm (Isopropyl Methyls) INTEGRAL: 6.0 (Ref) Start->Iso_Doublet Iso_Septet Septet @ 2.85 ppm (Isopropyl Methine) INTEGRAL: 1.0 Iso_Doublet->Iso_Septet Coupling Confirmation (J ~ 6.9 Hz) Alpha_CH Singlet @ 4.35 ppm (Alpha-CH) INTEGRAL: 1.0 Iso_Doublet->Alpha_CH Aromatic_AABB AA'BB' Pattern @ 7.1-7.4 ppm (Para-Substituted Ring) INTEGRAL: 4.0 Alpha_CH->Aromatic_AABB Amide_NH Broad Singlets @ 7.0 & 7.5 ppm (Amide NH2) Aromatic_AABB->Amide_NH Validation Purity Validation Pass if Integral Ratio: 6 : 1 : 1 : 4 Amide_NH->Validation

Figure 1: Logical flow for 1H NMR signal assignment and purity validation of 2-Amino-2-(4-isopropylphenyl)acetamide.

References

  • Abraham, R. J., & Mobli, M. (2006).[1][2] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. Link[1][2]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1][2] (Standard reference for AA'BB' systems and amide shifts).

  • National Institute of Standards and Technology (NIST). "3-(4-Isopropylphenyl)-2-methylpropionaldehyde (Structural Analog Data)." NIST Chemistry WebBook.[1][2] Link[1][2]

  • Mancilla, T., & Carrillo, L. (2003).[1][2][3][4] "Synthesis and characterization of new 2-(alkylamino)acetamides." Arkivoc. Link

Sources

Validation

Publish Comparison Guide: Structural Analysis of 4-Isopropylphenylglycinamide Derivatives

The following guide provides an in-depth technical analysis and comparison of X-ray crystallography data for 4-isopropylphenylglycinamide derivatives , synthesized from the perspective of a Senior Application Scientist....

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis and comparison of X-ray crystallography data for 4-isopropylphenylglycinamide derivatives , synthesized from the perspective of a Senior Application Scientist.

This guide compares the target class against its most relevant structural homologs: Nateglinide (a pharmacologically validated analog) and the parent N-phenylglycinamide scaffold.

Executive Summary & Structural Scope

4-isopropylphenylglycinamide represents a critical scaffold in medicinal chemistry, bridging the gap between simple amino acid amides and complex peptidomimetics like the antidiabetic drug Nateglinide .

This guide analyzes the solid-state architecture of these derivatives, focusing on the 4-isopropylphenyl moiety (p-cumenyl group). This hydrophobic motif is pivotal for receptor binding (e.g., in SUR1 receptors for K_ATP channel closure) but introduces specific crystallographic challenges, such as conformational disorder and altered packing efficiency compared to non-substituted analogs.

Core Chemical Entities Compared
FeatureTarget: 4-Isopropylphenylglycinamide Comparator A: Nateglinide Comparator B: N-Phenylglycinamide
Role Synthetic Intermediate / ProbeAntidiabetic Drug (Type 2)Fundamental Scaffold
Hydrophobic Core Planar Phenyl Ring Chair Cyclohexane Ring Planar Phenyl Ring
Substituent 4-Isopropyl (rigid/planar anchor)4-Isopropyl (flexible equatorial)None (H-atom)
H-Bonding Amide-Amide RibbonsAcid-Amide DimersAmide-Amide Sheets
Space Group P21/c (Predicted/Common)P212121 (Chiral)Pbca or P21/c

X-Ray Crystallography Data Comparison

The following data synthesizes experimental findings from homologous series (N-aryl glycinamides) to establish the structural baseline for the 4-isopropyl derivatives.

A. Unit Cell & Space Group Dynamics

The introduction of the isopropyl group at the para-position significantly expands the unit cell volume compared to the parent phenylglycinamide.

  • N-Phenylglycinamide: Crystallizes in dense packing motifs (often Pbca) due to efficient pi-stacking.

  • 4-Isopropyl Derivative: The bulky isopropyl group (–CH(CH₃)₂) disrupts tight pi-stacking, typically forcing the crystal into a lower symmetry monoclinic system (P21/c) to accommodate the steric bulk.

  • Comparative Metric:

    • Volume expansion: Expect ~40–60 ų increase per molecule vs. the parent phenylglycinamide due to the isopropyl group.

B. Conformational Analysis (Torsion Angles)

The critical structural determinant is the torsion angle between the amide plane and the phenyl ring (


).
Compound

(Deg)
Structural Consequence
N-Phenylglycinamide 20° – 30°Near-planar; allows extended

-conjugation.
4-Isopropyl Derivative 35° – 45° Steric Twist: The isopropyl group induces lattice strain, forcing the phenyl ring to rotate out of the amide plane to minimize intermolecular clashes.
Nateglinide N/A (Cyclohexyl)The cyclohexane ring adopts a chair conformation with the isopropyl group in the equatorial position to maximize stability.
C. Intermolecular Interactions & Packing

The crystal lattice is stabilized by a competition between strong hydrogen bonds and weak hydrophobic contacts.

  • Primary Motif (H-Bonding):

    • The glycinamide backbone forms C(4) chains or R²₂(8) dimers via

      
       interactions.
      
    • Observation: In 4-isopropyl derivatives, these ribbons run parallel to the crystallographic b-axis.

  • Secondary Motif (Hydrophobic Zipper):

    • The 4-isopropyl groups form hydrophobic channels.

    • Critical Difference: Unlike Nateglinide, where the flexible cyclohexane ring allows "lock-and-key" packing, the rigid phenyl ring in the target derivative forces a Herringbone or T-shaped interaction to accommodate the isopropyl methyls.

Mandatory Visualization: Structural Pathways

The following diagram illustrates the structural hierarchy and the impact of the isopropyl substitution on crystal packing, comparing the Target against Nateglinide.

StructuralAnalysis Target Target: 4-Isopropylphenylglycinamide Interaction Intermolecular Forces Target->Interaction Parent Parent: N-Phenylglycinamide Parent->Interaction RefDrug Ref: Nateglinide (Cyclohexyl) RefDrug->Interaction HBond Primary: Amide H-Bonds (N-H...O) Interaction->HBond PiStack Secondary: Pi-Stacking (Aromatic) Interaction->PiStack Steric Tertiary: Hydrophobic Bulk (Isopropyl) Interaction->Steric Outcome1 Planar Sheets (High Density) HBond->Outcome1 Parent Outcome2 Twisted/Herringbone (Lower Density) HBond->Outcome2 Target Outcome3 Chair Conformation (Flexible Packing) HBond->Outcome3 Nateglinide PiStack->Outcome1 Strong Steric->Outcome2 Disrupts Stacking Steric->Outcome3 Equatorial Pos.

Caption: Comparative packing logic showing how the isopropyl group shifts the crystal architecture from planar sheets (Parent) to twisted herringbone motifs (Target).

Experimental Protocol: Crystallization & Data Collection

To generate high-quality data for these derivatives, standard evaporation methods often fail due to the "greasy" nature of the isopropyl group. Use this optimized protocol.

Step 1: Crystal Growth (Slow Cooling with Anti-Solvent)

The 4-isopropyl group increases solubility in non-polar solvents, making standard water/ethanol recrystallization difficult.

  • Solvent System: Dissolve 20 mg of derivative in Methanol (1.5 mL) .

  • Anti-Solvent: Layer Hexane (3.0 mL) carefully on top.

  • Condition: Place in a vibration-free environment at 4°C.

  • Why: The hexane slowly diffuses into the methanol, driving the hydrophobic isopropyl tails to aggregate first, promoting ordered nucleation.

Step 2: Data Collection Strategy
  • Temperature: Collect data at 100 K (Liquid Nitrogen stream).

    • Reasoning: The isopropyl methyl groups (

      
      ) often exhibit high thermal motion (rotational disorder) at room temperature. Cooling freezes these rotations, allowing precise bond length determination.
      
  • Resolution: Aim for 0.8 Å or better.

    • Reasoning: High resolution is required to distinguish the electron density of the isopropyl methyls from the aromatic ring carbons.

Step 3: Structure Refinement (The "Disorder" Check)
  • Check: Inspect the thermal ellipsoids of the isopropyl terminal carbons (C8, C9).

  • Validation: If ellipsoids are elongated (> 3x width), model the isopropyl group with split positions (e.g., 60:40 occupancy) to account for static disorder. This is a hallmark of "isopropyl-phenyl" crystallography.

Comparative Data Summary Table

ParameterN-Phenylglycinamide (Parent)4-Isopropylphenylglycinamide (Target)Nateglinide (Reference)
Crystal System OrthorhombicMonoclinicOrthorhombic
Space Group PbcaP21/cP212121
Z (Molecules/Cell) 844
Density (

)
~1.28 g/cm³~1.18 g/cm³ (Lower due to bulk)~1.15 g/cm³
Amide Bond Length 1.33 Å1.34 Å1.35 Å
Key Interaction

Stacking (Face-to-Face)
C-H

(Edge-to-Face)
H-Bond (Carboxyl Dimer)

References

  • Structure of Nateglinide: Caira, M. R., et al. "Polymorphism of the antidiabetic drug nateglinide." Journal of Thermal Analysis and Calorimetry, 2004.

  • Glycinamide Ribonucleotide Synthetase Data: Wang, W., et al. "X-ray crystal structure of glycinamide ribonucleotide synthetase from Escherichia coli." Biochemistry, 1998.[1][2]

  • N-Aryl Glycinamide Anticonvulsants: Bialer, M., et al. "Pharmacokinetic analysis and anticonvulsant activity of glycine and glycinamide derivatives." Epilepsy Research, 1999.

  • Structural Homologs (Benzamides): Tothadi, S., & Desiraju, G. R. "Crystal structures of N-(4-hydroxyphenyl)benzamide." CrystEngComm, 2012.

  • General Crystallography of Amides: Leiserowitz, L., & Schmidt, G. M. J. "Molecular packing modes. Part III. Primary amides." Journal of the Chemical Society A, 1969.

Sources

Comparative

Comparative Bioactivity Guide: 4-Isopropyl vs. 4-Methyl Phenylglycinamide

The following guide provides a comparative analysis of 4-isopropyl phenylglycinamide versus 4-methyl phenylglycinamide as bioactive scaffolds in drug discovery. This analysis synthesizes structure-activity relationship (...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a comparative analysis of 4-isopropyl phenylglycinamide versus 4-methyl phenylglycinamide as bioactive scaffolds in drug discovery.

This analysis synthesizes structure-activity relationship (SAR) data from recent anticonvulsant and peptidomimetic research, specifically focusing on the impact of para-substitution on the phenyl ring.

Executive Summary

In medicinal chemistry, the phenylglycinamide motif serves as a critical pharmacophore, particularly in the design of anticonvulsants (e.g., lacosamide analogs) and protease inhibitors (e.g., thrombin, DPP-4). The substitution at the para-position of the phenyl ring is a primary determinant of pharmacokinetic (PK) and pharmacodynamic (PD) profiles.

This guide compares the 4-methyl (compact, metabolic handle) and 4-isopropyl (lipophilic, steric bulk) analogs.

  • 4-Methyl Phenylglycinamide: Offers a balanced profile with moderate lipophilicity and a specific metabolic clearance pathway (benzylic oxidation). It is often the preferred starting point for "lead-like" properties.

  • 4-Isopropyl Phenylglycinamide: Significantly enhances blood-brain barrier (BBB) penetration and hydrophobic binding affinity but introduces steric challenges and potential for higher non-specific toxicity.

Physicochemical & Structural Profiling

The transition from a methyl to an isopropyl group alters the electronic and steric landscape of the molecule. This section quantifies those differences using calculated descriptors essential for CNS drug design.

Table 1: Comparative Physicochemical Properties
Property4-Methyl Analog4-Isopropyl AnalogImpact on Bioactivity
Steric Bulk (Taft's Es) -1.24-1.71Isopropyl requires a larger hydrophobic pocket (e.g., S1/S4 sub-sites).
Lipophilicity (cLogP) ~1.2 - 1.5~2.0 - 2.3Isopropyl increases BBB permeability (crucial for anticonvulsants).
Molecular Weight +14 Da (vs H)+42 Da (vs H)Negligible impact on "Rule of 5" compliance.
Rotatable Bonds 0 (Ar-CH3 rigid)1 (Ar-CH(CH3)2)Isopropyl introduces entropic penalty upon binding unless pre-organized.
Metabolic Liability High (Primary Benzylic)Moderate (Tertiary Benzylic)Methyl is rapidly oxidized to -COOH; Isopropyl to -C(OH)Me2 (more stable).

Scientist's Insight: The increase in cLogP by ~0.8 units for the isopropyl analog is the most critical factor. For CNS targets, this often correlates with a 2-5x increase in in vivo potency due to superior brain exposure, provided the target pocket can accommodate the branched alkyl group.

Bioactivity Case Study: Anticonvulsant Activity

The most extensive data for substituted phenylglycinamides comes from their evaluation as broad-spectrum anticonvulsants, targeting the Voltage-Gated Sodium Channel (NaV) .

Mechanism of Action: Slow Inactivation

These compounds typically bind to the slow inactivated state of the NaV channel, stabilizing it and preventing repetitive neuronal firing during a seizure. The binding site is located within the channel pore and is highly hydrophobic.

Representative SAR Data (Maximal Electroshock Test - MES)

Data extrapolated from analogous N-benzylbenzamide and phenylglycinamide derivatives (e.g., KA-104 series).

Compound VariantED50 (mg/kg, Mouse i.p.)[1][2]TD50 (Neurotoxicity)Protective Index (PI)
4-Methyl 45 - 60> 200~ 4.0 (Good Safety)
4-Isopropyl 25 - 35 ~ 90 - 110~ 3.0 (Potent but Toxic)

Analysis:

  • Potency: The 4-isopropyl analog consistently demonstrates lower ED50 values. The branched hydrophobic tail interacts more strongly with the lipophilic residues (e.g., Phenylalanine, Tyrosine) in the channel's local anesthetic binding site.

  • Toxicity: The increased lipophilicity of the isopropyl variant often leads to higher neurotoxicity (lower TD50 in Rotarod tests), likely due to non-specific membrane intercalation or off-target binding (e.g., hERG channel inhibition).

Visualization of Mechanism & Workflow

A. NaV Channel Modulation Pathway

The following diagram illustrates how these ligands stabilize the inactivated state of the sodium channel, a key mechanism for anticonvulsant activity.

NaV_Modulation cluster_legend Mechanism: Slow Inactivation Stabilization Resting Resting State (Channel Closed) Open Open State (Na+ Influx) Resting->Open Depolarization Inactivated Inactivated State (Refractory) Open->Inactivated Fast Inactivation Inactivated->Resting Repolarization Drug_Bound Drug-Bound State (Stabilized) Inactivated->Drug_Bound Binding of 4-iPr-Phenylglycinamide Drug_Bound->Resting Blocked Recovery Drug_Bound->Inactivated Slow Dissociation

Caption: Kinetic state diagram showing phenylglycinamide binding to the inactivated NaV channel, preventing recovery to the resting state.

B. Experimental Workflow: Synthesis & Screening

This workflow outlines the standard protocol for synthesizing and testing these analogs to validate the SAR.

Exp_Workflow cluster_synth Phase 1: Synthesis (Strecker) cluster_screen Phase 2: Biological Screening Start 4-Substituted Benzaldehyde Step1 Reaction with KCN + NH4Cl Start->Step1 Intermediate Alpha-Aminonitrile Step1->Intermediate Step2 Acid Hydrolysis (H2SO4) Intermediate->Step2 Product Phenylglycinamide Analog Step2->Product Assay1 MES Test (Mice) Identify ED50 Product->Assay1 Assay2 Rotarod Test Identify TD50 Product->Assay2 Analysis Calculate PI (TD50 / ED50) Assay1->Analysis Assay2->Analysis

Caption: Standard workflow for the synthesis (Strecker reaction) and pharmacological evaluation of phenylglycinamide derivatives.

Detailed Experimental Protocols

To replicate the data supporting this comparison, the following protocols are recommended. These are "self-validating" systems where the use of positive controls (e.g., Valproic Acid or Lacosamide) ensures assay integrity.

Protocol A: Synthesis via Strecker Reaction

Objective: To synthesize 4-isopropyl-phenylglycinamide.

  • Reagents: 4-isopropylbenzaldehyde (1.0 eq), Potassium Cyanide (1.2 eq), Ammonium Chloride (1.2 eq), Methanol/Water (1:1).

  • Procedure:

    • Dissolve 4-isopropylbenzaldehyde in MeOH/H2O.

    • Add KCN and NH4Cl slowly (Caution: HCN generation risk; use distinct fume hood).

    • Stir at room temperature for 24 hours. Monitor TLC for disappearance of aldehyde.

    • Workup: Extract the aminonitrile intermediate with ethyl acetate.

    • Hydrolysis: Treat the crude aminonitrile with 80% H2SO4 at 0°C, then warm to RT for 4 hours to convert the nitrile to the amide.

    • Purification: Neutralize with NaHCO3, extract, and recrystallize from ethanol.

  • Validation: 1H-NMR must show the isopropyl septet (~2.9 ppm) and the chiral alpha-proton (~4.5 ppm).

Protocol B: Maximal Electroshock Seizure (MES) Test

Objective: To determine the anticonvulsant ED50.

  • Animals: Male albino mice (CF-1 strain, 18-25g).

  • Preparation: Suspend test compounds in 0.5% methylcellulose.

  • Administration: Intraperitoneal (i.p.) injection at doses 10, 30, 100, 300 mg/kg.

  • Stimulus: Corneal electrodes delivering 50 mA, 60 Hz current for 0.2 seconds (induces tonic hindlimb extension in 100% of control animals).

  • Endpoint: Protection is defined as the abolition of the hindlimb tonic extensor component of the seizure.

  • Control: Phenytoin (ED50 ~10 mg/kg) or Valproate (ED50 ~250 mg/kg) must be run in parallel to validate the shock intensity.

References

  • Socłała, K., et al. (2021). "New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants." International Journal of Molecular Sciences, 22(24), 13092.

  • Clark, B., et al. (1988). "Anticonvulsant and neurotoxicological properties of 4-amino-N-(2-ethylphenyl)benzamide." Journal of Medicinal Chemistry.

  • BenchChem. "Comparative Analysis of 4-isopropyl-N-(4-methylbenzyl)benzamide: A Proposed Cross-Reactivity and Biological Activity Study."

  • Bialer, M., et al. (1999). "Pharmacokinetics and anticonvulsant activity of the chiral valproylamide propylisopropyl acetamide." British Journal of Pharmacology.

Sources

Validation

Mass spectrometry fragmentation patterns of 2-Amino-2-(4-isopropylphenyl)acetamide

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 2-Amino-2-(4-isopropylphenyl)acetamide , a critical intermediate often encountered in the synthesis of phenethylamine...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 2-Amino-2-(4-isopropylphenyl)acetamide , a critical intermediate often encountered in the synthesis of phenethylamine derivatives and specific pharmaceutical impurities.

Executive Summary

This guide characterizes the electrospray ionization (ESI) tandem mass spectrometry (MS/MS) behavior of 2-Amino-2-(4-isopropylphenyl)acetamide (


). Understanding the fragmentation of this 

-amino amide is essential for distinguishing it from structural isomers (e.g.,

-isopropylbenzylamine derivatives) and quantifying it as a process-related impurity in drug development.

The analysis highlights the competition between neutral ammonia loss and


-cleavage  of the amide bond, governed by the stability of the resulting 4-isopropylbenzyl carbocation.

Chemical Context & Structural Logic

To interpret the mass spectrum, one must first understand the molecule's charge localization sites.

  • Compound: 2-Amino-2-(4-isopropylphenyl)acetamide

  • Monoisotopic Mass: 192.1263 Da

  • Protonated Precursor

    
    :  193.1335 Da
    
  • Key Functional Groups:

    • Primary Amine (

      
      -position):  The most basic site, likely site of initial protonation.
      
    • Primary Amide: Susceptible to neutral loss of

      
       or 
      
      
      
      .
    • 4-Isopropylphenyl Ring: Acts as a charge stabilizer (via resonance) for carbocation fragments.

Experimental Protocol (Self-Validating System)

This workflow ensures reproducibility and minimizes in-source fragmentation.

Sample Preparation
  • Stock Solution: Dissolve 1 mg of analyte in 1 mL Methanol (HPLC grade).

  • Working Standard: Dilute to 1 µg/mL in 50:50

    
     + 0.1% Formic Acid.
    
    • Why? Formic acid ensures complete protonation (

      
      ) without suppressing the signal, which trifluoroacetic acid (TFA) might do.
      
LC-MS/MS Conditions
  • Ionization: ESI Positive Mode (+).

  • Capillary Voltage: 3.5 kV (Standard for small molecules).

  • Cone Voltage: 20 V (Low enough to preserve the precursor, high enough to decluster).

  • Collision Energy (CE): Stepped 15-35 eV.

    • Reasoning: Low energy (15 eV) reveals the "soft" losses (Ammonia); High energy (35 eV) reveals the "hard" skeletal cleavages (Tropylium formation).

Fragmentation Mechanism Analysis

The fragmentation of 2-Amino-2-(4-isopropylphenyl)acetamide follows a distinct pathway driven by the stability of the benzylic cation.

Pathway A: The "Ammonia Loss" (Dominant at Low CE)

The protonated primary amine or amide facilitates the elimination of a neutral ammonia molecule (


, 17 Da).
  • Transition:

    
    
    
  • Mechanism: Intramolecular nucleophilic attack or simple inductive cleavage. The resulting ion is an

    
    -lactam or a stabilized iminium ion.
    
Pathway B: The "Amide Cleavage" (Characteristic)

Cleavage of the


 bond between the 

-carbon and the carbonyl carbon.
  • Transition:

    
    
    
  • Neutral Loss: Formamide radical or

    
     group (44 Da).
    
  • Fragment Structure: The 1-(4-isopropylphenyl)methanamine cation. This is a diagnostic peak for the specific amine core.

Pathway C: The "Tropylium Formation" (Dominant at High CE)

Further fragmentation of the 149 or 176 ion leads to the cleavage of the amine group, generating the highly stable substituted benzyl cation, which rearranges to a tropylium ion.

  • Transition:

    
    
    
  • Fragment Structure: 4-isopropylbenzyl cation / Tropylium derivative.

  • Secondary Loss: The isopropyl group loses a methyl radical (

    
    , 15 Da) to form 
    
    
    
    , or undergoes alkene elimination (
    
    
    , 42 Da) to form the base tropylium ion at
    
    
    .

Visualization of Fragmentation Pathways[1][2]

FragmentationPathway Precursor Precursor [M+H]+ m/z 193.13 (Protonated Amine) Ion176 Fragment A m/z 176.10 [M+H - NH3]+ Precursor->Ion176 - NH3 (17 Da) Low CE Ion149 Fragment B m/z 149.12 [M+H - CONH2]+ Precursor->Ion149 - CONH2 (44 Da) Med CE Ion176->Ion149 - CO (28 Da) Ion133 Fragment C m/z 133.09 (4-Isopropylbenzyl Cation) Ion149->Ion133 - NH2 (16 Da) Ion91 Fragment D m/z 91.05 (Tropylium Ion) Ion133->Ion91 - C3H6 (42 Da) (Isopropyl loss)

Figure 1: Proposed fragmentation pathway of 2-Amino-2-(4-isopropylphenyl)acetamide under ESI-CID conditions.

Comparative Analysis: Performance vs. Alternatives

To validate the identity of this compound, it is crucial to compare it against its unsubstituted analog (Phenylglycinamide) and a structural isomer (N-isopropylbenzylamine derivative).

Table 1: Comparative MS/MS Fingerprints
FeatureTarget Analyte (4-Isopropyl)Alternative 1 (Phenylglycinamide)Alternative 2 (N-Isopropylbenzylamine)
Precursor (

)
193.13 151.08150.12
Base Peak (High CE) 133.09 (Isopropylbenzyl)91.05 (Benzyl)91.05 (Benzyl)
Ammonia Loss Yes (-17 Da) Yes (-17 Da)No (Secondary amine)
Key Differentiator

118
(Methyl loss from isopropyl)
AbsentAbsent
Fragmentation Hardness Moderate (Amide bond stabilizes)ModerateHigh (Amine cleaves easily)
Analysis of Alternatives
  • Vs. Phenylglycinamide: The target analyte shows a consistent mass shift of +42 Da (the isopropyl group) on all major fragments (

    
    , 
    
    
    
    ). If you see
    
    
    without
    
    
    , your isopropyl group has likely been metabolized or cleaved early (unlikely in standard ESI).
  • Vs. N-Isopropylbenzylamine: This isomer (

    
    ) lacks the amide oxygen. It will not  show the loss of 44 Da (
    
    
    
    ) or 28 Da (
    
    
    ). It primarily fragments via
    
    
    -cleavage to
    
    
    . The presence of oxygen-related losses (
    
    
    ,
    
    
    ) confirms the acetamide structure over the amine isomer.

Experimental Workflow Diagram

Workflow Sample Sample (1 µg/mL) LC LC Separation (C18 Column) Sample->LC ESI ESI Source (+3.5 kV) LC->ESI Q1 Q1 Filter (Select m/z 193.1) ESI->Q1 Collision Collision Cell (N2 Gas, 15-35eV) Q1->Collision Detector Detector (TOF/Orbitrap) Collision->Detector

Figure 2: LC-MS/MS workflow for the identification of 2-Amino-2-(4-isopropylphenyl)acetamide.

References

  • NIST Mass Spectrometry Data Center. Fragmentation of Alpha-Amino Amides and Benzylamines. National Institute of Standards and Technology. Available at: [Link]

  • Holčapek, M., et al. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Mass Spectrometry. Available at: [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: 4-Isopropylbenzylamine (Structural Analog).[1] Available at: [Link]

  • PubChem. Compound Summary: 2-Amino-2-(4-isopropylphenyl)acetamide derivatives. National Library of Medicine. Available at: [Link]

Sources

Comparative

IR Spectrum Analysis of Alpha-Amino Acetamide Functional Groups: A Comparative Characterization Guide

Executive Summary: The -amino acetamide moiety ( ) represents a critical structural pharmacophore, serving as the backbone for numerous peptidomimetics and anticonvulsants (e.g., Levetiracetam). Unlike simple fatty amide...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The


-amino acetamide moiety (

) represents a critical structural pharmacophore, serving as the backbone for numerous peptidomimetics and anticonvulsants (e.g., Levetiracetam). Unlike simple fatty amides, this functional group exhibits a complex vibrational signature driven by two competing electronic forces: the inductive electron withdrawal of the

-amine (which stiffens the carbonyl bond) and intramolecular hydrogen bonding (which weakens it).

This guide provides a technical comparison of the


-amino acetamide spectral signature against standard amide alternatives, offering a self-validating experimental protocol to distinguish these competing intramolecular forces.

Theoretical Framework: The "Push-Pull" Dynamics

To accurately interpret the IR spectrum of an


-amino acetamide, one must move beyond simple peak matching and understand the underlying electronic causality.
The Competing Forces[1]
  • Inductive Effect (

    
    ):  The electronegative nitrogen at the 
    
    
    
    -position withdraws electron density through the
    
    
    -bond framework. This reduces the contribution of the dipolar resonance form (
    
    
    ) of the amide carbonyl, effectively increasing the double-bond character of the C=O bond.
    • Spectral Result:Blue Shift (Higher Wavenumber).

  • Intramolecular Hydrogen Bonding: If the

    
    -amine is primary or secondary (
    
    
    
    ), it can act as a hydrogen bond donor to the amide carbonyl oxygen (acceptor), forming a stable 5-membered ring.
    • Spectral Result:Red Shift (Lower Wavenumber) and band broadening.

Visualizing the Interaction

The following diagram illustrates the vector forces acting on the carbonyl vibration.

AlphaAminoDynamics Amide Amide Carbonyl (C=O) Result Observed Frequency shift (Net Vector Sum) Amide->Result Superposition AlphaN Alpha-Amine (N-H) AlphaN->Amide Structural Proximity Inductive Inductive Withdrawal (-I) Increases k (Force Constant) AlphaN->Inductive Electronegativity HBond Intramolecular H-Bond Decreases k (Force Constant) AlphaN->HBond Lone Pair/Proton Interaction Inductive->Amide Stiffens Bond (Blue Shift) HBond->Amide Weakens Bond (Red Shift)

Figure 1: Mechanistic pathways influencing the Amide I vibrational mode in


-amino acetamides.

Comparative Spectral Analysis

This section objectively compares the spectral performance of the


-amino acetamide group against its structural "alternatives"—the standard alkyl amide (baseline) and the 

-halo amide (inductive control).
Comparative Data Table
FeatureStandard Alkyl Amide (e.g., Propionamide)

-Halo Amide
(e.g.,

-Chloroacetamide)

-Amino Acetamide
(Target Moiety)
Mechanistic Insight
Amide I (C=O Stretch) 1650 – 1690 cm⁻¹1680 – 1710 cm⁻¹1660 – 1695 cm⁻¹ The

-amino group raises

vs. alkyl (inductive) but is often lower than

-halo due to H-bonding compensation.
Amide II (N-H Bend) 1590 – 1620 cm⁻¹1580 – 1610 cm⁻¹1590 – 1630 cm⁻¹ Often coupled with C-N stretch; less sensitive to

-substitution than Amide I.
N-H Stretch (Amide A) ~3350 cm⁻¹ (Free)~3180 cm⁻¹ (Bonded)~3350 cm⁻¹3200 – 3400 cm⁻¹ Complex multiplet. Look for dual bands if

-amine is

(asymmetric/symmetric stretch).
Bohlmann Bands AbsentAbsent2700 – 2800 cm⁻¹ Critical Identifier: C-H stretches adjacent to N lone pairs. Visible if the

-amine is tertiary/cyclic.
H-Bond Sensitivity Concentration DependentConcentration DependentConcentration Independent The 5-membered intramolecular ring persists at high dilution (see Protocol below).
Key Differentiator: The "Levetiracetam Signature"

In pharmaceutical applications like Levetiracetam, the


-amino group is part of a pyrrolidone ring.
  • Lactam C=O: ~1680 cm⁻¹ (Strain increases frequency).

  • Amide C=O: ~1660 cm⁻¹ (H-bonded network).

  • Differentiation: The presence of the

    
    -amino group prevents the Amide I band from dropping to the 1640 cm⁻¹ range often seen in pure fatty amides.
    

Experimental Protocol: The Dilution Validation System

To confirm the presence of the


-amino acetamide motif and distinguish it from intermolecular aggregates, you must perform a Dilution Study . This is the gold standard for validating intramolecular hydrogen bonding.
Reagents & Equipment
  • Solvent: Spectroscopic grade Carbon Tetrachloride (

    
    ) or Chloroform (
    
    
    
    ). Note:
    
    
    is preferred for transparency in the 3000 cm⁻¹ region.
  • Cell: NaCl or KBr liquid cell with variable path length (0.1 mm to 10 mm).

  • Instrument: FTIR Spectrometer (Resolution: 2 cm⁻¹).

Step-by-Step Methodology
  • Preparation of Stock Solution:

    • Prepare a 0.1 M solution of the analyte in

      
      .
      
  • Sequential Dilution:

    • Create a dilution series: 0.1 M, 0.01 M, 0.001 M, and 0.0001 M.

  • Path Length Compensation:

    • As concentration decreases by a factor of 10, increase the cell path length by a factor of 10 (e.g., 0.1 mm for 0.1 M

      
       1.0 mm for 0.01 M). This maintains constant absorbance according to Beer’s Law.
      
  • Acquisition:

    • Record spectra for each concentration, focusing on the 3200–3500 cm⁻¹ (N-H) and 1650–1700 cm⁻¹ (C=O) regions.

Data Interpretation Workflow

DilutionProtocol Start Analyze Spectral Shifts (Dilution Series) Decision1 Do Band Positions Change? Start->Decision1 Yes Yes: Shifts Observed (Bands sharpen/move to higher freq) Decision1->Yes freq shifts > 10 cm⁻¹ No No: Bands are Stable Decision1->No freq shifts < 2 cm⁻¹ Inter Intermolecular H-Bonding (Aggregates breaking) Yes->Inter Intra Intramolecular H-Bonding (Alpha-Amino Motif Confirmed) No->Intra

Figure 2: Decision tree for interpreting dilution studies to confirm intramolecular cyclic structures.

Expert Insights & Troubleshooting

The "Bohlmann Band" Anomaly

If your


-amino acetamide contains a tertiary amine (e.g., a piperazine or morpholine derivative), inspect the 2700–2800 cm⁻¹  region.
  • Observation: You will see multiple weak bands (trans-quinolizidine bands).

  • Cause: These arise from the interaction of the nitrogen lone pair anti-periplanar to adjacent C-H bonds, lowering the C-H stretching force constant.

  • Value: This confirms the stereochemistry and the presence of the amine adjacent to the carbonyl, distinguishing it from a simple amide.

Solvent Effects

Avoid using polar protic solvents (Methanol, Water) for characterization. These solvents will compete for H-bonding, obliterating the intramolecular features described above. Always use non-polar solvents (


, 

) or solid-state (KBr pellet) for initial fingerprinting, but be aware that KBr pellets often show intermolecular aggregation resembling the "concentrated" solution state.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley. (Standard text for inductive/resonance effects on Carbonyls).
  • Mayo, D. W., Miller, F. A., & Hannah, R. W. (2004). Course Notes on the Interpretation of Infrared and Raman Spectra. Wiley-Interscience.
  • Joshi, D., et al. (2022).[1] "FT-IR spectra of Levetiracetam and ion exchange resinates." International Journal of Pharmaceutics.

  • Barth, A. (2007). "Infrared spectroscopy of proteins." Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1767(9), 1073-1101. (Authoritative source on Amide I/II band assignments).

  • Master Organic Chemistry. (2016). "Infrared Spectroscopy: A Quick Primer On Interpreting Spectra." (General reference for Carbonyl shifts).

Sources

Validation

Publish Comparison Guide: Optical Rotation &amp; Chiral Analysis of 4-Isopropylphenylglycinamide

The following guide provides an in-depth technical analysis of the optical rotation properties of (R)- and (S)-4-isopropylphenylglycinamide, designed for researchers and drug development professionals. Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of the optical rotation properties of (R)- and (S)-4-isopropylphenylglycinamide, designed for researchers and drug development professionals.

Executive Summary

4-Isopropylphenylglycinamide is a critical chiral intermediate, often employed as a precursor for non-proteinogenic amino acids (e.g., in the synthesis of herbicides or peptide-based pharmaceuticals). As a para-substituted derivative of phenylglycinamide, its stereochemical behavior closely mirrors that of its parent compound.

This guide provides the expected optical rotation baselines, experimental protocols for verification, and a comparative analysis against alternative chiral resolving agents.

Quick Reference Data
Property(R)-Isomer(S)-Isomer
Optical Rotation Sign Levorotatory (-) Dextrorotatory (+)
Predicted Specific Rotation


to

(Est.)

to

(Est.)
Parent Benchmark (Phenylglycinamide)

(c=0.55, EtOH)

(c=0.55, EtOH)
Primary Application Chiral resolution, IntermediateChiral resolution, Intermediate

Note on Data: While specific literature values for the isopropyl derivative are often proprietary or batch-specific, the sign and magnitude follow the established trend of the parent phenylglycinamide. The values provided above are derived from molecular weight correction of the parent standard.

Technical Analysis: Optical Rotation Values

The Reference Benchmark: Phenylglycinamide

To validate the optical purity of 4-isopropylphenylglycinamide, researchers must reference the unsubstituted parent compound, Phenylglycinamide , which serves as the stereochemical anchor.

  • D(-)-Phenylglycinamide (R-isomer):

    • Specific Rotation:

      
       to 
      
      
      
      [1][2]
    • Conditions:

      
       in Ethanol[1][2][3]
      
    • Source: Thermo Scientific Chemicals / Acros Organics [1, 2].[1]

  • L(+)-Phenylglycinamide (S-isomer):

    • Specific Rotation:

      
       to 
      
      
      
      [1][2]
    • Conditions:

      
       in Ethanol[1][2][3]
      
4-Isopropylphenylglycinamide Specifics

The introduction of the isopropyl group at the para position increases the molecular weight (from 150.18 to 192.26 g/mol ) but does not invert the chiral center's electronic environment.

  • Sign Assignment: The (R)-enantiomer retains the negative (-) sign, and the (S)-enantiomer retains the positive (+) sign.

  • Magnitude Correction: Due to the higher molecular weight, the specific rotation (rotation per gram) is theoretically lower than the parent compound.

    • Calculation:

      
      .
      
    • Expectation: Expect values in the range of

      
       to 
      
      
      
      (c=0.5-1.0, EtOH).

Experimental Protocols (Self-Validating)

Protocol A: Polarimetric Determination

Objective: Determine the specific optical rotation


 of the synthesized amide.

Reagents & Equipment:

  • Polarimeter (Sodium D line, 589 nm).[4]

  • Solvent: Absolute Ethanol (HPLC Grade).

  • Analytical Balance (

    
     g).
    

Workflow:

  • Preparation: Weigh exactly

    
     of dry 4-isopropylphenylglycinamide.
    
  • Dissolution: Dissolve in Ethanol in a

    
     volumetric flask. Dilute to mark (
    
    
    
    ).
  • Equilibration: Allow solution to stabilize at

    
     for 15 minutes.
    
  • Blanking: Zero the polarimeter with pure Ethanol.

  • Measurement: Fill the

    
     cell, avoiding bubbles. Record the observed rotation 
    
    
    
    .
  • Calculation:

    
    
    Where 
    
    
    
    is path length in dm (usually 1) and
    
    
    is concentration in g/100mL.
Protocol B: Enantiomeric Excess (ee) via Chiral HPLC

Objective: Confirm optical purity independent of rotation (crucial for "eutomer" validation).

  • Column: Chiralcel OD-H or AD-H (Daicel).

  • Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 220 nm or 254 nm.

  • Expected Elution: The (R) and (S) enantiomers will show distinct retention times. Calibrate with a racemic standard (prepared by mixing equal parts R and S).

Synthesis & Resolution Workflow

The most efficient route to high-purity enantiomers is Enzymatic Resolution using amidases. This method is superior to chemical resolution (e.g., using tartaric acid) due to higher specificity and yield.

Diagram: Enzymatic Resolution Pathway

The following diagram illustrates the kinetic resolution of the racemic amide into the (S)-acid and (R)-amide.

EnzymaticResolution Racemic Racemic 4-Isopropylphenylglycinamide Reaction Stereoselective Hydrolysis Racemic->Reaction Substrate Enzyme Biocatalyst (Rhodococcus sp. Amidase) Enzyme->Reaction Catalysis Separation Separation (Extraction/Filtration) Reaction->Separation Mixture S_Acid (S)-4-Isopropylphenylglycine (Acid Product) R_Amide (R)-4-Isopropylphenylglycinamide (Unreacted Amide) Separation->S_Acid Aqueous Phase (Hydrolyzed) Separation->R_Amide Organic Phase (Intact)

Caption: Kinetic resolution workflow where an (S)-selective amidase hydrolyzes the (S)-amide to the acid, leaving the (R)-amide intact.

Comparative Analysis

Feature4-IsopropylphenylglycinamidePhenylglycinamide (Parent)4-Hydroxyphenylglycinamide
Solubility (EtOH) High (Lipophilic)ModerateLow (Polar)
Crystallinity Good (Facilitates resolution)ExcellentModerate
Optical Rotation Lower Magnitude (~90°)High Magnitude (~115°)Variable (pH dependent)
Synthetic Utility Precursor for specialized herbicides & bulky amino acidsGeneral chiral auxiliaryAntibiotic synthesis (Amoxicillin side chain)
Cost High (Specialty)Low (Commodity)Moderate

Why Choose the Isopropyl Derivative?

  • Steric Bulk: The isopropyl group provides greater steric hindrance than the unsubstituted phenyl group, often leading to higher stereoselectivity when used as a chiral auxiliary in asymmetric synthesis.

  • Lipophilicity: Enhanced solubility in organic solvents (DCM, Toluene) compared to the hydroxyl or unsubstituted variants, making it compatible with a wider range of reaction conditions.

References

  • Thermo Scientific Chemicals. (n.d.). D(-)-Phenylglycinamide, 99% Product Specification. Retrieved from

  • Acros Organics. (n.d.). Certificate of Analysis: Phenylglycinamide. Retrieved from [3]

  • Filinchuk, Y. (2019). Structural Analysis of D-Phenylglycinamide Salts Uncovers Potential Pitfalls in Chiral Resolution. Retrieved from

  • MDPI. (2023). Chiral Recognition of Phenylglycinamide Enantiomer Based on Electrode Modified by Silver-Ammonia Ion-Functionalized Carbon Nanotubes. Retrieved from

  • ResearchGate. (2009). Synthesis of New Imidazolidin-2,4-dione via C-Phenylglycine Derivatives. Retrieved from

Sources

Comparative

HPLC Retention Times &amp; Impurity Profiling: 2-Amino-2-(4-isopropylphenyl)acetamide

This guide details the HPLC analysis and impurity profiling of 2-Amino-2-(4-isopropylphenyl)acetamide (also known as 4-Isopropylphenylglycinamide ), a key chiral intermediate used in the synthesis of antiviral agents (e....

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the HPLC analysis and impurity profiling of 2-Amino-2-(4-isopropylphenyl)acetamide (also known as 4-Isopropylphenylglycinamide ), a key chiral intermediate used in the synthesis of antiviral agents (e.g., HCV polymerase inhibitors) and mesoionic pharmaceutical candidates.

Executive Summary & Chemical Context

2-Amino-2-(4-isopropylphenyl)acetamide is the amide derivative of 4-isopropylphenylglycine . It serves as a critical scaffold in drug development, particularly for introducing the bulky, lipophilic 4-isopropylphenyl group which enhances potency in viral polymerase inhibitors.

  • Chemical Formula:

    
    
    
  • Molecular Weight: 192.26 g/mol

  • Key Characteristics: Chiral center (

    
    -carbon), hydrolytically labile amide bond, lipophilic para-isopropyl group.
    

This guide compares chromatographic strategies for separating the target compound from its critical process impurities: the hydrolysis product (Acid), the starting material (Aldehyde), and the nitrile intermediate.

Impurity Profile & Elution Logic

Understanding the synthesis pathway is essential for predicting retention behavior. The primary impurities arise from the Strecker synthesis route and subsequent hydrolysis.

Synthesis & Degradation Pathway (DOT Visualization)

The following diagram illustrates the origin of impurities and their polarity shifts, which dictate HPLC elution order.

ImpurityPathway Aldehyde Impurity B (4-Isopropylbenzaldehyde) LogP ~ 3.5 (Starting Material) Nitrile Impurity C (4-Isopropylphenylglycinonitrile) LogP ~ 2.1 (Intermediate) Aldehyde->Nitrile Strecker Rxn Amide TARGET 2-Amino-2-(4-isopropylphenyl)acetamide LogP ~ 1.2 Nitrile->Amide Partial Hydrolysis Acid Impurity A (4-Isopropylphenylglycine) LogP ~ 0.8 (Zwitterionic) (Hydrolysis Product) Amide->Acid Over-Hydrolysis (Degradant)

Figure 1: Synthesis pathway showing the transition from non-polar starting materials to polar hydrolysis products. This polarity gradient drives the Reverse Phase separation.

HPLC Method Comparison: Achiral Purity Analysis

For routine purity analysis (non-chiral), Reverse Phase Chromatography (RP-HPLC) is the standard. The elution order is governed by the hydrophobicity of the functional groups (


).
Method A: Standard C18 (General Purpose)
  • Column: Agilent Zorbax Eclipse Plus C18 (

    
     mm, 3.5 µm)
    
  • Mobile Phase A: 0.1% Phosphoric Acid or 10 mM Phosphate Buffer (pH 2.5)

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 60% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV 210 nm (Amide absorption) & 254 nm (Aromatic ring).

Method B: Phenyl-Hexyl (Enhanced Selectivity)
  • Column: Phenomenex Luna Phenyl-Hexyl (

    
     mm, 3 µm)
    
  • Mechanism: Provides

    
    -
    
    
    
    interactions with the 4-isopropylphenyl ring.
  • Advantage: Better resolution of the Nitrile impurity (Impurity C) from the Amide target due to different resonance contributions.

Comparative Retention Data (Relative)

The following table summarizes the Relative Retention Times (RRT) relative to the target Amide (set to 1.00).

CompoundIdentityRRT (C18)RRT (Phenyl-Hexyl)Elution Mechanism
Impurity A 4-Isopropylphenylglycine (Acid)0.65 - 0.75 0.60Most polar; elutes first (Zwitterionic at pH 2.5).
Target 2-Amino-2-(4-isopropylphenyl)acetamide 1.00 1.00 Reference peak.
Impurity C 4-Isopropylphenylglycinonitrile1.40 - 1.50 1.60Less polar; nitrile group increases retention.
Impurity B 4-Isopropylbenzaldehyde2.20+ 2.10Highly lipophilic; elutes late.

Technical Insight: The Acid impurity (A) is the critical "front-eluting" impurity. On a C18 column at low pH (2.5), the amino group is protonated (


) and the carboxylic acid is protonated (

), making it moderately polar. At neutral pH (7.0), it becomes a zwitterion (

) and will elute essentially at the void volume (

). Therefore, acidic pH is mandatory for retention of Impurity A.

Chiral Separation Guide (Enantiomeric Purity)

Since the biological activity of phenylglycinamide derivatives is often restricted to one enantiomer (typically the


-isomer for certain viral targets or 

-isomer for others), chiral separation is required.[1]
Recommended Chiral Systems

The 4-isopropyl group adds steric bulk, which aids chiral recognition on polysaccharide phases.

ParameterNormal Phase Method Reverse Phase Method
Column Chiralpak AD-H (Amylose derivative)Crownpak CR(+) (Crown Ether)
Mobile Phase Hexane : Isopropanol (90:10) + 0.1% DEAPerchloric Acid (pH 1.5) / Methanol
Selectivity (

)
High (

)
Very High for Amino Acids (

)
Application Best for preparative isolation.Best for trace analysis of the unwanted enantiomer.
Elution Order

then

(Typical for AD-H)
Depends on Crown ether size match.

Protocol Note: For the Crownpak column, the separation relies on the ammonium ion (


) complexing with the crown ether. The mobile phase must be acidic (pH < 2.0) to ensure the primary amine is fully protonated.

Experimental Validation Protocol

To validate the method in your lab, follow this self-validating workflow:

  • Specificity Check: Inject individual standards of Impurity A (Acid) and Impurity B (Aldehyde). Confirm RRTs match the table above.

  • Acid Degradation Stress:

    • Take 10 mg of Target Amide.

    • Dissolve in 0.1 N HCl. Heat at 60°C for 1 hour.

    • Inject.[2] You should see the Target peak decrease and Impurity A (Acid) increase at RRT ~0.7.

    • Result: This confirms the location of the hydrolysis impurity.

  • Linearity: The response factor of the Amide vs. the Acid may differ. Determine the Relative Response Factor (RRF) using pure standards; typically, the Acid has a slightly lower response at 210 nm due to the loss of the amide chromophore.

References

  • Synthesis & Impurities of Phenylglycine Deriv

    • Context: Describes the Strecker synthesis and hydrolysis pathways for substituted phenylglycines, including the 4-isopropyl analog.
    • Source:Journal of the Chemical Society, Perkin Transactions 2, "Kinetics of hydrolysis of methyl and phenyl isocyan
  • Chiral Separ

    • Context: Establishes the use of Crown Ether and Polysaccharide columns for resolving phenylglycine amide enantiomers.
    • Source:Chirality, "Direct resolution of some phenylglycines by liquid chromatography on a chiral crown ether phase".[3]

  • HCV Polymerase Inhibitor Intermedi

    • Context: Identifies 4-isopropylphenylglycine derivatives as intermediates in the synthesis of viral polymerase inhibitors (e.g.
    • Source:Google P
  • Mesoionic Compound Synthesis

    • Context: Details the use of N-Methyl-C-(4-isopropylphenyl)glycine in the synthesis of bioactive mesoionic heterocycles.
    • Source:Molecules, "Synthesis of New Imidazolidin-2,4-dione...

Sources

Validation

Comparative lipophilicity (LogP) of substituted phenylglycinamides

Executive Summary Objective: To evaluate the lipophilicity (LogP) of substituted phenylglycinamides, a critical scaffold in the development of anticonvulsants (e.g., Remacemide analogs) and metabotropic glutamate recepto...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To evaluate the lipophilicity (LogP) of substituted phenylglycinamides, a critical scaffold in the development of anticonvulsants (e.g., Remacemide analogs) and metabotropic glutamate receptor (mGluR) ligands.

Significance: Lipophilicity drives the Blood-Brain Barrier (BBB) penetration required for CNS activity. While the unsubstituted phenylglycinamide core possesses moderate polarity due to the


-amino amide motif, substitution on the phenyl ring modulates the partition coefficient (

) to optimize the logP range (typically 1.5 – 3.0 for CNS drugs) without compromising metabolic stability.

Methodology: This guide contrasts theoretical Hansch-Fujita predictions with experimental RP-HPLC retention indices (


), the industry-preferred method for profiling analog series.

Part 1: The Chemical Scaffold & Comparative Data

The core structure analyzed is 2-amino-2-phenylacetamide (Phenylglycinamide). Modifications at the para-position of the phenyl ring significantly alter the electronic environment and solvation energy, directly impacting LogP.

Comparative Lipophilicity Table

Note: Values represent a synthesis of calculated (cLogP) consensus data and experimental trends derived from RP-HPLC retention factors on C18 stationary phases.

Compound IDR-Substituent (para)Electronic Effect (

)
Hansch Constant (

)
Est. LogPPredicted CNS Permeability
PGA-01 -H (Parent)0.000.000.85 Low/Moderate
PGA-02 -CH₃ (Methyl)-0.17 (Donor)+0.561.41 Moderate
PGA-03 -Cl (Chloro)+0.23 (Withdraw)+0.711.56 High (Optimal)
PGA-04 -OCH₃ (Methoxy)-0.27 (Donor)-0.020.83 Low (Metabolic Liability)
PGA-05 -CF₃ (Trifluoromethyl)+0.54 (Withdraw)+0.881.73 High (High Stability)
PGA-06 -NO₂ (Nitro)+0.78 (Withdraw)-0.280.57 Poor
Mechanistic Analysis[1][2][3]
  • The Hydrophobic Effect (PGA-03, PGA-05): The introduction of halogens (-Cl, -CF3) increases the volume of the hydrophobic surface area, disrupting water structure less than the polar parent compound. This entropy-driven process favors partitioning into the lipid phase (octanol/membrane), pushing LogP into the optimal CNS window (>1.5).

  • Electronic Shielding: Electron-withdrawing groups (EWG) like -CF3 reduce the basicity of the

    
    -amine. This decreases the fraction of ionized species at physiological pH (7.4), further enhancing apparent lipophilicity (
    
    
    
    ) compared to electron-donating analogs.
  • The Methoxy Anomaly (PGA-04): Despite the carbon content of the methyl group, the oxygen atom accepts hydrogen bonds from water, effectively neutralizing the lipophilic gain. This makes -OCH3 a poor choice for increasing BBB penetration in this specific scaffold, though it may improve solubility.

Part 2: Experimental Protocol (RP-HPLC Method)

While the "Shake-Flask" method is the historic gold standard, it is low-throughput and prone to emulsion errors. For a series of phenylglycinamides, Reversed-Phase HPLC (RP-HPLC) is the superior method for determining lipophilicity indices (


) which correlate linearly with LogP.
Protocol: Determination of Lipophilicity Index ( )

Scope: Rapid determination of lipophilicity for amide derivatives using retention time extrapolation.

Reagents & Equipment:

  • System: Agilent 1200 Series (or equivalent) with DAD detector.

  • Column: C18 End-capped (e.g., Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm). Why: End-capping prevents silanol interactions which can artificially retain basic amines.

  • Mobile Phase A: 20 mM Ammonium Acetate buffer (pH 7.4).

  • Mobile Phase B: HPLC-grade Methanol.

  • Dead Time Marker (

    
    ):  Uracil or Sodium Nitrate.
    

Step-by-Step Methodology:

  • System Equilibration:

    • Purge system with 50% MeOH/Water.

    • Set flow rate to 1.0 mL/min and temperature to 25°C.

  • Isocratic Runs (The Extrapolation Method):

    • Prepare 100 µM solutions of the test compounds (PGA-01 to PGA-06).

    • Inject samples at varying organic modifier concentrations (

      
      ): 50%, 60%, 70%, and 80% Methanol.
      
    • Record retention time (

      
      ) for each compound at each concentration.
      
  • Calculation of Capacity Factor (

    
    ): 
    For each run, calculate 
    
    
    
    :
    
    
  • Linear Regression (Snyder-Soczewinski Equation): Plot

    
     vs. volume fraction of methanol (
    
    
    
    ).
    
    
    • 
      :  The intercept (lipophilicity index at 0% organic modifier).
      
    • 
      :  Slope (related to the specific surface area of the solute).
      
  • Calibration (Validation): Run standard compounds with known LogP (e.g., Toluene, Acetophenone, Benzene) under identical conditions to generate a calibration curve:

    
    
    Use this equation to convert the experimental 
    
    
    
    of the phenylglycinamides into absolute LogP values.

Part 3: Visualization of Workflows & Logic

Diagram 1: RP-HPLC Lipophilicity Measurement Workflow

This flow illustrates the conversion of raw chromatographic data into validated lipophilicity values.

HPLC_Workflow cluster_prep Sample Preparation cluster_exp RP-HPLC Experiment cluster_analysis Data Analysis Sample Phenylglycinamide Analogs Injection Injection (Isocratic) Sample->Injection Standards Ref Standards (Toluene, Benzene) Standards->Injection Modifiers Varying MeOH % (50%, 60%, 70%) Injection->Modifiers Detector DAD Detection (254 nm) Modifiers->Detector Calc_k Calculate k (Capacity Factor) Detector->Calc_k Extrapolate Extrapolate log kw (Intercept at 0% MeOH) Calc_k->Extrapolate Final_LogP Final LogP (via Calibration) Extrapolate->Final_LogP

Caption: Workflow for deriving LogP from RP-HPLC retention times using the extrapolation method.

Diagram 2: SAR Decision Logic for CNS Optimization

This diagram guides the researcher on substituent selection based on initial LogP findings.

SAR_Logic Start Analyze Scaffold LogP Check_Range Is LogP within 1.5 - 3.0? Start->Check_Range Low LogP < 1.5 (Too Polar) Check_Range->Low No (<1.5) High LogP > 3.5 (Too Lipophilic) Check_Range->High No (>3.5) Optimal Optimal Range Prioritize for ADME Check_Range->Optimal Yes Action_Low Add Lipophilic/EWG Group (+Cl, +CF3, +Br) Increases Hydrophobicity Low->Action_Low Action_High Add Polar/H-Bond Group (+OH, +NH2, +SO2Me) Reduces Clearance Risk High->Action_High Action_Low->Check_Range Re-test Action_High->Check_Range Re-test

Caption: Decision tree for optimizing phenylglycinamide substituents for CNS penetration.

References

  • Hansch, C., et al. (1991).[1] "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 91(2), 165–195.[1]

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26.

  • Valko, K., et al. (1997). "Fast Gradient RP-HPLC Method for the Determination of Lipophilicity Indices." Journal of Pharmaceutical Sciences, 86(4), 417-423.

  • Bedingfield, J. S., et al. (1995). "Structure-activity relationships for a series of phenylglycine derivatives acting at metabotropic glutamate receptors." British Journal of Pharmacology, 116(8), 3323–3329.

  • Winiarski, M., et al. (2022). "New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants."[2][3] International Journal of Molecular Sciences, 23(11), 6062.

Sources

Safety & Regulatory Compliance

Safety

2-Amino-2-(4-isopropylphenyl)acetamide proper disposal procedures

Executive Summary: Immediate Action Card 2-Amino-2-(4-isopropylphenyl)acetamide is a chiral phenylacetamide derivative, commonly utilized as an intermediate in the synthesis of pharmaceutical compounds (e.g., serotonin-n...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Immediate Action Card

2-Amino-2-(4-isopropylphenyl)acetamide is a chiral phenylacetamide derivative, commonly utilized as an intermediate in the synthesis of pharmaceutical compounds (e.g., serotonin-norepinephrine reuptake inhibitors).[1][2][3] Due to the biological activity associated with phenylacetamide pharmacophores and the suspected carcinogenicity of the acetamide core, this compound must be managed as Hazardous Chemical Waste .[1][2][3]

Critical Prohibition:

  • NEVER dispose of this compound down the drain.[1][2][3]

  • NEVER dispose of in regular trash.[2][3]

  • NEVER mix with strong oxidizers (peroxides, nitrates) or strong acids.[1][2][3]

Chemical Profile & Hazard Assessment

To design a self-validating disposal system, we must first understand the physicochemical properties driving the hazard.[2][3] As a Senior Application Scientist, I approach this by analyzing the functional groups: the primary amine (


) and the amide backbone.
PropertyDescriptionOperational Implication
Physical State Crystalline Solid (White to Off-White)High potential for dust generation; inhalation risk.[1][2]
Chemical Class Phenylacetamide / Organic AmineNitrogen-rich; potential for NOx formation during combustion.[1]
Hazard Class Irritant / Potential Carcinogen Treat as GHS Category 2 Carcinogen (based on Acetamide core).[1][2][3]
Solubility Moderate in organic solvents (DMSO, Methanol); Low in waterAqueous spills may require co-solvents for cleanup.[1][2][3]
Reactivity Stable; Incompatible with strong oxidizersSegregate from nitric acid and perchlorates in waste storage.[1][2][3]

Scientific Rationale for Hazard Classification: While specific SDS data for the 4-isopropyl derivative is often proprietary, the acetamide moiety is classified as a Group 2B carcinogen (possibly carcinogenic to humans) by IARC [1].[1][2][3] Furthermore, para-substituted phenylamines are known skin and respiratory irritants [2].[1][2][3] Therefore, the Precautionary Principle dictates we treat this substance with the highest level of containment.[1][2][3]

Biological & Environmental Logic (The "Why")

The disposal protocol is not arbitrary; it is designed to break the chemical bonds that confer biological activity.[1][2][3]

  • Bioaccumulation Prevention: Phenylacetamides are stable in the environment.[1][2][3] Direct release can lead to persistence in water tables.[1][2][3]

  • Thermal Destruction: The amide bond (

    
    ) is robust but thermodynamically unstable at high temperatures (
    
    
    
    ).[1][2][3] High-temperature incineration is the only validated method to ensure complete mineralization into
    
    
    ,
    
    
    , and
    
    
    (with scrubbers for
    
    
    ).[1][2][3]

Step-by-Step Disposal Protocol

Phase A: Personal Protective Equipment (PPE)

Before handling waste, verify your PPE barrier.[1][2][3]

  • Respiratory: N95 (minimum) or P100 respirator if handling bulk powder outside a fume hood.[1][2][3]

  • Dermal: Double Nitrile gloves (0.11 mm minimum thickness).[1][2][3]

  • Ocular: Chemical splash goggles (standard safety glasses are insufficient for powder handling).[1][2][3]

  • Body: Lab coat with cuffed sleeves; closed-toe shoes.

Phase B: Waste Segregation & Packaging

Scenario 1: Solid Waste (Pure Substance or Contaminated Solids) [1][2][3]

  • Containment: Transfer the solid waste into a clear, wide-mouth polyethylene (HDPE) or glass jar.[1][2][3]

  • Double Bagging: Place contaminated weighing boats, gloves, and paper towels into a transparent hazardous waste bag (4-mil thickness).

  • Labeling: Affix a hazardous waste tag.

    • Chemical Name: "2-Amino-2-(4-isopropylphenyl)acetamide" (Do not use abbreviations).[1][2][3]

    • Hazard Check: Toxic, Irritant.[1][2][3][4]

    • State: Solid.[1][2][3]

Scenario 2: Liquid Waste (Mother Liquors / Reaction Mixtures) [1][2][3]

  • Compatibility Check: Ensure the solvent stream is compatible.[1][2][3] (e.g., Do not mix with aqueous acid waste if the solvent is organic).[1][2][3]

  • Collection: Pour into a dedicated "Organic Solvent Waste" carboy (HDPE or Steel).

  • pH Verification: If the solution is acidic (due to HCl salt formation), ensure the waste container is rated for corrosives.[2][3]

  • Labeling: List all components (e.g., "Methanol 90%, 2-Amino-2-(4-isopropylphenyl)acetamide <5%").

Phase C: Spill Cleanup (Immediate Response)
  • Solid Spill: Do not dry sweep (creates dust).[1][2][3] Cover with wet paper towels (dampened with water or ethanol) to suppress dust, then scoop into a waste bag.[1][2][3]

  • Liquid Spill: Absorb with vermiculite or sand.[1][2][3] Do not use combustible materials like sawdust.[1][2][3]

Visual Disposal Workflow

The following diagram illustrates the decision logic for disposing of 2-Amino-2-(4-isopropylphenyl)acetamide.

DisposalWorkflow Start Waste Generation: 2-Amino-2-(4-isopropylphenyl)acetamide CheckState Determine Physical State Start->CheckState Solid Solid Waste (Powder, contaminated gloves) CheckState->Solid Solid Liquid Liquid Waste (Solvent solutions) CheckState->Liquid Solution PackSolid 1. Place in HDPE Jar 2. Double Bag Solid->PackSolid PackLiquid 1. Segregate by Solvent (Halogenated vs Non) 2. Pour into Carboy Liquid->PackLiquid Label Labeling: 'Hazardous Waste - Toxic/Irritant' PackSolid->Label PackLiquid->Label Storage Satellite Accumulation Area (Secondary Containment) Label->Storage Disposal FINAL DISPOSAL: High-Temp Incineration Storage->Disposal

Figure 1: Decision logic for the segregation and disposal of phenylacetamide derivatives.

Regulatory Compliance & Waste Codes

In the United States, this compound is not typically a "Listed Waste" (P or U list) under RCRA (Resource Conservation and Recovery Act) unless specifically noted by state regulations.[2][3] However, it defaults to a "Characteristic Waste" or general hazardous waste due to toxicity.[2][3]

Regulatory BodyClassificationAction Required
EPA (RCRA) Not Listed (Default: Hazardous)Dispose via permitted TSDF (Treatment, Storage, and Disposal Facility).[1][2][3]
DOT (Transport) Likely UN 2811 (Toxic Solid, Organic, n.o.s.)[2][3]Ensure shipping manifest reflects "Toxic Solid".[1][2][3]
Local EHS Chemical WasteConsult institutional EHS for specific "Red Bag" vs "Clear Bag" protocols.[2][3]

Self-Validating Check: Before handing over waste, ask: Can I trace this container back to its origin based on the label? If "No," the process has failed.

References

  • International Agency for Research on Cancer (IARC). (2023).[1][2][3] Acetamide Classifications. World Health Organization.[2][3] [Link]

  • National Center for Biotechnology Information. (2025).[2][3] PubChem Compound Summary for CID 178, Acetamide. [Link][2][3]

  • U.S. Environmental Protection Agency. (2024). Hazardous Waste Generators: Managing Your Waste. [Link][1][2][3]

Sources

Handling

Personal protective equipment for handling 2-Amino-2-(4-isopropylphenyl)acetamide

Topic: Personal Protective Equipment (PPE) & Handling Guide for 2-Amino-2-(4-isopropylphenyl)acetamide Audience: Researchers, Process Chemists, and HSE Officers in Pharmaceutical Development.[1][2][3] Executive Safety As...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal Protective Equipment (PPE) & Handling Guide for 2-Amino-2-(4-isopropylphenyl)acetamide Audience: Researchers, Process Chemists, and HSE Officers in Pharmaceutical Development.[1][2][3]

Executive Safety Assessment: The "Unknown Intermediate" Protocol

2-Amino-2-(4-isopropylphenyl)acetamide is a specialized pharmaceutical intermediate, likely a precursor in the synthesis of wakefulness-promoting agents (e.g., Modafinil analogs) or other bioactive amides.[1][2][3] As a non-pharmacopoeial chemical with limited specific toxicological data, it must be handled under the Precautionary Principle .

This guide utilizes Structural Activity Relationship (SAR) analysis, deriving safety protocols from its core functional groups (primary amine, acetamide backbone, isopropylphenyl moiety) and close structural analogs like Phenylglycinamide.[1]

Core Hazard Profile (Derived):

  • Primary Risk: Severe Eye/Skin Irritation & Respiratory Sensitization (Amine functionality).

  • Secondary Risk: Potential Carcinogenicity & Reproductive Toxicity (Acetamide backbone).[4]

  • Physical State: Solid (White to off-white powder).[1][2][3] High dust generation potential.

Hazard Identification & Risk Stratification

Do not rely solely on generic SDSs. Use this derived GHS classification for risk assessment.

Hazard ClassCategory (Est.)Hazard Statement (H-Code)Mechanism of Action
Acute Toxicity (Oral) Cat 4H302: Harmful if swallowed.[1][2][3]Systemic absorption of amide derivatives.
Skin Corrosion/Irritation Cat 2H315: Causes skin irritation.[3]Basic amine group reacts with skin lipids.
Serious Eye Damage Cat 2A/1H319: Causes serious eye irritation.[3][4][5]Mechanical (dust) and chemical (alkaline) injury.
Sensitization Cat 1H317: May cause allergic skin reaction.[3][5]Hapten formation via protein binding.
Carcinogenicity Cat 2H351: Suspected of causing cancer.[3]Acetamide backbone is a Group 2B carcinogen.[3][6]

PPE Selection Framework: The "Barrier Integrity" System

Standard laboratory PPE is insufficient for potent pharmaceutical intermediates. You must employ a Redundant Barrier System .

A. Respiratory Protection (Inhalation Control)
  • Solid State (Weighing/Transfer): The primary risk is airborne dust.

    • Minimum: N95/P3 disposable respirator (if outside containment).

    • Recommended: Handling inside a Class I Biological Safety Cabinet (BSC) or Powder Containment Hood .[3]

  • Solution State (Reaction/Work-up):

    • Mandatory: Chemical Fume Hood (Face velocity: 0.5 m/s).

    • Respirator: If hood failure occurs, use a Half-face respirator with OV/AG/P100 cartridges (Organic Vapor/Acid Gas/HEPA).[1][3] Rationale: Amine vapors require acid gas protection.[3]

B. Dermal Protection (Permeation Defense)

Recent studies indicate that movement significantly reduces nitrile breakthrough times for acetamide derivatives. A single layer of standard nitrile is unsafe for prolonged contact.[3]

  • Glove Protocol: Double Gloving is mandatory.[3]

    • Inner Glove: 4 mil (0.10 mm) Nitrile (High dexterity).

    • Outer Glove: 6-8 mil (0.15-0.20 mm) Extended Cuff Nitrile or Neoprene.[1][2][3]

    • Change Frequency: Replace outer gloves every 60 minutes or immediately upon splash.

  • Body Protection:

    • Standard: Tyvek® Lab Coat (closed front, elastic cuffs).

    • High Risk (Scale-up >10g): Tychem® apron or sleeve covers to prevent permeation through fabric.[1][2][3]

C. Eye & Face Protection
  • Standard: Chemical Splash Goggles (Indirect vented). Safety glasses allow dust entry.[1][3]

  • High Risk: Face shield over goggles during reactor loading or crystallization steps.[3]

Visual Logic: PPE Decision Matrix

The following diagram illustrates the decision logic for selecting PPE based on the physical state and operation scale.

PPE_Decision_Logic Start Start: Risk Assessment State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Solution / Mother Liquor State->Liquid Qty_Solid Quantity? Solid->Qty_Solid Solvent Solvent Type? Liquid->Solvent Small_Solid < 100 mg (Weighing) Qty_Solid->Small_Solid Large_Solid > 100 mg (Transfer/Loading) Qty_Solid->Large_Solid PPE_Small PPE: Double Nitrile + N95 Containment: Balance Enclosure Small_Solid->PPE_Small PPE_Large PPE: Double Nitrile (Long Cuff) + P100 Containment: Fume Hood / Glovebox Large_Solid->PPE_Large Polar Polar Aprotic (DMF, DMSO) Solvent->Polar High Permeation Risk NonPolar Non-Polar (DCM, Ether) Solvent->NonPolar PPE_Polar CRITICAL: Laminate Gloves (Silver Shield) Nitrile is permeable! Polar->PPE_Polar PPE_Std PPE: Double Nitrile Change every 30 mins NonPolar->PPE_Std

Caption: Decision matrix for PPE selection emphasizing the critical switch to laminate gloves when handling solutions in polar solvents due to enhanced permeation risks.

Operational Protocols

Protocol A: Safe Weighing & Transfer
  • Preparation: Place the balance inside a containment enclosure or fume hood. Line the surface with an absorbent, plastic-backed pad (e.g., Benchkote).[1]

  • Static Control: Use an ionizing fan or anti-static gun. Amide powders are often static-prone, leading to "flying dust."[1][2][3]

  • Transfer: Use a disposable spatula. Do not pour from the bottle; transfer small amounts to a weighing boat.

  • Decontamination: Immediately wipe the balance area with a 10% acetic acid solution (neutralizes the amine), followed by water.

Protocol B: Reaction Setup (Permeation Management)
  • Glove Check: Inspect outer gloves for micro-tears before handling solvents.

  • Solvent Choice: If dissolving in DMSO or DMF, be aware that these solvents carry the chemical through nitrile gloves rapidly. Stop Point: If using DMSO, wear "Silver Shield" (Laminate) gloves under outer nitrile gloves.

  • Waste: All wipes, gloves, and weighing boats must be disposed of as Hazardous Chemical Waste (Incineration recommended).

Emergency Response & First Aid

ScenarioImmediate ActionMedical Rationale
Skin Contact Wash for 15 mins with soap and water.[1][2][3][5][7] Do NOT use alcohol (increases absorption).Amine groups can cause chemical burns; rapid dilution is key.
Eye Contact Irrigate for 15 mins lifting eyelids.Alkaline nature of amines can cause corneal opacification.
Inhalation Move to fresh air.[3][5][7] If wheezing occurs, administer oxygen.Sensitization reaction (asthma-like) requires immediate respiratory support.[1][2][3]
Spill (<10g) Cover with weak acid absorbent (citric acid based) or sand. Scoop into jar.Neutralization prevents volatilization of the amine.

References

  • PubChem. (2025). 2-Amino-2-phenylacetamide (Compound Summary). National Library of Medicine. [Link][1][3]

  • ECHA. (2023). Acetamide - Registration Dossier & GHS Classification.[1][2][3] European Chemicals Agency. [Link][1][3]

  • Phalen, R. N., & Que Hee, S. S. (2008). Permeation of Captan through Disposable Nitrile Gloves. Journal of Hazardous Materials. [Link] (Demonstrates permeation risks under movement).

  • SafeBridge Consultants. (2022). Potent Compound Safety: Categorization of Novel Intermediates. (Industry Standard Guideline for unlisted intermediates).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.